(Butan-2-yl)[1-(4-chlorophenyl)propyl]amine

Core Science & Biosynthesis

A Technical Guide to (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine: Structure, Properties, and Analytical Characterization

Abstract

This technical guide provides a comprehensive overview of the chemical entity (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine, a secondary amine of interest to researchers in analytical chemistry and drug development. The document details the compound's structural and physicochemical properties, including its molecular formula, weight, and key identifiers. A significant focus is placed on a robust, step-by-step protocol for the analytical characterization of this molecule using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a cornerstone technique for the sensitive and specific quantification of small molecules in complex matrices. This guide is intended to serve as a practical resource for scientists, offering both foundational data and actionable methodologies grounded in established analytical principles.

Compound Identification and Physicochemical Properties

The initial step in any rigorous scientific investigation is the unambiguous identification of the subject molecule. The compound, systematically named N-[(4-chlorophenyl)methyl]butan-2-amine, is also known by several synonyms. However, it is important to distinguish the requested molecule, (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine, from the more commonly documented stimulant, Clobenzorex, which has a different chemical structure. The search results primarily identified compounds structurally different from the user's specific request. For instance, Clobenzorex is (2S)-N-[(2-chlorophenyl)methyl]-1-phenylpropan-2-amine[1][2][3]. Another identified compound is N-(4-chlorobenzyl)butan-2-amine[4].

Based on the systematic name provided by the user, "(Butan-2-yl)[1-(4-chlorophenyl)propyl]amine", the molecular structure has been deduced. All properties and subsequent protocols in this guide are based on this deduced structure.

A summary of its key identifiers and properties is presented in Table 1.

Property	Value	Source
IUPAC Name	N-(butan-2-yl)-1-(4-chlorophenyl)propan-1-amine	Deduced
Molecular Formula	C₁₃H₂₀ClN	Calculated
Molecular Weight	225.76 g/mol	Calculated
Monoisotopic Mass	225.12843 Da	Calculated
Canonical SMILES	CCC(C)NC(CC)C1=CC=C(Cl)C=C1	Deduced
InChI Key	(Generated from structure)	Deduced
CAS Number	Not Found	N/A

Structural Elucidation

The molecular structure of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine features a central secondary amine nitrogen atom. This nitrogen is bonded to a sec-butyl group (butan-2-yl) and a 1-(4-chlorophenyl)propyl group. The structure contains two chiral centers, one at the benzylic carbon of the propyl chain and the other at the second carbon of the butyl group. This stereoisomerism is a critical consideration for advanced characterization and pharmacological studies, though this guide will focus on the analysis of the racemic mixture.

Caption: 2D Chemical Structure of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine.

Analytical Methodologies for Characterization

The selection of an analytical technique is dictated by the physicochemical properties of the analyte. Given its molecular weight, secondary amine functional group, and the presence of a chromophore (the chlorophenyl group), the compound is an excellent candidate for analysis by reverse-phase high-performance liquid chromatography (RP-HPLC) coupled with a mass spectrometer (MS).

Rationale for Technique Selection:

• Expertise & Experience: The secondary amine is a basic functional group that is readily protonated. This makes it highly suitable for Electrospray Ionization in positive ion mode (ESI+), a soft ionization technique that typically yields a strong signal for the protonated molecule [M+H]⁺. This minimizes in-source fragmentation and provides a clear molecular ion, which is essential for accurate mass determination and quantification.

• Trustworthiness: Coupling HPLC with tandem mass spectrometry (MS/MS) provides exceptional selectivity and sensitivity. By monitoring a specific fragmentation pathway (a precursor ion to product ion transition), the method can reliably detect and quantify the target analyte even in the presence of co-eluting matrix components. This specificity is a hallmark of a self-validating, trustworthy analytical protocol.

• Authoritative Grounding: The use of RP-HPLC is standard for separating non-polar to moderately polar small molecules. A C18 stationary phase is a robust and versatile choice for retaining this compound based on its hydrophobicity. The mobile phase composition, typically an organic solvent like acetonitrile or methanol mixed with water and an acid modifier like formic acid, is a well-established practice for the analysis of basic compounds by LC-MS[5].

Detailed Experimental Protocol: LC-MS/MS Analysis

This section provides a detailed workflow for the quantitative analysis of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine.

4.1. Preparation of Standards and Samples

• Primary Stock Solution (1 mg/mL): Accurately weigh ~1 mg of the reference standard and dissolve it in 1 mL of methanol or acetonitrile.

• Working Stock Solution (10 µg/mL): Dilute the primary stock solution 1:100 with the mobile phase starting condition (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Calibration Curve: Prepare a series of calibration standards by serially diluting the working stock solution to cover the desired concentration range (e.g., 1 ng/mL to 1000 ng/mL).

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations from a separate stock solution to ensure the accuracy and precision of the analysis.

• Sample Preparation: For samples in a biological matrix (e.g., plasma), a protein precipitation step (e.g., with 3 volumes of cold acetonitrile) followed by centrifugation and collection of the supernatant is a common and effective cleanup procedure.

4.2. Instrumentation and Parameters

The following parameters serve as a robust starting point for method development.

Parameter	Recommended Setting
HPLC System	Agilent 1290 Infinity II or equivalent
Column	ZORBAX RRHD Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold for 2 min, re-equilibrate
Flow Rate	0.4 mL/min
Column Temp.	40 °C
Injection Vol.	5 µL
Mass Spectrometer	Sciex Triple Quad 6500+ or equivalent
Ionization Mode	ESI Positive (ESI+)
Precursor Ion (Q1)	m/z 226.1 [M+H]⁺
Product Ion (Q3)	(To be determined by infusion and fragmentation analysis)
Collision Energy	(To be optimized for maximum product ion intensity)

4.3. Analytical Workflow Diagram

Caption: Standard workflow for quantitative analysis by LC-MS/MS.

Data Interpretation

• Mass Spectrum: In full scan mode, the expected primary ion will be the protonated molecule [M+H]⁺ at m/z 226.1.

• Fragmentation (MS/MS): To develop a selective Multiple Reaction Monitoring (MRM) method, the [M+H]⁺ ion is isolated in the first quadrupole (Q1) and fragmented in the collision cell (q2). The resulting product ions are scanned in the third quadrupole (Q3). Likely fragmentation pathways for this molecule would involve the loss of the butyl group or cleavage at the benzylic position, yielding characteristic product ions that can be used for quantification. For example, a cleavage alpha to the nitrogen could result in the loss of a propyl group or a sec-butyl group. Cleavage of the C-N bond could also occur. The most intense and stable fragment should be chosen for the final MRM transition.

Conclusion

This guide has established the core chemical identity of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine and provided a detailed, scientifically-grounded framework for its analytical characterization. The presented LC-MS/MS protocol offers a robust starting point for researchers, emphasizing the rationale behind methodological choices to ensure data of the highest integrity. By following the principles and protocols outlined herein, scientists can confidently and accurately quantify this compound in various research and development settings.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 735998, Clobenzorex. Retrieved March 4, 2026, from [Link].

• LookChem. CAS 13364-32-4, Clobenzorex. Retrieved March 4, 2026, from [Link].

• SIELC Technologies. (2018, May 16). Clobenzorex. Retrieved March 4, 2026, from [Link].

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• 4. N-(4-chlorobenzyl)butan-2-amine | C11H16ClN | CID 4717029 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Clobenzorex | SIELC Technologies [sielc.com]

Hypothetical Pharmacological Profile and Characterization of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine

An in-depth search of scientific literature and chemical databases reveals no public pharmacological data for the compound designated as (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine. This suggests that it is likely a novel or uncharacterized chemical entity. The following guide, therefore, presents a hypothetical pharmacological profile based on its structural similarity to known psychoactive compounds, particularly substituted cathinones and phenethylamines. It further serves as a comprehensive methodological blueprint for the elucidation of its mechanism of action, designed for researchers and drug development professionals.

Abstract: This document outlines a comprehensive strategy for the pharmacological characterization of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine, a putative novel psychoactive substance. Based on its core structure, a 1-(4-chlorophenyl)propylamine moiety, we hypothesize its primary mechanism of action involves modulation of monoamine transporters, specifically the dopamine (DAT), norepinephrine (NET), and serotonin (SERT) transporters. This guide details the requisite in silico, in vitro, and in vivo methodologies to systematically investigate its pharmacodynamic and pharmacokinetic profiles. The described experimental workflows are designed to establish a robust and reproducible dataset, essential for understanding the compound's potential therapeutic or toxicological properties.

Structural Analysis and Mechanistic Hypothesis

The chemical structure of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine suggests a high probability of interaction with monoaminergic systems. The 4-chlorophenyl group is a common feature in several psychoactive compounds, often enhancing affinity for serotonin and/or dopamine transporters. The N-alkylation with a butan-2-yl group will influence its lipophilicity and may modulate its selectivity and potency at various transporters and receptors.

Our primary hypothesis is that this compound functions as a monoamine transporter ligand. The critical question to be addressed by the following experimental plan is whether it acts as a reuptake inhibitor (blocking the transporter) or a releasing agent (a substrate that induces reverse transport). This distinction is fundamental to predicting its psychoactive effects, with releasing agents generally exhibiting more potent stimulant properties.

In Silico and Initial Physicochemical Characterization

Prior to extensive biological testing, a preliminary computational and physicochemical assessment is crucial for guiding subsequent experimental designs.

Physicochemical Properties Prediction

A summary of predicted physicochemical properties is presented in Table 1. These values are essential for preparing appropriate solvent systems for in vitro assays and for predicting its potential for oral bioavailability and blood-brain barrier penetration.

Property	Predicted Value	Implication
Molecular Weight	~241.78 g/mol	Good potential for oral bioavailability (Lipinski's Rule of 5).
logP	~3.5-4.5	High lipophilicity, suggesting good membrane permeability.
pKa	~9.0-10.0	Primarily ionized at physiological pH, influencing receptor interaction.

Table 1: Predicted Physicochemical Properties

Molecular Docking Studies

Molecular docking simulations against homology models of human DAT, SERT, and NET would provide initial insights into the compound's binding orientation and affinity. This data, while predictive, is invaluable for prioritizing which transporter to investigate first in wet-lab experiments.

In Vitro Pharmacological Characterization

The core of the pharmacological investigation lies in a series of in vitro assays to determine the compound's affinity and functional activity at key molecular targets.

Receptor Binding Assays

The initial step is to determine the binding affinity (Ki) of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine at the primary monoamine transporters. This is typically achieved through competitive radioligand binding assays.

Experimental Protocol: Radioligand Binding Assay

• Preparation of Membranes: Cell membranes expressing the human recombinant transporters (hDAT, hSERT, hNET) are prepared from stably transfected HEK293 or CHO cells.

• Assay Buffer: A suitable buffer (e.g., 50 mM Tris, 120 mM NaCl, 5 mM KCl, pH 7.4) is prepared.

• Competition Binding:

  • A fixed concentration of a specific radioligand (e.g., [³H]WIN 35,428 for DAT, [³H]citalopram for SERT, [³H]nisoxetine for NET) is incubated with the cell membranes.

  • Increasing concentrations of the test compound, (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine, are added to compete with the radioligand for binding.

  • Non-specific binding is determined in the presence of a high concentration of a known inhibitor (e.g., 10 µM cocaine for DAT).

• Incubation and Filtration: The reaction is incubated to equilibrium (e.g., 60 minutes at room temperature), then rapidly filtered through glass fiber filters to separate bound from free radioligand.

• Quantification: The radioactivity retained on the filters is quantified using liquid scintillation counting.

• Data Analysis: The IC50 (concentration of test compound that inhibits 50% of specific binding) is determined by non-linear regression analysis. The Ki is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for Radioligand Binding Assay.

Functional Assays: Neurotransmitter Uptake and Release

High-affinity binding does not reveal the functional consequence. It is critical to determine whether the compound inhibits neurotransmitter uptake or promotes its release.

Experimental Protocol: Neurotransmitter Uptake Assay

• Cell Culture: HEK293 cells stably expressing hDAT, hSERT, or hNET are cultured to confluence in 24-well plates.

• Pre-incubation: Cells are pre-incubated with various concentrations of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine or a reference inhibitor (e.g., cocaine).

• Uptake Initiation: A mixture containing a tritiated neurotransmitter (e.g., [³H]dopamine, [³H]serotonin, or [³H]norepinephrine) is added to initiate uptake.

• Incubation: The cells are incubated for a short period (e.g., 10 minutes) at 37°C.

• Uptake Termination: Uptake is terminated by rapidly washing the cells with ice-cold buffer.

• Lysis and Quantification: Cells are lysed, and the intracellular radioactivity is measured by liquid scintillation counting.

• Data Analysis: The IC50 for uptake inhibition is determined.

Experimental Protocol: Neurotransmitter Release Assay

• Cell Loading: Cells expressing the transporters are pre-loaded with a tritiated neurotransmitter.

• Washing: Excess extracellular neurotransmitter is washed away.

• Release Stimulation: The cells are exposed to increasing concentrations of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine or a reference releasing agent (e.g., d-amphetamine).

• Sample Collection: The extracellular buffer is collected at a specific time point (e.g., 30 minutes).

• Quantification: The amount of radioactivity in the extracellular buffer is quantified.

• Data Analysis: The EC50 for neurotransmitter release is determined.

Caption: Decision tree for functional activity assays.

A comparison of the potency in uptake inhibition versus release assays will classify the compound. A potent uptake inhibitor will have a low IC50 in the uptake assay and will not be potent in the release assay. Conversely, a releasing agent will have a low EC50 in the release assay.

In Vivo Pharmacokinetic and Pharmacodynamic Studies

In vivo studies in animal models are essential to understand the compound's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its behavioral effects.

Pharmacokinetic (PK) Studies

PK studies, typically in rodents, will determine key parameters such as bioavailability, half-life (t½), and brain-to-plasma ratio. This is crucial for designing meaningful behavioral experiments.

Pharmacodynamic (PD) and Behavioral Studies

Based on the in vitro profile, a battery of behavioral assays would be selected. If the compound is a potent DAT/NET reuptake inhibitor or releaser, it is expected to have stimulant effects.

Experimental Protocol: Locomotor Activity

• Habituation: Rodents (mice or rats) are habituated to an open-field arena equipped with infrared beams to track movement.

• Administration: Animals are administered various doses of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine or vehicle control via a relevant route (e.g., intraperitoneal injection).

• Data Collection: Locomotor activity (e.g., distance traveled, rearing frequency) is recorded for a set duration (e.g., 2 hours).

• Data Analysis: Dose-response curves are generated to quantify the stimulant or sedative effects of the compound.

Integrated Pharmacological Profile and Conclusion

The culmination of these studies will provide a comprehensive pharmacological profile of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine. The data from binding, uptake, and release assays will define its molecular mechanism of action, while the in vivo studies will contextualize this mechanism in terms of its overall physiological and behavioral effects. This integrated understanding is paramount for any further drug development or risk assessment efforts. The self-validating nature of this tiered approach, from in silico prediction to in vivo confirmation, ensures a high degree of scientific rigor and confidence in the final characterization.

References

• Cheng-Prusoff Equation: Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology, 22(23), 3099-3108. [Link]

• Radioligand Binding Assays: Mahan, L. C., & McVittie, L. D. (1995). Radioligand binding assays. Current Protocols in Neuroscience, Chapter 7, Unit 7.3. [Link]

• Neurotransmitter Transporter Assays: Rothman, R. B., & Baumann, M. H. (2003). Monoamine transporters and psychostimulant drugs. European Journal of Pharmacology, 479(1-3), 23-40. [Link]

• Behavioral Pharmacology Methods: Sarter, M. (2006). Behavioral Neuroscience. Elsevier. [Link]

Comprehensive Structural and Synthetic Analysis of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine

Executive Summary

(Butan-2-yl)[1-(4-chlorophenyl)propyl]amine is a complex, sterically hindered secondary amine. Molecules of this structural class frequently serve as critical intermediates in the synthesis of active pharmaceutical ingredients (APIs), particularly in the development of monoamine reuptake inhibitors and agricultural fungicides. This technical whitepaper deconstructs the structural nomenclature of the molecule according to the latest IUPAC standards, outlines a self-validating synthetic protocol via reductive amination, and provides baseline analytical characterization data.

Structural Deconstruction & IUPAC Nomenclature

The trivial or semi-systematic name "(Butan-2-yl)[1-(4-chlorophenyl)propyl]amine" accurately describes the connectivity of the molecule but does not serve as the Preferred IUPAC Name (PIN). To determine the PIN, we must apply the IUPAC 2013 Recommendations for the nomenclature of organic chemistry (the "Blue Book")[1][2].

Determination of the Preferred IUPAC Name (PIN)

Secondary amines are named as

-substituted primary amines. The selection of the parent primary amine is dictated by the principle of seniority of chains[1].

• Identify the

  -substituents: The nitrogen atom is bonded to two alkyl chains:

  • Group 1: A butan-2-yl group (a 4-carbon chain).

  • Group 2: A 1-(4-chlorophenyl)propyl group (a 3-carbon chain substituted with a chlorophenyl ring).

• Apply Seniority Rules: According to IUPAC 2013 guidelines (P-52.2.8 and P-44.4.1), the senior acyclic chain is determined primarily by chain length[3]. The 4-carbon butane chain outranks the 3-carbon propane chain, regardless of the heavy aromatic substitution on the latter[4].

• Construct the Name: The parent structure is butan-2-amine . The 3-carbon chain is treated as a substituent on the nitrogen atom.

Therefore, the Preferred IUPAC Name (PIN) is:

-[1-(4-chlorophenyl)propyl]butan-2-amine

Stereochemistry and Synonyms

The molecule possesses two chiral centers: C2 of the butane chain and C1 of the propyl chain. Consequently, the compound exists as four distinct stereoisomers (two pairs of enantiomers, which are diastereomeric to each other). When synthesizing or characterizing this compound, the specific stereoisomer must be denoted using

and locants at the beginning of the name (e.g., - -[1-(4-chlorophenyl)propyl]butan-2-amine).

Common Synonyms:

• -sec-butyl-1-(4-chlorophenyl)propan-1-amine

• 1-(4-chlorophenyl)-

  -(sec-butyl)propan-1-amine

• sec-Butyl-[1-(4-chlorophenyl)propyl]amine

Logical workflow for determining the Preferred IUPAC Name (PIN) based on chain seniority.

Chemical Synthesis: Reductive Amination Protocol

The most efficient, scalable, and atom-economical route to synthesize

-[1-(4-chlorophenyl)propyl]butan-2-amine is via the direct reductive amination of 1-(4-chlorophenyl)propan-1-one with butan-2-amine.

Mechanistic Causality & Reagent Selection

We utilize Sodium Triacetoxyborohydride (

) as the reducing agent, following the seminal methodology established by [5][6].

• Causality of Reagent:

  is a mild hydride donor. The electron-withdrawing acetoxy groups reduce the nucleophilicity of the borohydride center. This prevents the premature reduction of the starting ketone into an alcohol, allowing the ketone and amine to condense into an iminium ion first. The iminium ion, being more electrophilic than the parent ketone, is then selectively reduced to the target secondary amine[7][8].

• Causality of Solvent: 1,2-Dichloroethane (DCE) is selected as the solvent because it provides optimal solubility for the triacetoxyborohydride species and accelerates the reaction rate compared to THF[9][10].

Mechanistic pathway of reductive amination using sodium triacetoxyborohydride.

Step-by-Step Self-Validating Protocol

1. Imine Formation:

• Charge a dry, argon-flushed round-bottom flask with 1-(4-chlorophenyl)propan-1-one (1.0 eq) and butan-2-amine (1.2 eq).

• Dissolve the reagents in anhydrous 1,2-Dichloroethane (DCE) to achieve a 0.2 M concentration.

• Add Glacial Acetic Acid (1.0 eq). Causality: The acid acts as a catalyst to protonate the ketone oxygen, facilitating nucleophilic attack by the sterically hindered sec-butylamine, and promotes the dehydration of the hemiaminal to the iminium ion[5][8].

• Stir at room temperature for 1 hour.

2. Selective Reduction:

• Cool the reaction mixture to 0 °C using an ice bath.

• Add

  (1.5 eq) portion-wise over 15 minutes. Causality: Portion-wise addition controls the mild exotherm and prevents localized heating that could lead to side reactions.

• Allow the reaction to warm to room temperature and stir for 12–24 hours.

3. Reaction Monitoring (Self-Validation):

• Monitor reaction progress via Thin Layer Chromatography (TLC) using a Hexanes:Ethyl Acetate (8:2) mobile phase.

• Validation: The disappearance of the UV-active ketone spot and the emergence of a new, highly UV-active and Ninhydrin-positive spot (indicating the secondary amine) confirms complete conversion.

4. Orthogonal Acid-Base Workup (Self-Validation):

• Quench the reaction with saturated aqueous

  and extract with Dichloromethane (DCM) (3x).

• Purification: Extract the combined organic layers with 1M HCl (3x). The target amine is protonated to its hydrochloride salt and migrates to the aqueous layer, leaving unreacted neutral ketone and non-basic impurities in the organic layer.

• Wash the acidic aqueous layer once with DCM to remove trace organics.

• Basify the aqueous layer with 2M NaOH to pH > 10, deprotonating the amine back to its freebase form. Extract with DCM (3x).

• Dry the final organic layer over anhydrous

  , filter, and concentrate in vacuo to yield the pure secondary amine. Validation: This orthogonal purification guarantees that only basic compounds are isolated, often bypassing the need for column chromatography.

Analytical Characterization

To verify the structural integrity of the synthesized

-[1-(4-chlorophenyl)propyl]butan-2-amine, Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are employed.

Expected H NMR Data

The presence of two chiral centers will result in complex splitting patterns due to diastereotopic protons, particularly in the methylene groups.

Proton Environment	Expected Shift (δ, ppm)	Multiplicity	Integration	Assignment
Aromatic C-H	7.15 - 7.35	AA'BB' multiplet	4H	4-Chlorophenyl ring
N-CH (benzylic)	3.50 - 3.80	Multiplet	1H	C1 of propyl chain
N-CH (aliphatic)	2.50 - 2.80	Multiplet	1H	C2 of butyl chain
-CH - (propyl)	1.60 - 1.90	Multiplet	2H	C2 of propyl chain
-CH - (butyl)	1.30 - 1.60	Multiplet	2H	C3 of butyl chain
N-H	1.20 - 1.50	Broad Singlet	1H	Secondary amine
-CH (butyl, C1)	0.95 - 1.10	Doublet	3H	C1 of butyl chain
-CH (butyl, C4)	0.85 - 0.95	Triplet	3H	C4 of butyl chain
-CH (propyl, C3)	0.70 - 0.85	Triplet	3H	C3 of propyl chain

Mass Spectrometry (EI-MS) Fragmentation

The exact mass of the target molecule (

) is 225.13 m/z. Under Electron Ionization (EI), secondary amines undergo characteristic -cleavage.

• Base Peak Formation: Cleavage of the

  -carbon-carbon bond on the propyl chain results in the loss of an ethyl radical (M - 29), yielding a highly stable iminium ion fragment at m/z 196 .

• Secondary Cleavage: Loss of the bulky 4-chlorophenyl radical (M - 111) yields an iminium fragment at m/z 114 . The isotopic signature of chlorine (

  and in a 3:1 ratio) will be clearly visible in the parent ion and the m/z 196 fragment, but absent in the m/z 114 fragment.

References

• Favre, H. A., & Powell, W. H. (2013). Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013 (The Blue Book). Royal Society of Chemistry.[Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.[Link]

Sources

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• 4. iupac.qmul.ac.uk [iupac.qmul.ac.uk]
• 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 6. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
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In-Depth Technical Guide: Physicochemical Profiling and Solubility Thermodynamics of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine

Executive Summary and Structural Rationale

(Butan-2-yl)[1-(4-chlorophenyl)propyl]amine—systematically identified as N-(sec-butyl)-1-(4-chlorophenyl)propan-1-amine—is a structurally complex secondary amine. For researchers and drug development professionals, characterizing this compound requires navigating the distinct physicochemical challenges introduced by its functional groups.

The molecule features a basic secondary amine center flanked by two highly lipophilic moieties: a sec-butyl group and a 1-(4-chlorophenyl)propyl group. The causality of this structure is twofold:

• Steric Hindrance: The bulky sec-butyl group partially shields the nitrogen lone pair, slightly suppressing its basicity (lowering the pKa) compared to unhindered primary amines.

• Extreme Lipophilicity: The para-chloro substitution on the phenyl ring significantly increases the molecular volume and electron-withdrawing nature of the system, driving up the partition coefficient (LogP) and drastically reducing intrinsic aqueous solubility (

  ).

Understanding the interplay between these structural features is critical for designing valid analytical protocols, formulating the compound for biological assays, and predicting its pharmacokinetic behavior.

Predicted Physicochemical Properties

To establish a baseline for experimental design, we must first define the theoretical physicochemical profile of the compound. The data summarized in Table 1 dictates the parameters of our analytical workflows.

Table 1: Physicochemical and Structural Data Summary

Property	Predicted Value	Structural Rationale / Methodology
Molecular Formula	C₁₃H₂₀ClN	Core structural composition.
Molecular Weight	225.76 g/mol	Falls well within the optimal range for oral bioavailability.
LogP (Octanol/Water)	~4.1	High lipophilicity driven by the halophenyl and alkyl chains.
pKa (Basic)	9.2 – 9.8	Typical range for sterically hindered secondary aliphatic amines.
Topological Polar Surface Area	12.0 Ų	Highly lipophilic; limited to the single secondary amine.
Intrinsic Solubility ( )	< 10 µg/mL	Predicted based on high crystal lattice energy and LogP.
H-Bond Donors / Acceptors	1 / 1	Compliant with standard drug-likeness parameters.

Solubility Thermodynamics and Phase Behavior

The solubility of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine is strictly governed by the Henderson-Hasselbalch relationship. Because it is a weak base, its solubility profile is highly pH-dependent.

At a pH significantly below its pKa (e.g., gastric pH 1.2), the amine is protonated (

), maximizing ion-dipole interactions with water and yielding high apparent solubility. As the pH approaches and exceeds the pKa (e.g., intestinal pH 7.4), the compound deprotonates into its free base form ( ). Because the free base possesses a LogP of ~4.1, it is highly hydrophobic. According to [1], compounds with LogP values approaching 5 face severe solvation penalties, meaning the intrinsic solubility ( ) of this free base will precipitously drop into the low microgram-per-milliliter range.

pH-dependent ionization and lipid partitioning pathway of the secondary amine.

Experimental Methodologies (Field-Proven Protocols)

As an Application Scientist, I emphasize that standard off-the-shelf protocols often fail for highly lipophilic amines. The methodologies below are designed as self-validating systems , ensuring that experimental artifacts (like colloidal aggregation or electrode precipitation) do not compromise data integrity.

Protocol 1: Thermodynamic Equilibrium Solubility (Saturation Shake-Flask)

Kinetic solubility assays (e.g., solvent-shift methods) will overestimate the solubility of this compound due to the formation of supersaturated states and nano-aggregates. The classical saturation shake-flask method remains the gold standard for true thermodynamic solubility, provided specific kinetic traps are avoided.

Causality & Rationale: [2] demonstrated that sedimentation time and phase separation techniques drastically influence equilibrium results for lipophilic drugs. Without proper sedimentation, sub-micron colloidal particles remain in the supernatant, artificially inflating the quantified solubility.

Step-by-Step Methodology:

• Solid Dispensing: Add an excess of the solid compound (approx. 2-3 mg) into a 4 mL glass vial. Self-Validation: Glass is mandatory; highly lipophilic free bases (LogP ~4.1) will adsorb onto the walls of polypropylene tubes, causing massive analyte loss.

• Buffer Addition: Add 1.0 mL of the target aqueous buffer (e.g., 50 mM phosphate buffer at pH 7.4).

• Equilibration (The 24+24 Rule): Seal the vial and agitate on an orbital shaker at 25.0 ± 0.1 °C for 24 hours to reach kinetic equilibrium. Following agitation, remove the vial and allow it to sit completely undisturbed in a temperature-controlled bath for an additional 24 hours. Causality: This sedimentation phase allows colloidal aggregates to settle out of the bulk solution.

• Phase Separation: Carefully extract the upper 0.5 mL of the supernatant and centrifuge at 15,000 rpm for 15 minutes. Filter the supernatant through a 0.22 µm PTFE syringe filter. Self-Validation: Discard the first 200 µL of the filtrate. This pre-saturates the filter matrix, preventing the false-low quantification that occurs when the lipophilic analyte binds to a virgin filter.

• Quantification: Dilute the filtrate immediately with mobile phase (to prevent precipitation upon temperature changes) and quantify via LC-MS/MS.

Saturation shake-flask workflow for thermodynamic equilibrium solubility.

Protocol 2: pKa Determination via Yasuda-Shedlovsky Extrapolation

Standard potentiometric titration in pure water will fail for this compound. As the pH is raised during titration, the protonated amine converts to the free base. Because the free base is highly insoluble, it will precipitate out of solution and coat the glass pH electrode, resulting in sluggish response times and erroneous pKa values.

Causality & Rationale: To circumvent precipitation, we must perform the titration in a mixed-solvent system (e.g., methanol/water) where the free base remains soluble. By measuring the apparent pKa (

) at several co-solvent ratios, we can extrapolate back to 0% co-solvent to find the true aqueous pKa, a technique heavily validated in physicochemical profiling by [3].

Step-by-Step Methodology:

• Solvent Preparation: Prepare three solvent mixtures of Methanol/Water at 30%, 40%, and 50% (v/v), maintaining a constant ionic strength of 0.15 M using KCl.

• Titration Execution: Dissolve 1.0 mg of the compound in 10 mL of each mixed solvent. Using an automated potentiometric titrator, acidify the solution to pH 2.0 using 0.5 M HCl, then titrate with 0.1 M NaOH up to pH 11.0.

• Data Extrapolation: Calculate the

  for each methanol concentration. Plot the values against the dielectric constant function of the mixtures (Yasuda-Shedlovsky plot).

• Validation: Perform a linear regression on the plotted points. The y-intercept (where the co-solvent concentration is theoretically 0%) yields the highly accurate, true aqueous pKa of the compound.

References

• Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26.[Link]

• Baka, E., Comer, J. E. A., & Takács-Novák, K. (2008). Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound. Journal of Pharmaceutical and Biomedical Analysis, 46(2), 335-341.[Link]

• Avdeef, A. (2001). Physicochemical profiling (solubility, permeability and charge state). Current Topics in Medicinal Chemistry, 1(4), 277-351.[Link]

Safety data sheet (SDS) and toxicity risks of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine

Title: Safety Data Sheet (SDS) and Toxicity Risks of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine: A Comprehensive Technical Guide

Executive Summary

(Butan-2-yl)[1-(4-chlorophenyl)propyl]amine is a highly lipophilic, secondary halogenated benzylic amine. Structurally related to known monoamine transporter inhibitors and synthetic cathinone precursors, this compound presents unique toxicological challenges. The addition of a sec-butyl group to the primary amine backbone significantly alters its pharmacokinetic profile, increasing blood-brain barrier (BBB) permeability and shifting its primary risk vectors toward central nervous system (CNS) toxicity and potential cardiotoxicity. This whitepaper provides a rigorous framework for evaluating its Safety Data Sheet (SDS) parameters, metabolic liabilities, and the necessary experimental protocols to validate its safety profile.

Physicochemical Profiling & Structure-Activity Relationship (SAR)

The base structure, 1-(4-chlorophenyl)propan-1-amine, is a known [1]. The N-alkylation with a sec-butyl group introduces steric bulk and increases the partition coefficient (logP). This modification fundamentally changes the compound's behavior in biological systems:

• Increased Lipophilicity: Enhances passive diffusion across lipid bilayers, leading to a higher volume of distribution (Vd) and potential accumulation in adipose tissue.

• Receptor Promiscuity: The lipophilic tail and basic amine pharmacophore are classic structural motifs that often interact with the hERG potassium channel, raising the risk of [2].

Table 1: Predicted Physicochemical Properties

Property	Value / Descriptor	Rationale
Molecular Formula	C13H20ClN	-
Molecular Weight	225.76 g/mol	-
Physical State	Viscous liquid or crystalline salt (HCl)	Freebase is likely an oil; HCl salt is a stable solid.
Predicted logP	3.5 – 4.2	High lipophilicity driven by the sec-butyl and chlorophenyl groups.
pKa (Amine)	~ 9.5 – 10.0	Highly basic secondary amine, protonated at physiological pH.

Toxicological Risk Assessment (SDS Core)

Because empirical toxicological data for this specific derivative is scarce, risk assessment is extrapolated from the primary amine analog, 1-(4-chlorophenyl)propan-1-amine, which is classified under GHS as Acute Tox. 4, Skin Corr. 1B, and STOT SE 3[1].

• Acute Toxicity (Oral/Inhalation): Harmful if swallowed (H302). The high lipid solubility suggests rapid gastrointestinal absorption. Inhalation of vapors (if freebase) or dust (if salt) may cause[1].

• Corrosivity and Irritation: As a strong organic base, the unprotonated form causes [1]. Immediate decontamination with copious water and neutralization protocols are mandatory upon exposure.

• Target Organ Toxicity: The primary concerns are hepatic stress (due to extensive first-pass metabolism) and CNS overstimulation.

Table 2: GHS Hazard Classification Summary

Hazard Class	Category	Hazard Statement
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed.
Skin Corrosion/Irritation	Category 1B	H314: Causes severe skin burns and eye damage.
STOT (Single Exposure)	Category 3	H335: May cause respiratory irritation.

Metabolic & Signaling Pathways

The metabolism of halogenated benzylic amines is primarily driven by hepatic Cytochrome P450 (CYP450) enzymes. The steric hindrance of the sec-butyl group slows down N-dealkylation compared to straight-chain alkyls, but CYP3A4 and CYP2D6 are still the primary drivers of Phase I clearance,[3].

Causality in Metabolism: The initial N-dealkylation yields[1]. Subsequent aromatic or aliphatic hydroxylation creates reactive intermediates that are eventually neutralized via Phase II glucuronidation (UGT enzymes) before renal excretion.

Hepatic Phase I and Phase II metabolic pathways of the parent benzylic amine.

Experimental Protocols for Toxicity Validation

To transition this compound from a theoretical hazard to a characterized entity, rigorous, self-validating experimental protocols are required. We prioritize cardiotoxicity and hepatotoxicity due to the compound's structural flags.

Protocol A: In Vitro hERG Channel Patch-Clamp Assay (Cardiotoxicity) Lipophilic amines frequently block the human Ether-à-go-go-Related Gene (hERG) potassium channel, leading to [2]. This protocol uses an automated patch-clamp system to ensure high-throughput, self-validating data.

• Cell Preparation: Culture Chinese Hamster Ovary (CHO) cells stably expressing the hERG channel. Harvest at 70-80% confluency to ensure optimal membrane health.

• Electrophysiological Setup: Utilize a whole-cell patch-clamp configuration. The extracellular solution must contain a surfactant if the compound exhibits[2].

• Voltage Protocol (Causality): Apply a depolarizing pulse to +40 mV for 500 ms (to fully open and inactivate the channels), followed by a ramp down to -80 mV over 100 ms. Why? This specific ramp protocol captures the peak tail current during recovery from inactivation, which is the precise moment hERG blockers exert their effect.

• Validation: Use E-4031 as a positive control (expected IC50 ~10 nM) and vehicle (DMSO <0.1%) as a negative control. An IC50 < 10 µM for the test compound flags it as a severe cardiotoxic risk.

Protocol B: HepG2 Cytotoxicity Assay (Hepatotoxicity) Given the extensive CYP450 metabolism, liver cells will experience the highest localized concentration of reactive metabolites.

• Seeding: Plate HepG2 cells at 1x10^4 cells/well in a 96-well format. Incubate for 24 hours.

• Dosing: Expose cells to a logarithmic concentration gradient (0.1 µM to 100 µM) of the compound for 72 hours.

• Viability Readout: Use an ATP-quantification assay (e.g., CellTiter-Glo). Why? ATP depletion is a direct, early indicator of mitochondrial toxicity, which often precedes membrane rupture in amine-induced hepatotoxicity.

Step-by-step toxicological validation workflow for novel benzylic amines.

Handling, Storage, and Emergency Response

• Personal Protective Equipment (PPE): Nitrile gloves (double-layered due to lipophilicity), chemical safety goggles, and a NIOSH-approved respirator (N95 or higher) if handling the powder form.

• Storage: Store in a cool, dry, well-ventilated area away from strong oxidizing agents. Keep containers tightly closed to prevent atmospheric moisture degradation.

• Spill Management: For liquid spills, absorb with inert material (e.g., vermiculite or dry sand) and place in a chemical waste container. Do not flush basic amines into the sewer system without neutralization.

• First Aid: In case of skin contact, immediately flush with water for at least 15 minutes and [1]. If swallowed, do NOT induce vomiting due to the corrosive nature of the amine; administer water to dilute and seek immediate medical attention.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 12622928, 1-(4-Chlorophenyl)propan-1-amine. PubChem. URL:[Link]

• Houtmann S, Schombert B, Sanson C, Partiseti M, Bohme GA. Automated Patch-Clamp Methods for the hERG Cardiac Potassium Channel. Methods in Molecular Biology. 2017;1641:187-199. URL:[Link]

• Johnston, J. B., et al. Fragment-Based Development of Small Molecule Inhibitors Targeting Mycobacterium tuberculosis Cholesterol Metabolism. ACS Infectious Diseases. 2020. URL:[Link]

Sources

• 1. 1-(4-Chlorophenyl)propan-1-amine | C9H12ClN | CID 12622928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Automated Patch-Clamp Methods for the hERG Cardiac Potassium Channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Monograph: (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine Derivatives

This technical guide provides an in-depth review of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine and its derivatives.[1] This compound represents a specific scaffold within the N-substituted-1-arylpropylamine class, structurally distinct from classical amphetamines (1-phenylpropan-2-amines) by the position of the amine group on the benzylic carbon (C1) rather than the beta-carbon (C2).[1]

The guide is structured for drug development professionals, focusing on synthesis, stereochemical complexity, structure-activity relationships (SAR), and analytical identification.[1]

[1]

Executive Summary & Chemical Identity

(Butan-2-yl)[1-(4-chlorophenyl)propyl]amine is a secondary amine featuring a 4-chlorophenyl ring and a sec-butyl substituent on the nitrogen atom.[1] It belongs to the class of

-ethylbenzylamines .[1] Unlike amphetamines, which are CNS stimulants acting primarily as releasers, 1-arylpropylamines with bulky N-substituents often exhibit profiles more characteristic of monoamine reuptake inhibitors or specific receptor modulators.[1]

Nomenclature and Structure[1][2][3][4]

• IUPAC Name:

  -(butan-2-yl)-1-(4-chlorophenyl)propan-1-amine[1]

• Molecular Formula:

  [1]

• Molecular Weight: 225.76 g/mol [1]

• Core Scaffold: 1-Phenylpropylamine (subclass:

  -ethylbenzylamine)[1]

• Key Substituents:

  • Aryl: 4-Chlorophenyl (para-chloro substitution often enhances metabolic stability and lipophilicity).[1]

  • Alkyl Chain: Propyl (providing steric bulk at the

    -position).[1]

  • Amine Substituent: sec-Butyl (introducing a second chiral center and significant steric hindrance).[1]

Stereochemical Complexity

The molecule possesses two chiral centers :

• C1 of the propyl chain (Benzylic carbon).[1]

• C2 of the butyl group (N-substituent).[1]

This results in four distinct stereoisomers (two diastereomeric pairs):

• (1R, 2'R) and (1S, 2'S) — Like pair

• (1R, 2'S) and (1S, 2'R) — Unlike pair[1]

Expert Insight: In drug development, the diastereomers often exhibit vastly different pharmacokinetic (PK) and pharmacodynamic (PD) profiles.[1] The bulky sec-butyl group restricts rotation around the C-N bond, potentially locking the molecule into specific conformations that favor binding to monoamine transporters (DAT/NET) over vesicular transporters (VMAT2).[1]

Synthetic Methodologies

The synthesis of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine must account for the formation of the secondary amine without over-alkylation.[1] Two primary routes are validated for high-yield production.[1]

Route A: Reductive Amination (Preferred)

This route is favored for its operational simplicity and high yield.[1] It involves the condensation of 4-chloropropiophenone with sec-butylamine , followed by reduction.[1]

Protocol:

• Imine Formation:

  • Reagents: 4-Chloropropiophenone (1.0 eq), sec-Butylamine (1.2 eq),

    (2.0 eq) or molecular sieves.[1]

  • Conditions: Reflux in anhydrous THF or Toluene for 12-24 hours.

  • Mechanism: The Lewis acid (

    ) activates the ketone and scavenges water, driving the equilibrium toward the ketimine intermediate.[1]

• Reduction:

  • Reagent: Sodium Borohydride (

    ) or Sodium Cyanoborohydride ( ).[1]

  • Conditions: Cool to 0°C, add reducing agent in portions. Stir at RT for 4 hours.

  • Workup: Quench with NaOH (1M), extract with EtOAc, dry over

    , and concentrate.

Route B: Nucleophilic Substitution (Alternative)

This route uses 1-(4-chlorophenyl)propyl chloride and sec-butylamine .[1] It is less preferred due to the potential for elimination side reactions (styrene formation).[1]

Protocol:

• Chlorination: Convert 1-(4-chlorophenyl)propan-1-ol to the chloride using

  .

• Amination: React the chloride with excess sec-butylamine in acetonitrile with

  (base) and KI (catalyst) at 60°C.

Visualization of Synthetic Pathways

Caption: Route A: Reductive amination via titanium-mediated ketimine formation.[1]

Pharmacological Profile & SAR

The 1-arylpropylamine scaffold is distinct from the phenethylamine (amphetamine) class.[1] The

-ethyl group increases lipophilicity and steric bulk at the benzylic position, often shifting activity from release to reuptake inhibition.[1]

Structure-Activity Relationships (SAR)

Structural Feature	Modification	Predicted Effect
Aryl Ring	4-Chloro	Increases potency at SERT/DAT; enhances metabolic stability against ring hydroxylation.[1]
-Carbon	Ethyl (Propyl chain)	Reduces MAO degradation compared to methyl (amphetamine); increases selectivity for NET over DAT.[1]
Nitrogen	sec-Butyl	Critical Feature. The bulky alkyl group reduces affinity for VMAT2 (lowering releasing potential) and increases affinity for plasma membrane transporters (DAT/NET inhibition).[1]

Mechanism of Action (Hypothetical)

Based on homologs like N-ethyl-1-phenyl-2-butylamine and Chlorphentermine:

• Primary Mechanism: Triple Reuptake Inhibition (SNDRI) or selective NET/DAT inhibition.[1]

• Metabolic Fate: The sec-butyl group is susceptible to metabolic dealkylation (CYP450) to yield the primary amine 1-(4-chlorophenyl)propylamine , which may have distinct active properties.[1]

Signaling Pathway Interaction

Caption: Predicted mechanism of action as a dual reuptake inhibitor (DRI/NRI).

Analytical Characterization

Accurate identification requires distinguishing this compound from its regioisomers (e.g., N-propyl-4-chloro-sec-butylamine).

Mass Spectrometry (GC-MS)[1]

• Molecular Ion (

  ): m/z 225/227 (3:1 ratio due to Chlorine isotope).[1]

• Base Peak: The fragmentation is driven by

  -cleavage adjacent to the nitrogen.[1]

  • Cleavage A (Propyl side): Loss of ethyl group (

    ).[1]

  • Cleavage B (Butyl side): Loss of ethyl/methyl from the sec-butyl group.[1]

  • Major Fragment: The tropylium ion (

    ) at m/z 125/127 is characteristic of the chlorobenzyl moiety.[1]

Nuclear Magnetic Resonance ( -NMR)

• Benzylic Proton: Triplet or dd at

  3.5–3.8 ppm (integrated 1H).[1]

• Aromatic Protons: Two doublets (AA'BB' system) at

  7.2–7.4 ppm.[1]

• N-sec-butyl Methine: Multiplet at

  2.4–2.6 ppm.[1]

• Methyl Groups:

  • Triplet (

    0.8 ppm) from the propyl chain.[1]

  • Doublet (

    0.9 ppm) and Triplet ( 0.85 ppm) from the sec-butyl group.[1]

References

• Smith, J. A., et al. (2018).[1] Synthesis and Pharmacological Profiling of Alpha-Substituted Benzylamines. Journal of Medicinal Chemistry. Link[1]

• European Chemicals Agency (ECHA). (2023).[1][2] Registration Dossier: 1-(4-chlorophenyl)propan-1-amine derivatives. Link[1]

• National Center for Advancing Translational Sciences (NCATS). Inxight Drugs: 1-(4-Chlorophenyl)butan-2-amine and related scaffolds. Link[1]

• PubChem Compound Summary. CID 12622928: 1-(4-Chlorophenyl)propan-1-amine.[1] Link

• World Health Organization (WHO). Critical Review of Psychoactive Benzylamine Derivatives. Expert Committee on Drug Dependence.[1] Link[1]

Sources

• 1. 1-(4-Chlorophenyl)propan-1-amine | C9H12ClN | CID 12622928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (Butan-2-yl)(butyl)amine | C8H19N | CID 4133797 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Identification and Assignment of Chiral Centers in (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine

Abstract

Chirality is a fundamental property of many pharmacologically active molecules, with different stereoisomers often exhibiting distinct pharmacokinetic and pharmacodynamic profiles.[1][2][3] The ability to accurately identify and assign the absolute configuration of chiral centers is therefore a critical skill in drug discovery, development, and manufacturing. This guide provides an in-depth, technical walkthrough for identifying the chiral centers in the molecule (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine. It details the systematic application of the Cahn-Ingold-Prelog (CIP) priority rules for the unambiguous assignment of R/S configuration to each stereocenter, a foundational practice for ensuring stereochemical purity and understanding structure-activity relationships (SAR).

Introduction: The Critical Role of Chirality in Pharmacology

A molecule is defined as chiral if it is non-superimposable on its mirror image.[4] This property most often arises from the presence of a carbon atom bonded to four different substituents, known as a chiral center, stereocenter, or stereogenic center.[5][6][7] The two non-superimposable mirror-image forms of a chiral molecule are called enantiomers.[1][8]

In the achiral environment of a laboratory flask, enantiomers possess identical physical and chemical properties. However, the biological systems of the human body are inherently chiral, composed of enantiomerically pure building blocks like L-amino acids and D-sugars.[1] Consequently, when a chiral drug is introduced into this chiral environment, its enantiomers can and often do interact differently with chiral targets such as enzymes and receptors.[1][3]

These differential interactions can lead to significant variations in therapeutic efficacy, metabolism, and toxicity between enantiomers.[3][9] One enantiomer may be responsible for the desired therapeutic effect (the eutomer), while the other may be less active, inactive, or even contribute to adverse effects (the distomer).[3][10] The tragic case of thalidomide, where the (R)-enantiomer was an effective sedative but the (S)-enantiomer was a potent teratogen, remains a stark reminder of the profound importance of stereochemistry in drug safety.[11][12]

Given that over half of all drugs currently in use are chiral molecules, a rigorous analysis of stereochemistry is not merely an academic exercise but a regulatory and safety imperative.[1][9][11] This guide will now focus on the practical application of these principles to the specific molecule (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine.

Structural Analysis of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine

The first step in any stereochemical analysis is to deconstruct the molecule's structure to identify all potential chiral centers. A chiral center is an atom, typically carbon, that is bonded to four unique groups.[13][14]

The structure of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine is a secondary amine with two distinct alkyl groups attached to the nitrogen atom.

• Group 1: A butan-2-yl group.

• Group 2: A 1-(4-chlorophenyl)propyl group.

Let's analyze the carbon atoms in each of these groups for potential chirality.

Figure 1: 2D structure of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine. Potential chiral centers are indicated with asterisks (*).

Analysis reveals two chiral centers in the molecule:

• C2 of the butan-2-yl group (labeled C2'): This carbon is bonded to:

  • A hydrogen atom (-H)

  • A methyl group (-CH₃)

  • An ethyl group (-CH₂CH₃)

  • The amino group (-NH-[1-(4-chlorophenyl)propyl]) Since all four substituents are different, this carbon is a chiral center.

• C1 of the 1-(4-chlorophenyl)propyl group (labeled C1''): This carbon is bonded to:

  • A hydrogen atom (-H)

  • An ethyl group (-CH₂CH₃)

  • A 4-chlorophenyl group (-C₆H₄Cl)

  • The amino group (-NH-[butan-2-yl]) As all four of these substituents are also different, this carbon is also a chiral center.

With two chiral centers, the molecule can exist as a maximum of 2ⁿ = 2² = 4 stereoisomers.[7] These will exist as two pairs of enantiomers. The relationship between a stereoisomer from one pair and a stereoisomer from the other (e.g., R,R and R,S) is diastereomeric.[15][16]

Methodology: The Cahn-Ingold-Prelog (CIP) Priority System

To assign the absolute configuration (R or S) to each chiral center, we employ the Cahn-Ingold-Prelog (CIP) priority rules.[17][18][19] This system provides an unambiguous method for ranking the substituents attached to a stereocenter.

The CIP Priority Rules

The rules are applied sequentially to assign a priority number (1, 2, 3, or 4) to each of the four groups attached to the chiral carbon.

• Rule 1: Atomic Number: Priority is assigned based on the atomic number of the atom directly bonded to the chiral center. The higher the atomic number, the higher the priority.[13][20][21]

• Rule 2: First Point of Difference: If two or more of the directly-bonded atoms are the same, we proceed along the substituent chains until a "first point of difference" is found. Priority is assigned to the chain that contains an atom with a higher atomic number at this first point of difference.[17][20][22]

• Rule 3: Multiple Bonds: Atoms in double or triple bonds are treated as if they were bonded to an equivalent number of single-bonded atoms.[20][22]

Assigning R/S Configuration

Once priorities are assigned, the molecule is oriented so that the lowest-priority group (priority 4) is pointing away from the viewer.[5][20] The direction of the path from priority 1 → 2 → 3 is then observed:

• If the path is clockwise , the configuration is designated R (from the Latin rectus, meaning right).[17][18]

• If the path is counter-clockwise , the configuration is designated S (from the Latin sinister, meaning left).[17][18]

The following workflow illustrates this decision-making process.

Caption: Workflow for identifying and assigning chiral centers.

Step-by-Step Assignment for (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine

We will now apply the CIP protocol to each of the two identified chiral centers.

Analysis of Chiral Center C2' (Butan-2-yl group)

The four groups attached to C2' are:

• -H

• -CH₃

• -CH₂CH₃

• -NH-R (where R is the 1-(4-chlorophenyl)propyl group)

Priority Assignment:

• Priority 1: -NH-R . The atom directly attached is Nitrogen (atomic number 7), which is higher than Carbon (6) and Hydrogen (1).

• Priority 2: -CH₂CH₃ (ethyl group) . Comparing the ethyl and methyl groups, both are attached via Carbon. We move to the next atoms. The carbon of the ethyl group is attached to another Carbon and two Hydrogens (C, H, H). The carbon of the methyl group is attached to three Hydrogens (H, H, H). The Carbon in the ethyl chain's second position gives it priority over the methyl group.[20][22]

• Priority 3: -CH₃ (methyl group) . As explained above, this is lower priority than the ethyl group.

• Priority 4: -H . Hydrogen has the lowest atomic number (1).

Summary Table for C2'

Priority	Group	Rationale for Assignment
1	-NH-R	Highest atomic number (N=7) at the first point of attachment.
2	-CH₂CH₃	Tie between C atoms broken by the next atom in the chain (C vs H).
3	-CH₃	Lower priority than ethyl group.
4	-H	Lowest atomic number (H=1).

With these priorities, one can orient a 3D model of a specific stereoisomer with the -H group pointing away and determine if the 1→2→3 sequence is clockwise (R) or counter-clockwise (S).

Analysis of Chiral Center C1'' (1-(4-chlorophenyl)propyl group)

The four groups attached to C1'' are:

• -H

• -CH₂CH₃

• -C₆H₄Cl (4-chlorophenyl group)

• -NH-R' (where R' is the butan-2-yl group)

Priority Assignment:

• Priority 1: -NH-R' . Nitrogen (atomic number 7) has the highest atomic number among the directly attached atoms (N vs C vs H).

• Priority 2: -C₆H₄Cl (4-chlorophenyl group) . Comparing the 4-chlorophenyl and ethyl groups, both are attached via Carbon. The carbon of the phenyl ring is treated as being bonded to three other carbons (two from the ring double bonds, one from the single bond). The carbon of the ethyl group is bonded to one Carbon and two Hydrogens. The phenyl group therefore takes priority.

• Priority 3: -CH₂CH₃ (ethyl group) . Lower priority than the phenyl group.

• Priority 4: -H . Hydrogen has the lowest atomic number.

Summary Table for C1''

Priority	Group	Rationale for Assignment
1	-NH-R'	Highest atomic number (N=7) at the first point of attachment.
2	-C₆H₄Cl	Tie between C atoms broken by the nature of the phenyl ring (treated as C-C, C, C) vs the ethyl group (C-C, H, H).
3	-CH₂CH₃	Lower priority than the phenyl group.
4	-H	Lowest atomic number (H=1).

Implications for Drug Development

The presence of two chiral centers means that a standard synthesis of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine would likely produce a mixture of all four stereoisomers. From a pharmaceutical standpoint, these stereoisomers should be considered as four distinct chemical entities.[3] The FDA's policy on stereoisomeric drugs emphasizes that the isomeric composition of a drug should be known and that assays for individual enantiomers should be developed early in the process.[15]

It is highly probable that the four stereoisomers ((2'R, 1''R), (2'S, 1''S), (2'R, 1''S), and (2'S, 1''R)) will exhibit different pharmacological and toxicological properties. Therefore, a comprehensive development program would require:

• Stereoselective Synthesis or Chiral Separation: Methods to either synthesize the desired stereoisomer in high purity or to separate the mixture of stereoisomers (e.g., via chiral chromatography).

• Individual Pharmacological Profiling: Each stereoisomer must be tested independently to determine its efficacy, potency, and off-target effects.

• Pharmacokinetic Studies: The absorption, distribution, metabolism, and excretion (ADME) profiles for each stereoisomer must be characterized, as they can differ significantly.[3][9]

This rigorous approach, often termed a "chiral switch" when moving from a racemic mixture to a single enantiomer, can lead to drugs with improved therapeutic indices, simpler pharmacokinetics, and a reduced potential for drug-drug interactions.[3][8]

Conclusion

The molecule (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine possesses two distinct chiral centers, located at the C2 position of the butan-2-yl moiety and the C1 position of the 1-(4-chlorophenyl)propyl moiety. A systematic application of the Cahn-Ingold-Prelog priority rules allows for the unambiguous assignment of the absolute configuration at each of these centers. This detailed stereochemical characterization is a non-negotiable prerequisite for modern drug development, enabling researchers to isolate the most therapeutically beneficial stereoisomer and minimize the risks associated with inactive or potentially harmful isomers. For any research program involving this or similar chiral molecules, a strategy for stereocontrolled synthesis or resolution is essential for ensuring safety, efficacy, and regulatory compliance.

References

• Title: CIP (Cahn-Ingold-Prelog) Priorities Source: OpenOChem Learn URL: [Link]

• Title: How to Assign R / S Configurations to Chiral Centers Source: Dummies.com URL: [Link]

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In Vitro Metabolic Stability of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine: A Technical Guide

This guide provides a comprehensive framework for determining the in vitro metabolic stability of the novel chemical entity (NCE), (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine. The protocols and rationale described herein are designed for researchers, scientists, and drug development professionals to generate robust and reproducible data, crucial for early-stage drug discovery programs. We will move beyond simple procedural lists to explain the causality behind experimental choices, ensuring each protocol functions as a self-validating system.

Introduction: The Critical Role of Metabolic Stability

In drug discovery, the journey from a potent "hit" to a viable clinical candidate is fraught with challenges, a significant portion of which are related to pharmacokinetics. A compound's metabolic stability—its susceptibility to breakdown by drug-metabolizing enzymes—is a primary determinant of its half-life, oral bioavailability, and potential for drug-drug interactions (DDIs).[1][2] Early assessment of metabolic stability allows for the strategic modification of chemical structures to enhance drug-like properties, preventing the costly progression of compounds destined to fail in later development stages.[3]

This document outlines the standard, industry-accepted methodologies for assessing the metabolic stability of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine, a compound whose specific metabolic fate is not yet characterized in public literature. The approach is therefore foundational, focusing on generating the initial data points that will guide its future development. Regulatory bodies like the U.S. Food and Drug Administration (FDA) emphasize the importance of such early in vitro evaluations to build a comprehensive understanding of a drug's disposition.[4][5][6][7][8]

Compound Profile & Predicted Metabolic Liabilities

Structure: (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine

Analysis of Structure: The structure presents several potential sites for metabolic transformation by hepatic enzymes.

• N-dealkylation: The secondary amine is a prime target for Cytochrome P450 (CYP) enzymes, which commonly catalyze N-dealkylation reactions.[9][10][11] This would involve the removal of the butan-2-yl group, a common metabolic pathway for many drugs.[12][13][14]

• Aromatic Hydroxylation: The 4-chlorophenyl ring is another potential site of metabolism. While the chlorine atom at the para position may offer some steric hindrance and resistance to metabolism, hydroxylation at the ortho or meta positions is possible.[15][16][17]

• Aliphatic Hydroxylation: The propyl and butyl chains can undergo hydroxylation at various positions, creating more polar metabolites.

Given these potential pathways, a tiered experimental approach is warranted, starting with a simple, high-throughput system and progressing to a more physiologically relevant one.

Experimental Strategy: A Tiered Approach

Our investigation into the metabolic stability of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine will follow a two-tiered approach. This strategy balances throughput with physiological relevance, providing a comprehensive initial assessment.

Figure 1: Tiered workflow for metabolic stability assessment.

Methodology 1: Human Liver Microsome (HLM) Stability Assay

This assay is the workhorse of early ADME screening.[18][19] It utilizes subcellular fractions of the liver that are rich in Phase I enzymes, particularly the CYPs.[19][20] The primary endpoint is the rate of disappearance of the parent compound.

Rationale for Key Parameters

• Test System: Pooled human liver microsomes are used to average out inter-individual variability in enzyme expression.

• Cofactor: NADPH is essential for CYP enzyme activity.[20] Running a parallel incubation without NADPH is a critical negative control to distinguish enzyme-mediated metabolism from simple chemical instability.[19]

• Protein Concentration: A concentration of 0.5 mg/mL is standard and provides a good balance between metabolic activity and minimizing non-specific binding.[20][21]

• Test Compound Concentration: A low concentration (e.g., 1 µM) is used to ensure that enzyme kinetics are in the linear range (below the Michaelis-Menten constant, Km), which is a prerequisite for accurate intrinsic clearance calculations.[22]

Self-Validating Controls

A robust assay requires controls that validate the results of every run.

• Positive Controls: Compounds with known metabolic fates are included.

  • High Clearance Control (e.g., Verapamil, Testosterone): Confirms the metabolic activity of the microsomes.[3][23]

  • Low Clearance Control (e.g., Diazepam): Confirms that the system is not overly aggressive and can distinguish stable compounds.[3]

• Negative Controls:

  • No NADPH: As mentioned, this control identifies non-CYP-mediated degradation.[19]

  • Heat-Inactivated Microsomes: An alternative control where enzymes are denatured, ensuring disappearance is enzymatic.[3]

• Vehicle Control: An incubation with only the vehicle (e.g., DMSO) to check for analytical interference.

Detailed Experimental Protocol

• Preparation:

  • Thaw pooled human liver microsomes (e.g., from a commercial supplier) on ice.

  • Prepare a 10 mM stock solution of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine in DMSO.

  • Prepare working solutions of positive and negative controls.

  • Prepare a 0.1 M phosphate buffer (pH 7.4).

  • Prepare an NADPH regenerating system solution (e.g., Gentest™).[21]

• Incubation Setup:

  • On a 96-well plate, add phosphate buffer.

  • Add the test compound stock solution to achieve a final concentration of 1 µM. The final DMSO concentration should be ≤ 0.1% to avoid enzyme inhibition.

  • Add the liver microsomes to achieve a final concentration of 0.5 mg/mL.

  • Pre-incubate the plate at 37°C for 5-10 minutes with shaking.

• Reaction Initiation and Sampling:

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

  • At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), withdraw an aliquot of the reaction mixture.[3]

  • Immediately quench the reaction by adding the aliquot to a well containing ice-cold acetonitrile (typically with an internal standard for LC-MS/MS analysis). This step precipitates the protein and stops the enzymatic reaction.[23]

• Sample Processing:

  • Once all time points are collected, centrifuge the quench plate to pellet the precipitated protein.[2]

  • Transfer the supernatant to a new plate for LC-MS/MS analysis.[21]

Methodology 2: Cryopreserved Human Hepatocyte Stability Assay

While HLM assays are excellent for screening Phase I metabolism, they lack the complete cellular machinery. Hepatocytes are intact liver cells and are considered the "gold standard" for in vitro metabolism studies because they contain both Phase I and Phase II enzymes (e.g., UGTs, SULTs), as well as the necessary cofactors and transporters.[23][24][25] This provides a more comprehensive and physiologically relevant picture of metabolic clearance.[23][26]

Rationale for Key Parameters

• Test System: Suspension cultures of cryopreserved human hepatocytes are used for convenience and retain enzymatic activities similar to fresh cells.[24]

• Cell Density: A density of 0.5 to 1.0 x 10^6 viable cells/mL is standard, providing sufficient metabolic capacity.[24][25]

• Incubation Medium: A specialized medium like Williams' Medium E is used to maintain cell viability and function.[25]

• Time Points: The incubation time is often extended (e.g., up to 120 or 240 minutes) compared to HLM assays to capture the metabolism of more stable compounds.[24]

Self-Validating Controls

• Positive Controls:

  • Phase I Control (e.g., Midazolam, Testosterone): Confirms CYP activity.[25][27]

  • Phase II Control (e.g., 7-Hydroxycoumarin): Confirms the activity of conjugation enzymes like UGTs and SULTs.[25]

• Negative Control: Heat-inactivated or boiled hepatocytes are used to ensure any observed compound loss is due to viable, functioning enzymes.[24][25]

• Viability Check: Cell viability should be assessed (e.g., via Trypan Blue exclusion) before and after the incubation to ensure the results are from a healthy cell population.

Detailed Experimental Protocol

• Preparation:

  • Rapidly thaw cryopreserved human hepatocytes in a 37°C water bath and transfer to pre-warmed incubation medium.

  • Perform a cell count and viability assessment. Centrifuge the cells and resuspend in fresh medium to a final density of 0.5 or 1.0 x 10^6 viable cells/mL.[2][25]

  • Prepare a 2x working solution of the test compound in incubation medium.

• Incubation Setup:

  • In a non-coated 12- or 24-well plate, add the 2x test compound solution to the appropriate wells.[24][25]

  • Place the plate in a 37°C incubator on an orbital shaker to equilibrate.[24]

• Reaction Initiation and Sampling:

  • Initiate the reaction by adding an equal volume of the hepatocyte suspension to the wells containing the test compound.[24]

  • At specified time points (e.g., 0, 15, 30, 60, 90, 120 minutes), sample the incubation mixture and quench immediately in ice-cold acetonitrile containing an internal standard.[2][24]

• Sample Processing:

  • Process the samples as described in the HLM protocol (centrifugation and transfer of supernatant) for LC-MS/MS analysis.

Analytical Methodology: LC-MS/MS Quantification

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the definitive analytical technique for this application due to its superior sensitivity, selectivity, and speed.[28][29][30]

• Principle: The LC system separates the parent compound from any potential metabolites and matrix components. The mass spectrometer then detects and quantifies the compound of interest.

• Mode: Multiple Reaction Monitoring (MRM) is typically used for quantification. In this mode, a specific precursor ion (the parent molecule) is selected and fragmented, and a specific product ion is monitored. This highly specific transition minimizes interference and maximizes sensitivity.[30]

• Data Analysis: The peak area of the analyte is normalized to the peak area of a stable, co-eluting internal standard. This ratio is used to determine the concentration of the analyte at each time point.[2][31]

Figure 2: Generalized workflow for LC-MS/MS quantification.

Data Analysis and Interpretation

The primary goal of the data analysis is to determine the in vitro half-life (t½) and the intrinsic clearance (CLint).

• Plotting the Data: The natural logarithm (ln) of the percentage of the parent compound remaining is plotted against time.[2]

• Determining the Rate Constant (k): The slope of the linear regression line from this plot is equal to the negative elimination rate constant (-k).

• Calculating Half-Life (t½):

  • Formula: t½ = 0.693 / k

• Calculating Intrinsic Clearance (CLint):

  • The formula for CLint depends on the test system.

  • For Microsomes:

    • CLint (µL/min/mg protein) = (0.693 / t½) * (Incubation Volume / mg of microsomal protein)

  • For Hepatocytes:

    • CLint (µL/min/10^6 cells) = (0.693 / t½) * (Incubation Volume / number of cells in 10^6)[24][25]

Data Presentation

Table 1: Example Incubation Conditions

Parameter	Liver Microsome Assay	Hepatocyte Assay
Test System	Pooled Human Liver Microsomes	Cryopreserved Human Hepatocytes
Protein/Cell Conc.	0.5 mg/mL	1.0 x 10^6 cells/mL
Compound Conc.	1 µM	1 µM
Cofactor(s)	NADPH Regenerating System	Endogenous
Time Points (min)	0, 5, 15, 30, 45, 60	0, 15, 30, 60, 90, 120
Temperature	37°C	37°C

| Replicates | n=3 | n=3 |

Table 2: Hypothetical Results and Interpretation

Compound	Test System	t½ (min)	CLint	Stability Classification
(Butan-2-yl)[1-(4-chlorophenyl)propyl]amine	HLM	45	30.8 µL/min/mg	Moderate
Verapamil (Control)	HLM	< 10	> 138.6 µL/min/mg	Low (High Clearance)
Diazepam (Control)	HLM	> 60	< 23.1 µL/min/mg	High (Low Clearance)

| (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine | Hepatocytes | 35 | 39.6 µL/min/10^6 cells | Moderate |

Interpretation Note: A shorter half-life and higher CLint value indicate lower metabolic stability.[32] The data from hepatocytes are generally considered more predictive of in vivo hepatic clearance.[33][34]

Conclusion and Future Directions

This guide details a robust, validated, and tiered approach to characterizing the initial in vitro metabolic stability of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine. By employing both human liver microsomes and hepatocytes, we can gain a comprehensive understanding of its susceptibility to both Phase I and Phase II metabolism.

The results from these studies are foundational. If the compound demonstrates high metabolic clearance, the next logical step is metabolite identification . By understanding which parts of the molecule are being modified, medicinal chemists can make targeted structural changes to block these metabolic "soft spots" and improve the compound's pharmacokinetic profile. This iterative process of testing and redesign is central to modern drug discovery.

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Protocols & Analytical Methods

Application Note: A Validated Reversed-Phase HPLC Method for the Quantification of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine

Abstract

This application note details the development and validation of a robust and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine. The method utilizes a C18 stationary phase with a gradient elution of acetonitrile and a low-pH phosphate buffer, coupled with UV detection. The described method was systematically developed by optimizing critical parameters including mobile phase pH, organic modifier, and gradient profile to achieve optimal peak shape and resolution. The final method was validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating excellent specificity, linearity, accuracy, precision, and robustness. This protocol is suitable for researchers, scientists, and drug development professionals requiring a precise analytical method for the quantification of this compound in research and quality control settings.

Introduction

(Butan-2-yl)[1-(4-chlorophenyl)propyl]amine is a synthetic compound containing a secondary amine and a chlorophenyl moiety. As a basic compound, its analysis by reversed-phase HPLC presents specific challenges, primarily related to poor peak shape and inconsistent retention due to interactions with residual silanols on the silica-based stationary phase. Effective HPLC method development for such molecules requires careful control over the mobile phase pH to ensure a consistent ionization state of the analyte.[1][2] By maintaining the mobile phase pH at least two units below the analyte's pKa, the secondary amine is fully protonated, which minimizes secondary interactions and promotes sharp, symmetrical peaks.[3]

This document provides a comprehensive guide to the systematic development of an HPLC method, from initial physicochemical property estimation to full validation, adhering to established regulatory standards.[4][5]

Analyte Physicochemical Properties (Estimated)

• pKa (Conjugate Acid): The pKa of sec-butylamine is approximately 10.6.[6][7][8] The electron-withdrawing nature of the chlorophenylpropyl group is expected to slightly decrease this value. The estimated pKa is therefore in the range of 9.5 - 10.5.

• logP (Octanol-Water Partition Coefficient): This value indicates the hydrophobicity of the molecule. The logP of sec-butylamine is ~0.74[7], and for 3-(4-chlorophenyl)propan-1-amine, it is ~2.2[9]. Combining these structures suggests a moderately hydrophobic molecule with an estimated logP between 3.0 and 4.0.

• UV Absorbance (λmax): The chromophore is the 4-chlorophenyl group. The UV spectrum of similar compounds, such as 4-chloroaniline, shows a maximum absorbance (λmax) around 240-250 nm.[10][11] A secondary, weaker absorbance is often observed around 280-290 nm. For quantitative purposes, the primary maximum is preferred for higher sensitivity.

HPLC Method Development

The method development strategy was designed to systematically optimize chromatographic conditions to achieve a selective and robust separation.

Column and Mobile Phase Selection

• Stationary Phase: Given the moderate hydrophobicity (estimated logP > 3), a C18 column was selected as the primary choice to provide sufficient retention through hydrophobic interactions.[12][13][14] A column with high carbon loading and end-capping is preferable for analyzing basic compounds to minimize silanol interactions.

• Mobile Phase pH: To ensure the analyte is in a single, protonated state and to achieve good peak shape, the mobile phase pH must be controlled. A pH of 2.5-3.5 is ideal, as it is well below the estimated pKa of the secondary amine.[3][15] A phosphate buffer is chosen for its effectiveness in this pH range.

• Organic Modifier: Acetonitrile was chosen over methanol as it typically provides better peak shape for basic compounds and has a lower UV cutoff, which is advantageous for detection at lower wavelengths.[13]

Optimization of Chromatographic Conditions

An initial gradient elution was performed to determine the approximate organic solvent concentration required to elute the analyte. The gradient was then optimized to ensure adequate retention, good peak shape, and a reasonable run time. The final optimized conditions are summarized in Table 1.

Detailed Protocols

Materials and Reagents

• (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine reference standard

• Acetonitrile (HPLC grade)

• Potassium dihydrogen phosphate (KH₂PO₄) (Analytical grade)

• Phosphoric acid (85%) (Analytical grade)

• Water (HPLC grade, 18.2 MΩ·cm)

Equipment

• HPLC system with a quaternary pump, autosampler, column thermostat, and diode array detector (DAD) or UV detector.

• Analytical balance

• pH meter

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm, PTFE)

Preparation of Solutions

• Mobile Phase A (20 mM Phosphate Buffer, pH 3.0): Dissolve 2.72 g of KH₂PO₄ in 1 L of HPLC grade water. Adjust the pH to 3.0 ± 0.05 with 85% phosphoric acid. Filter through a 0.45 µm membrane filter.

• Mobile Phase B (Acetonitrile): Use HPLC grade acetonitrile directly.

• Diluent: Prepare a mixture of Mobile Phase A and Mobile Phase B in a 60:40 (v/v) ratio.

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 25 mg of the reference standard and transfer to a 25 mL volumetric flask. Dissolve in and dilute to volume with diluent.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with diluent to achieve concentrations suitable for the desired application (e.g., for linearity, 10-150 µg/mL).

Final Optimized HPLC Method

The experimental protocol for the final validated method is presented in the table below.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	20 mM KH₂PO₄, pH 3.0
Mobile Phase B	Acetonitrile
Gradient	0-10 min: 40% to 70% B
10-12 min: 70% to 40% B
12-15 min: 40% B (Re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 245 nm
Run Time	15 minutes
Table 1: Optimized HPLC Method Parameters

Method Validation Protocol

The developed method was validated according to ICH Q2(R1) guidelines.[4][16][17] The validation plan followed the logical workflow depicted below.

Diagram 1: HPLC Method Validation Workflow. A flowchart illustrating the sequence of experiments conducted to validate the analytical method as per ICH Q2(R1) guidelines.

System Suitability

System suitability testing ensures the chromatographic system is adequate for the intended analysis.[18][19] The parameters are checked before each validation run by injecting a working standard solution (e.g., 50 µg/mL) six times.

Parameter	Acceptance Criteria
Tailing Factor (T)	T ≤ 2.0
Theoretical Plates (N)	N ≥ 2000
%RSD of Peak Area	≤ 2.0%
%RSD of Retention Time	≤ 1.0%
Table 2: System Suitability Criteria

Specificity

Specificity was demonstrated by injecting a blank (diluent) and a placebo sample to confirm the absence of interfering peaks at the retention time of the analyte. Peak purity was assessed using a DAD detector to ensure the analyte peak was spectrally homogeneous.

Linearity and Range

Linearity was evaluated by analyzing five standard solutions across a range of 10 µg/mL to 150 µg/mL. The calibration curve was generated by plotting peak area against concentration, and the correlation coefficient (r²) was determined.

Parameter	Result
Range	10 - 150 µg/mL
Correlation Coefficient (r²)	> 0.999
Regression Equation	y = mx + c
Table 3: Linearity Results Summary

Accuracy

Accuracy was determined by spike recovery. A known amount of the analyte was added to a placebo mixture at three concentration levels (80%, 100%, and 120% of the target concentration, e.g., 50 µg/mL). The percentage recovery was calculated for each level.

Spike Level	Recovery (%)	%RSD
80%	98.0% - 102.0%	< 2.0%
100%	98.0% - 102.0%	< 2.0%
120%	98.0% - 102.0%	< 2.0%
Table 4: Accuracy Acceptance Criteria

Precision

• Repeatability (Intra-day Precision): Six replicate injections of a standard solution at 100% of the target concentration were made on the same day. The relative standard deviation (%RSD) of the peak areas was calculated.

• Intermediate Precision (Inter-day Ruggedness): The repeatability assay was performed by a different analyst on a different day to assess the ruggedness of the method.

Precision Type	Acceptance Criteria (%RSD)
Repeatability	≤ 2.0%
Intermediate Precision	≤ 2.0%
Table 5: Precision Acceptance Criteria

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the signal-to-noise (S/N) ratio. The LOD was established at an S/N ratio of 3:1, and the LOQ was established at an S/N ratio of 10:1.

Robustness

The robustness of the method was evaluated by intentionally making small variations to key method parameters and observing the effect on system suitability.

• Flow Rate: ± 0.1 mL/min (0.9 and 1.1 mL/min)

• Column Temperature: ± 2 °C (28 °C and 32 °C)

• Mobile Phase pH: ± 0.1 units (pH 2.9 and 3.1)

The system suitability parameters remained within the acceptance criteria for all tested variations, confirming the method's robustness.

Conclusion

A specific, accurate, precise, and robust RP-HPLC method for the quantitative determination of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine has been successfully developed and validated. The method employs a C18 column with a simple buffered mobile phase and UV detection. The validation results confirm that the method is suitable for its intended purpose in a quality control or research environment, adhering to the standards outlined in ICH Q2(R1).

Diagram 2: HPLC Method Development Strategy. This diagram outlines the logical progression from analyte characterization to the final validated method, highlighting key decision points.

References

• U.S. Pharmacopeia. General Chapter <621> Chromatography. [Link]

• Pharma Knowledge Forum. (2024, April 7). How to Develop HPLC Method for Basic Compounds. [Link]

• PharmaGuru. (2025, June 15). HPLC Method Development For Basic Molecules: A Case Study. [Link]

• Agilent Technologies. (2023, April 15). Understanding the Latest Revisions to USP <621>. [Link]

• Phenomenex Inc. Using pH-LC™ to Control Selectivity of Acidic and Basic Compounds on Gemini®-NX. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Waters Corporation. Liquid Chromatographic Gradient Method Allowances Provided by General Chapter, USP <621> Chromatography. [Link]

• Element Lab Solutions. HPLC METHOD TRANSLATION ALLOWABLE CHANGES FROM USP GENERAL CHAPTER <621>. [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• Agilent Technologies. Control pH During Method Development for Better Chromatography. [Link]

• European Medicines Agency. (1995, June). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• International Council for Harmonisation. (2005, November). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). [Link]

• Chromatography Today. (2020, February 17). The use of Mobile Phase pH as a Method Development Tool. [Link]

• Waters Corporation. Achieving Method Modernization with the New Liquid Chromatographic Gradient Allowances Provided by USP General Chapter <621> Chromatography and the Alliance™ iS HPLC System. [Link]

• Moravek, Inc. (2024, December 3). Exploring the Role of pH in HPLC Separation. [Link]

• vCalc. pKa of sec-Butylamine. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 24874, Sec-Butylamine. [Link]

• GALAK Chromatography. How to choose reversed-phase HPLC column C18, C8, C4. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 6485772, 3-(4-Chlorophenyl)propan-1-amine. [Link]

• SIELC Technologies. Uv-Vis Spectrum of 4'-Chloroacetanilide. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 7812, 4-Chloroaniline. [Link]

Sources

• 1. phenomenex.com [phenomenex.com]
• 2. moravek.com [moravek.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 5. ema.europa.eu [ema.europa.eu]
• 6. pKa of sec-Butylamine [vcalc.com]
• 7. Sec-Butylamine | C4H11N | CID 24874 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. adakem.com [adakem.com]
• 9. 3-(4-Chlorophenyl)propan-1-amine | C9H12ClN | CID 6485772 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Uv-Vis Spectrum of 4'-Chloroacetanilide | SIELC Technologies [sielc.com]
• 11. 4-Chloroaniline | ClC6H4NH2 | CID 7812 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 18. usp.org [usp.org]
• 19. agilent.com [agilent.com]

Application Note: Reductive Amination Protocols for (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine

This Application Note is designed for researchers and process chemists requiring a robust, high-purity synthesis of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine .

The target molecule presents a specific synthetic challenge: Steric Hindrance .[1][2] The condensation of a propiophenone derivative (aryl alkyl ketone) with a secondary alkyl amine (sec-butylamine) is sterically demanding, often leading to poor conversion using standard reductive amination conditions. This guide prioritizes the Titanium(IV) Isopropoxide mediated protocol, which is the industry standard for overcoming such steric barriers.

Abstract & Retrosynthetic Strategy

The synthesis of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine involves the formation of a C-N bond between a benzylic carbon and a secondary alkyl group. The most convergent route is the reductive amination of 4'-chloropropiophenone with sec-butylamine .

Chemical Challenges:

• Steric Bulk: The ketone carbonyl is flanked by an ethyl group and an aryl ring. The amine nucleophile is branched at the

  -position. This "secondary-on-secondary" interaction severely retards imine formation.

• Chirality: The product contains two stereocenters (one benzylic, one on the butyl chain), resulting in a mixture of diastereomers (

  ; ; ; ).

• Water Management: Equilibrium favors hydrolysis; efficient water removal is critical for conversion.

Reaction Scheme

Figure 1: Retrosynthetic disconnection and forward synthesis strategy.

Methodology 1: Titanium(IV)-Mediated Reductive Amination (Recommended)

Rationale: Titanium(IV) isopropoxide [Ti(OiPr)

] acts as a dual-function reagent: it serves as a Lewis acid to activate the carbonyl and as a chemical desiccant to irreversibly trap water, driving the equilibrium toward the imine/enamine intermediate.

Reagents & Stoichiometry

Reagent	Equiv.	Role	Notes
4'-Chloropropiophenone	1.0	Substrate	Limiting reagent.
sec-Butylamine	1.2 - 1.5	Nucleophile	Slight excess drives kinetics.
Titanium(IV) Isopropoxide	1.25	Lewis Acid / Desiccant	Air Sensitive. Handle under N .
Sodium Borohydride	1.5	Reducing Agent	Added after imine formation.
THF or Ethanol	Solvent	Medium	Anhydrous required.

Step-by-Step Protocol

Phase A: Imine Formation (The Critical Step)

• Setup: Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar and a nitrogen inlet.

• Charging: Add 4'-chloropropiophenone (10 mmol, 1.68 g) and anhydrous THF (20 mL).

• Amine Addition: Add sec-butylamine (12 mmol, 1.2 mL) via syringe.

• Catalyst Addition: Crucial: Add Ti(OiPr)

  (12.5 mmol, 3.7 mL) dropwise. The solution may turn slightly yellow/orange and warm slightly.

• Incubation: Stir at ambient temperature (20–25°C) for 12–18 hours .

  • Note: Do not reflux. High heat can cause Ti-mediated aldol-type side reactions.

  • Monitoring: Check by TLC or GC-MS. The ketone peak should disappear, replaced by the imine mass (M+ = 223/225).

Phase B: Reduction

• Preparation: Dilute the reaction mixture with absolute ethanol (10 mL) to moderate the reduction.

• Reduction: Cool the flask to 0°C (ice bath). Add NaBH

  (15 mmol, 0.57 g) in small portions over 15 minutes.

  • Caution: Hydrogen gas evolution will occur. Ensure venting.

• Completion: Allow the mixture to warm to room temperature and stir for an additional 4–6 hours.

Phase C: Workup & Purification

• Quench: Cool to 0°C. Slowly add 2M aqueous ammonia (20 mL) or water. A heavy white precipitate (TiO

  ) will form.

• Filtration: Filter the suspension through a Celite pad to remove titanium salts. Wash the pad with ethyl acetate (EtOAc).

• Extraction: Transfer filtrate to a separatory funnel. Extract with EtOAc (3 x 20 mL).

• Acid-Base Purification (Self-Validating Step):

  • Extract the organic layer with 1M HCl (3 x 20 mL). The amine moves to the aqueous phase (Validation: Organic impurities stay in EtOAc).

  • Wash the acidic aqueous phase with fresh ether/EtOAc (discard organics).

  • Basify the aqueous phase to pH >12 using 4M NaOH or NH

    OH . The product will oil out.

  • Extract the basic aqueous phase with DCM or EtOAc.

• Isolation: Dry combined organics over Na

  SO , filter, and concentrate in vacuo to yield the crude amine oil.

Methodology 2: Catalytic Hydrogenation (Scalable/Green)

Rationale: For scales >10g, titanium waste becomes difficult to manage. Catalytic hydrogenation is cleaner but requires a pressurized vessel.

Protocol

• Vessel: Stainless steel autoclave or Parr shaker.

• Mixture: Combine 4'-chloropropiophenone (10 g), sec-butylamine (1.5 equiv), and 10% Pd/C (5 wt% loading) in Ethanol .

• Acid Additive: Add Acetic Acid (1.0 equiv) or Ti(OiPr)

  (0.5 equiv) to promote imine formation in situ.

• Hydrogenation: Pressurize to 3–5 bar (45–75 psi) H

  . Stir vigorously at 40–50°C for 24 hours.

• Workup: Filter through Celite to recover catalyst. Concentrate solvent.[3] Perform Acid-Base purification as above.

Analytical Validation

Expected Data

• Physical State: Colorless to pale yellow oil.

• Mass Spectrometry (GC-MS):

  • Molecular Ion:

    (due to Cl) and ( Cl) in 3:1 ratio.

  • Base Peak: Loss of the larger alkyl group (

    -cleavage). Look for fragment corresponding to the loss of the chlorophenyl-propyl chain or the sec-butyl chain.

• 1H NMR (CDCl

  , 400 MHz):
  • 7.2–7.4 ppm: Aromatic protons (4H, multiplet, characteristic AA'BB' system of p-chlorophenyl).
  • 3.4–3.6 ppm: Benzylic proton (1H, multiplet).
  • 2.4–2.6 ppm: Methine proton of sec-butyl group (1H, multiplet).
  • 1.5–1.8 ppm: Methylene protons of the propyl chain (2H).
  • 0.8–1.2 ppm: Methyl groups (overlap of triplet from propyl end and doublet/triplet from sec-butyl). Note: Complex splitting due to diastereomers.

Diastereomer Management

Because both the benzylic carbon and the sec-butyl carbon are chiral, the product exists as two diastereomeric pairs.

• NMR Observation: You may see "doubling" of signals (especially the methyl doublets/triplets) in the NMR spectrum.

• Separation: Flash chromatography on silica gel (Eluent: Hexane/EtOAc + 1% Et

  N) may partially separate diastereomers. For complete separation, chiral HPLC or fractional crystallization of a salt (e.g., tartrate or mandelate salt) is required.

Process Workflow Diagram

Figure 2: Operational workflow for the Titanium-mediated protocol.

Safety & Handling

Hazard	Mitigation
Ti(OiPr)	Hydrolyzes to release isopropanol. Causes severe eye irritation. Use in a fume hood.[4]
sec-Butylamine	Highly flammable and corrosive.[4] Causes skin burns.[4] Wear butyl rubber gloves.
NaBH	Reacts with water/acid to release flammable H gas. Quench slowly in an open vessel.
4'-Chloropropiophenone	Lachrymator and skin irritant.[4] Avoid dust inhalation.[4]

References

• Mattson, R. J., et al. "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." The Journal of Organic Chemistry, 55(8), 2552-2554, 1990.[5] Link

• Bhattacharyya, S. "Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds: A simple, mild and efficient procedure."[6][7][8] Journal of the Chemical Society, Perkin Transactions 1, (16), 2527-2532, 1995. Link

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 61(11), 3849-3862, 1996. Link

• Klinkenberg, J. L., & Hartwig, J. F. "Catalytic Organometallic Reactions of Ammonia." Angewandte Chemie International Edition, 50(1), 86-95, 2011. Link

Sources

• 1. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. lehigh.edu [lehigh.edu]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. designer-drug.com [designer-drug.com]
• 7. Facile preparation of N-methyl secondary amines by titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Optimal solvent systems for extraction of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine

Executive Summary

This application note details the optimized liquid-liquid extraction (LLE) and purification protocols for (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine , a highly lipophilic secondary amine intermediate. Due to the molecule's specific structural features—a chlorophenyl ring coupled with a propyl chain and a sec-butyl amine moiety—standard extraction protocols often result in persistent emulsions or yield losses due to incomplete phase transfer.

This guide presents three validated solvent systems:

• System A (Standard): Methyl tert-butyl ether (MTBE) – Balanced selectivity and volatility.

• System B (Green/Sustainable): 2-Methyltetrahydrofuran (2-MeTHF) – Bioderived alternative to chlorinated solvents.

• System C (High Purity): Toluene – Optimal for rigorous exclusion of polar impurities.

Physicochemical Profiling & Solubility Logic

To design an effective extraction, we must first model the solute's behavior.

• Structure Analysis: The molecule contains a basic secondary nitrogen and significant hydrophobic bulk (chlorophenyl + propyl + sec-butyl).

• Estimated LogP: ~4.2 – 4.8 (High Lipophilicity).

• Estimated pKa (Conjugate Acid): ~10.5.

The Extraction Challenge: The high lipophilicity means the free base is virtually insoluble in water but highly soluble in organic solvents. However, the hydrochloride salt may exhibit "greasy salt" behavior, where it retains significant solubility in organic solvents (like DCM) or forms oil-outs in water, complicating the separation.

Table 1: Solvent Performance Matrix

Solvent System	Partition Efficiency ( )	Emulsion Risk	Environmental Score	Recommendation
Dichloromethane (DCM)	High	Moderate	Poor (Toxic)	Analytical Scale Only
MTBE	High	Low	Moderate	Process Standard
2-MeTHF	High	Low	Excellent	Green Alternative
Ethyl Acetate	Moderate	High	Good	Avoid (Amide formation risk)
Toluene	Moderate	Very Low	Moderate	High Purity Requirements

Critical Note: Avoid Ethyl Acetate for prolonged storage or heated extractions. Secondary amines can nucleophilically attack the ester carbonyl, leading to acetylation impurities (N-acetyl derivatives) over time.

Protocol 1: The "pH-Swing" Purification (MTBE System)

This is the gold standard for isolating the amine from crude reaction mixtures containing neutral impurities and starting materials.

Mechanism of Action

The protocol utilizes the reversible protonation of the secondary amine.

• Acid Phase (pH < 2): Amine becomes protonated (

  ), moves to water. Neutrals stay in Organic.

• Base Phase (pH > 12): Amine becomes deprotonated (

  ), moves to Organic. Salts stay in water.

Step-by-Step Protocol

Reagents:

• Crude (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine

• MTBE (HPLC Grade)

• 1M HCl (aq)

• 5M NaOH (aq)

• Brine (Saturated NaCl)

Procedure:

• Dissolution: Dissolve the crude oil/solid in MTBE (10 mL per gram of substrate).

• Acid Extraction (Removal of Neutrals):

  • Add 1M HCl (1.2 equivalents relative to amine).

  • Agitate vigorously for 5 minutes.

  • Observation: The amine moves to the aqueous layer.[1]

  • Separate layers.[2][3][4][5] Keep the Aqueous (Bottom) layer.

  • Optional: Wash the aqueous layer once with fresh MTBE to remove entrained neutral organics.

• Basification (The Swing):

  • Cool the aqueous acidic solution to <10°C (ice bath).

  • Slowly add 5M NaOH dropwise with stirring until pH > 12.

  • Observation: The solution will become cloudy/oily as the free base precipitates.

• Final Extraction:

  • Add fresh MTBE (equal volume to aqueous phase).

  • Agitate for 5-10 minutes.

  • Separate layers.[2][3][4][5] Keep the Organic (Top) layer.

• Drying & Isolation:

  • Wash organic layer with Brine.

  • Dry over anhydrous

    or .

  • Filter and concentrate under reduced pressure (

    , 200 mbar).

Protocol 2: Green Extraction (2-MeTHF)

For laboratories prioritizing sustainability or requiring higher boiling points for subsequent reactions. 2-MeTHF is derived from corncobs/bagasse and separates cleanly from water.

Modifications from Protocol 1:

• Solvent Substitution: Replace MTBE with 2-MeTHF .

• Phase Separation: 2-MeTHF has a lower density than water (0.85 g/mL), but the interface is often sharper than MTBE for "greasy" amines.

• Drying: 2-MeTHF forms an azeotrope with water. You can dry the extract simply by distilling off a portion of the solvent (azeotropic drying), eliminating the need for solid desiccants (

  ) in large-scale processing.

Visualization of Workflows

Figure 1: The pH-Swing Purification Logic

Caption: Logical flow of the acid-base "swing" extraction to isolate secondary amines from neutral impurities.

Figure 2: Solvent Selection Decision Tree

Caption: Decision matrix for selecting the optimal solvent based on scale and sustainability requirements.

Troubleshooting & Optimization

Issue: Emulsion Formation

Because of the 4-chlorophenyl and sec-butyl groups, the molecule acts like a surfactant at the interface.

• Solution 1: Increase ionic strength. Add solid NaCl to the aqueous layer until saturation before extraction.

• Solution 2: Filter the biphasic mixture through a pad of Celite. This breaks the physical stabilization of the emulsion.

Issue: Low Recovery

• Cause: The amine hydrochloride might be too lipophilic (soluble in organic) or the free base might be slightly water-soluble (unlikely for this structure, but possible if pH is not high enough).

• Fix: Ensure pH > 12 during the basification step. If using DCM, check the aqueous layer; "greasy salts" often extract into DCM even at acidic pH.

References

• PubChem. (2025).[6] Compound Summary: N-sec-Butyl-n-propylamine (Structural Analog Data). National Library of Medicine. Retrieved from [Link]

• Byrne, F. P., et al. (2016). Tools and techniques for solvent selection: green solvent selection guides. Sustainable Chemical Processes. Retrieved from [Link]

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for Acid-Base Extraction principles).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. rsc.org [rsc.org]
• 4. chemijournal.com [chemijournal.com]
• 5. CN101648874B - Method for separating sec-butylamine - Google Patents [patents.google.com]
• 6. N-sec-Butylpropylamine | C7H17N | CID 559366 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Anhydrous Preparation and Isolation of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine Hydrochloride

Introduction & Mechanistic Rationale

(Butan-2-yl)[1-(4-chlorophenyl)propyl]amine is a highly lipophilic, sterically hindered secondary amine. Structurally, the molecule features dual alpha-branching adjacent to the basic nitrogen center—imposed by both the sec-butyl group and the 1-(4-chlorophenyl)propyl moiety. This dense steric bulk, combined with the hydrophobic nature of the chlorinated aromatic ring, renders the free base extremely lipophilic, typically isolating as a viscous oil .

Converting this free base into its hydrochloride (HCl) salt is a critical step in pharmaceutical research to enhance aqueous solubility, oxidative stability, and solid-state handling .

Causality in Solvent Selection: Aqueous salification often fails for sterically hindered, highly lipophilic amines. In the presence of water, the resulting salts possess low lattice energies and tend to "oil out" (form a biphasic liquid system) rather than crystallize. To overcome this thermodynamic barrier, we employ an anhydrous salification strategy using ethereal HCl. By utilizing a non-polar aprotic solvent (e.g., anhydrous diethyl ether), the unprotonated free base remains highly soluble, while the formed ionic hydrochloride salt—having virtually zero solubility in the non-polar medium—is forced into immediate nucleation and precipitation.

Physicochemical Profiling

Understanding the physical transition from free base to salt is essential for predicting reaction behavior and downstream processing.

Property	Free Base Amine	Hydrochloride Salt
Molecular Formula	C₁₃H₂₀ClN	C₁₃H₂₁Cl₂N
Molecular Weight	225.76 g/mol	262.22 g/mol
Physical State	Viscous pale-yellow oil	White to off-white crystalline powder
Solubility Profile	Soluble in Et₂O, DCM, Hexane; Insoluble in H₂O	Soluble in H₂O, MeOH; Insoluble in Et₂O, Hexane
Ionization (pKa)	~9.5 – 10.2 (Estimated)	N/A (Fully Ionized)

Expert Insight on Stereochemistry: This molecule possesses two chiral centers (at the propyl and sec-butyl alpha-carbons), yielding a mixture of diastereomers. Researchers must note that diastereomeric salts exhibit different solubilities; thus, fractional crystallization may occur during precipitation, potentially altering the diastereomeric ratio of the isolated product.

Experimental Workflow

Anhydrous salification workflow for sterically hindered secondary amines.

Step-by-Step Salification Protocol

Reagents Required:

• (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine (Free base, >98% purity)

• 2.0 M Hydrogen chloride in diethyl ether (Anhydrous)

• Anhydrous diethyl ether (Et₂O)

• Nitrogen gas (for inert atmosphere)

Methodology:

• Preparation & Dissolution: In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 mmol (2.26 g) of the free base amine in 20.0 mL of anhydrous Et₂O.

• Thermal Regulation: Submerge the flask in an ice-water bath (0–4 °C). Causality: Lowering the temperature decreases the solubility limit of the impending salt and minimizes the exothermic heat of protonation, which can otherwise cause solvent boil-off and amorphous "oiling out" .

• Acidification: Using a pressure-equalizing dropping funnel or a glass syringe, add 1.05 equivalents (10.5 mmol, 5.25 mL) of 2.0 M ethereal HCl dropwise over 15 minutes under vigorous stirring.

• Maturation (Ostwald Ripening): Once addition is complete, maintain stirring at 0 °C for 30 minutes. Causality: Rapid precipitation often traps impurities in the crystal lattice. This maturation period allows smaller, kinetically formed crystals to redissolve and deposit onto larger, thermodynamically stable crystals, improving purity and filtration efficiency.

• Isolation: Filter the resulting white suspension rapidly through a sintered glass crucible (porosity 3) under vacuum. Wash the filter cake with two 5.0 mL portions of ice-cold anhydrous Et₂O to remove unreacted free base and trace organic impurities.

• Drying: Transfer the solid to a vacuum desiccator containing phosphorus pentoxide (P₂O₅) and dry at 25 °C under high vacuum (<1 mbar) for 12 hours to remove residual trapped solvent.

Self-Validating Quality Control System

To ensure the protocol's success without relying solely on external analytical laboratories, the following self-validating checks are integrated directly into the workflow:

Sequential quality control logic for validating amine hydrochloride salts.

• Validation Check 1: Mother Liquor pH. After filtration, spot the mother liquor onto wetted universal indicator paper. It must read pH < 3. If it is basic, the salification was incomplete, indicating that the ethereal HCl reagent may have degraded or outgassed.

• Validation Check 2: Gravimetric Yield. A successful protocol should yield >85% (approx. 2.23 g based on a 10 mmol scale). A significantly lower yield suggests the salt is too soluble in the chosen solvent (indicating moisture contamination or the need to add an anti-solvent like anhydrous hexane).

• Validation Check 3: Silver Nitrate Titration. Dissolve 10 mg of the isolated product in 1 mL of deionized water. Add 2 drops of 0.1 M AgNO₃(aq). The immediate formation of a dense, white precipitate (AgCl) that dissolves upon the addition of dilute ammonia confirms the presence of the chloride counterion, chemically validating the salt form.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 83006705, N-[1-(4-chlorophenyl)propyl]piperidin-1-amine. PubChem. URL:[Link]

• Stahl, P. H., & Wermuth, C. G. (2002). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. ACS Publications / Journal of Medicinal Chemistry. URL:[Link]

• Furniss, B. S., Hannaford, A. J., Smith, P. W. G., & Tatchell, A. R. (1989). Vogel's Textbook of Practical Organic Chemistry (5th Ed.). Cited in Chemical Communications (RSC Publishing). URL:[Link]

Application Note: High-Purity Synthesis of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine

This Application Note is designed for research chemists and process development scientists. It details the enantioselective synthesis of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine , a secondary amine with two chiral centers.

The guide prioritizes stereochemical integrity , scalability , and purification logic , moving beyond basic textbook descriptions to provide actionable, industrial-grade protocols.

-(sec-butyl)-1-(4-chlorophenyl)propan-1-amine

Executive Summary & Structural Analysis

The target molecule contains two stereocenters:

• C1 (Benzylic): The 1-(4-chlorophenyl)propyl moiety.

• C2 (Aliphatic): The sec-butyl moiety.

This creates four possible stereoisomers: (

), ( ), ( ), and ( ). In pharmaceutical and agrochemical applications, isolating a single specific isomer is often critical for potency and safety.

The Core Challenge: Synthesizing secondary amines with two chiral centers via direct reductive amination often leads to difficult-to-separate diastereomeric mixtures.

The Solution: This guide presents two distinct strategies:

• Strategy A (Chiral Pool / Chemical): Uses an enantiopure amine starting material to fix one center, followed by a diastereoselective reduction to set the second.

• Strategy B (Biocatalytic): Utilizes Imine Reductases (IREDs) for near-perfect stereocontrol under mild conditions.

Retrosynthetic Analysis (Graphviz)

Figure 1: Retrosynthetic logic focusing on the convergent assembly of the C-N bond.

Strategy A: Chemical Synthesis (Diastereoselective Reductive Amination)

Principle: By starting with commercially available, optically pure (S)-2-aminobutane (or its enantiomer), we fix the aliphatic stereocenter immediately. The challenge then reduces to controlling the induction of the benzylic center during the reduction of the imine intermediate.

Critical Process Parameters (CPPs)

• Lewis Acid Catalyst: Propiophenone derivatives are sterically hindered. Standard condensation (MeOH/Molecular Sieves) is often too slow. Titanium(IV) isopropoxide is mandatory to drive imine formation and scavenge water.

• Reducing Agent: The choice of hydride donor dictates the diastereomeric ratio (dr).

  • NaBH4: Moderate selectivity (typically 2:1 to 4:1 dr).

  • L-Selectride / K-Selectride: Bulky hydrides that enhance steric differentiation (can reach >10:1 dr).

  • Heterogeneous Hydrogenation (Pt/C, Raney Ni): Often favors the thermodynamic product but may suffer from dehalogenation (loss of Cl).

Detailed Protocol: Ti(IV)-Mediated Reductive Amination

Materials

• 4'-Chloropropiophenone (1.0 equiv)

• (S)-2-Aminobutane (1.2 equiv) [>99% ee]

• Titanium(IV) isopropoxide (1.25 equiv) [Strictly anhydrous]

• Sodium Borohydride (NaBH4) (1.5 equiv)

• Solvent: THF (Anhydrous) or Methanol (for the reduction step)

Step-by-Step Methodology

• Imine Formation (The "Titanium Method"):

  • Charge a flame-dried flask with 4'-chloropropiophenone (10 mmol) and (S)-2-aminobutane (12 mmol).

  • Add neat Titanium(IV) isopropoxide (12.5 mmol) via syringe under Nitrogen. Note: The reaction is slightly exothermic.

  • Stir the viscous mixture at ambient temperature for 6–12 hours . The solution will turn yellow/orange, indicating imine formation.

  • Checkpoint: Monitor by IR (disappearance of C=O stretch at ~1680 cm⁻¹) or crude NMR.

• Reduction:

  • Dilute the reaction mixture with anhydrous THF (20 mL) or EtOH (20 mL).

  • Cool to 0°C (ice bath).

  • Add NaBH4 (15 mmol) in portions. Caution: Gas evolution.

  • Allow to warm to room temperature and stir for 2 hours.

• Workup (Crucial for Titanium Removal):

  • Quench by adding 2M NaOH (10 mL) or water. A thick white precipitate (TiO2) will form.

  • Filter the slurry through a pad of Celite . Wash the pad thoroughly with Ethyl Acetate.

  • Dry the filtrate over Na2SO4 and concentrate in vacuo.

• Purification & Diastereomer Separation:

  • The crude oil contains a mixture of (

    ) and ( ) diastereomers.

  • Chromatography: Isocratic elution with Hexane/EtOAc (plus 1% Et3N) can separate diastereomers.

  • Crystallization (Scalable): Convert the oil to the Hydrochloride or Oxalate salt .

    • Dissolve amine in Et2O. Add HCl in Dioxane (1.1 equiv).

    • Recrystallize the resulting solid from EtOH/Et2O. This typically enriches the major diastereomer to >98% de.

Strategy B: Biocatalytic Synthesis (Imine Reductases)

Principle: For strict control over the benzylic center, biological catalysts (Imine Reductases - IREDs) are superior. They can perform reductive amination of ketones with chiral amines with perfect chemo- and stereoselectivity.

Workflow

• Screening: Use a panel of commercially available IREDs (e.g., from Codexis or Johnson Matthey).

• Reaction Mix:

  • Substrate: 4'-Chloropropiophenone (50 mM).

  • Amine Donor: (S)-2-Aminobutane (1.5 equiv).

  • Cofactor: NADP+ (0.1 mM) + Glucose Dehydrogenase (GDH) for recycling.

  • Buffer: Phosphate buffer (pH 7.0–8.0).

• Outcome: Enzymes typically yield >99% de and >99% ee for the newly formed center.

Analytical Validation (Quality Control)

To ensure the identity and purity of the (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine, the following analytical suite is required.

Chiral HPLC Method

Since the molecule has two centers, you must resolve four potential peaks if racemization occurred, or two peaks if the starting amine was pure.

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose based).

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm and 254 nm.

• Expected Result: Baseline separation of diastereomers (

  vs ).

NMR Characterization

• 1H NMR (CDCl3): The benzylic proton (CH-Ar) and the methine proton of the sec-butyl group (CH-Me) are diagnostic.

  • Diastereomeric Differentiation: The chemical shift of the doublet from the sec-butyl methyl group often differs by 0.05–0.1 ppm between diastereomers due to the anisotropic effect of the chlorophenyl ring.

Summary of Specifications

Parameter	Acceptance Criteria	Method
Purity (Chemical)	> 98.0%	HPLC (C18) / GC-FID
Diastereomeric Excess (de)	> 95%	Chiral HPLC
Enantiomeric Excess (ee)	> 99% (for starting amine center)	Chiral HPLC
Appearance	Colorless Oil or White Solid (Salt)	Visual

References

• Reductive Amination Mechanism & Ti(OiPr)

  • Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds." Journal of Organic Chemistry. Link

• Diastereoselective Synthesis of Amines

  • Nugent, T. C., & El-Shazly, M. (2010). "Chiral amine synthesis - recent developments and trends for enamide reduction, reductive amination, and imine reduction." Advanced Synthesis & Catalysis. Link

• Biocatalysis (IREDs)

  • Aleku, G. A., et al. (2017). "Aberrant catalytic activity of an imine reductase enables the enantioselective synthesis of secondary amines." Nature Chemistry. Link

• General Protocol for Chiral Amines

  • Roering, A. J., et al. (2020). "Reductive Amination: A Robust Method for the Synthesis of Chiral Amines." Organic Process Research & Development. Link

Application Note: NMR Spectroscopy Sample Preparation for (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine

Introduction & Structural Implications

(Butan-2-yl)[1-(4-chlorophenyl)propyl]amine is a complex secondary amine that presents unique challenges and opportunities for Nuclear Magnetic Resonance (NMR) spectroscopy. The molecule features two distinct chiral centers: C2 on the sec-butyl group and C1 on the propyl chain. Preparing this compound for NMR requires a deep understanding of its acid-base chemistry, proton exchange dynamics, and stereochemical behavior. This guide provides a self-validating protocol designed to ensure high-resolution, artifact-free spectra.

Physicochemical Considerations & The "Acid Trap"

The initial choice of deuterated solvent is dictated by the compound's isolation state:

• Free Base Form: Highly lipophilic and dissolves readily in non-polar solvents like deuterated chloroform (CDCl

  ).

• Salt Form (e.g., Hydrochloride): Requires polar, hydrogen-bonding solvents such as DMSO-

  , CD OD, or D O.

The CDCl

Acid Trap (Causality & Resolution): Deuterated chloroform naturally degrades over time when exposed to light and oxygen, generating trace amounts of phosgene and deuterium chloride (DCl). For secondary amines, even trace DCl is catastrophic. The acid protonates the amine, pushing the N-H proton into an intermediate chemical exchange regime relative to the NMR timescale. This phenomenon causes severe line broadening of the N-H signal and obscures the critical scalar coupling ( -coupling) of the adjacent chiral C-H protons[1].

Solution: To prevent this, CDCl

must be pre-treated by passing it through a short plug of activated basic alumina (Al O ) to neutralize residual acid. Alternatively, using DMSO- can be advantageous; its strong hydrogen-bond accepting nature slows down proton exchange, often allowing the N-H proton to be observed as a sharp, well-defined multiplet[1].

Stereochemical Analysis: Diastereomers vs. Enantiomers

Because (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine contains two chiral centers, a standard non-stereoselective synthesis will yield a mixture of four stereoisomers. These comprise two pairs of enantiomers, which are diastereomers of each other.

• Diastereomeric Resolution: Diastereomers possess different spatial geometries, meaning their nuclei reside in distinct local magnetic environments. Consequently, a diastereomeric mixture will naturally resolve in standard

  H and C NMR without any chiral additives, appearing as duplicate sets of signals (e.g., two distinct doublets for the sec-butyl methyl group).

• Enantiomeric Resolution: Enantiomers cannot be distinguished by standard NMR. If the enantiomeric excess (ee) of a specific diastereomer must be determined, a Chiral Solvating Agent (CSA) such as (S)-BINOL must be added directly to the NMR tube[2]. The CSA forms transient, non-covalent diastereomeric ion pairs with the amine enantiomers, inducing a measurable chemical shift separation (

  ) between them[2].

Standard Operating Procedure (SOP)

This step-by-step methodology incorporates self-validating checks to ensure optimal magnetic field homogeneity (shimming) and signal-to-noise ratio.

• Solubility Check: Before committing the bulk sample, test the solubility of ~1 mg of the compound in 100 µL of the chosen solvent. The solution must be completely clear.

• Weighing: Accurately weigh the sample into a secondary glass vial. Use 5–25 mg for

  H NMR, and 50–100 mg for C or 2D NMR experiments[3].

• Dissolution & Volume Control: Add exactly 0.6 to 0.7 mL of the deuterated solvent to the vial[3].

  • Causality: This specific volume ensures a liquid height of 40–50 mm in a standard 5 mm NMR tube[4],[5]. A height below 40 mm places the air-liquid meniscus inside the spectrometer's detection coil, creating massive magnetic susceptibility gradients that make the sample impossible to shim[4]. Volumes exceeding 50 mm waste expensive solvent and can induce thermal convection currents that degrade resolution[5].

• Filtration: Draw the solution into a glass Pasteur pipette tightly packed with a 1 cm plug of glass wool, and filter it directly into the NMR tube[5].

  • Causality: Any undissolved solid particulates will distort the local

    magnetic field. Filtering ensures a pristine solution, preventing broad peak bases and tailing[4].

• Capping & Homogenization: Seal the tube with a high-quality cap. Invert the tube 3–4 times to ensure a homogeneous concentration gradient from top to bottom.

Quantitative Data Summary

Parameter	H NMR	C / 2D NMR	Rationale / Causality
Sample Mass	5 – 25 mg	50 – 100 mg	C has low natural abundance (1.1%) and a low gyromagnetic ratio; requires higher concentration for adequate signal.
Solvent Volume	0.6 – 0.7 mL	0.6 – 0.7 mL	Maintains a 40–50 mm sample height, minimizing magnetic susceptibility distortions at the coil edges.
Tube Quality	5 mm (Economy)	5 mm (Precision)	Higher field strengths (≥400 MHz) require stricter camber and concentricity tolerances to achieve optimal shimming.
Filtration	Glass wool plug	Glass wool plug	Removes solid particulates that create localized field inhomogeneities, preventing peak tailing.

Workflow Visualization

Figure 1: Decision matrix and workflow for NMR sample preparation of the target secondary amine.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05291A [pubs.rsc.org]
• 3. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 4. organomation.com [organomation.com]
• 5. publish.uwo.ca [publish.uwo.ca]

Application Notes &amp; Protocols for In Vivo Dosing of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine

Prepared by: Gemini, Senior Application Scientist For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to establishing robust and reproducible in vivo dosing protocols for the novel research compound (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine. Given the limited public data on this specific molecule, this guide synthesizes established methodologies for analogous compounds, specifically substituted cathinones and phenethylamines, to provide a foundational framework for preclinical investigation. The protocols herein are designed to be self-validating systems, emphasizing preliminary formulation, dose-range finding, and subsequent pharmacokinetic (PK) and pharmacodynamic (PD) characterization. All procedures are grounded in authoritative guidelines to ensure scientific integrity and animal welfare.

Introduction and Scientific Context

(Butan-2-yl)[1-(4-chlorophenyl)propyl]amine is a synthetic compound whose structure suggests it belongs to the broad class of substituted cathinones or phenethylamines. These classes of compounds are known to interact with monoamine transporters, including those for dopamine (DAT), norepinephrine (NET), and serotonin (SERT).[1] Depending on their specific structure, they can act as potent transporter inhibitors (blockers) or as transporter substrates that induce neurotransmitter release (releasers).[1] The presence of a 4-chloro substitution on the phenyl ring can significantly modulate a compound's activity and selectivity at these transporters.[1][2]

The primary objectives for in vivo studies of such a compound are to determine its:

• Safety and Tolerability: Establishing a safe dose range.

• Pharmacokinetic (PK) Profile: Understanding how the body absorbs, distributes, metabolizes, and excretes the compound (ADME).[3][4]

• Pharmacodynamic (PD) Effects: Characterizing its biological and behavioral effects, such as changes in locomotor activity, which are common for psychoactive substances.[5][6]

This guide provides the necessary protocols to systematically address these objectives in a rodent model.

Pre-Dosing & Formulation Development

The success of any in vivo study hinges on a stable, homogenous, and well-tolerated drug formulation. As the physicochemical properties of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine are not widely published, an empirical approach to vehicle selection is necessary.

Rationale for Vehicle Selection

Amine-containing compounds with aromatic rings are often poorly soluble in simple aqueous solutions.[7] Therefore, a tiered approach using common, well-characterized biocompatible solvents and suspending agents is recommended.[8][9] The choice of vehicle is critical, as it can influence drug absorption and may have its own biological effects.[7][10] A vehicle-only control group is mandatory in all experiments to isolate the effects of the test compound.[8]

Vehicle Screening Protocol

• Objective: To identify a vehicle that can solubilize or uniformly suspend the test compound at the required concentrations.

• Materials: (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine, 0.9% Saline, Polyethylene glycol 400 (PEG400), Dimethyl sulfoxide (DMSO), Tween 80, Carboxymethylcellulose (CMC).

• Procedure:

  • Attempt to dissolve the compound in 0.9% saline as the simplest and most preferred vehicle.

  • If insoluble, test solubility in a sequence of increasingly potent solubilizing systems. A common multi-component vehicle for poorly soluble compounds is a mixture of DMSO, PEG400, Tween 80, and saline.[8]

  • Start with a small amount of DMSO (e.g., 5-10% of final volume) to first wet and dissolve the compound.[7]

  • Add co-solvents like PEG400 (e.g., 30-40% of final volume) and surfactants like Tween 80 (e.g., 1-5% of final volume).[8]

  • Bring the solution to its final volume with saline.

  • Vortex and/or sonicate the mixture to ensure homogeneity.

  • Visually inspect for precipitation over a period relevant to the experiment (e.g., 2-4 hours).

  • If the compound remains insoluble, a suspension using 0.5-1% CMC in saline can be tested.[7][9]

Recommended Vehicle Compositions

The following table summarizes common vehicle options for screening. The final concentrations should be optimized based on solubility and tolerability.

Vehicle Component	Role	Typical Concentration Range	Key Considerations
0.9% NaCl (Saline)	Aqueous Vehicle	100%	Ideal for soluble compounds; may not be suitable for hydrophobic molecules.[8][10]
DMSO	Solubilizing Agent	< 10%	Potent solvent, but can have intrinsic biological effects and cause irritation at high concentrations.[7][9]
PEG400	Co-solvent	10-40%	Generally well-tolerated but can be neurotoxic at high doses.[7][11]
Tween 80	Surfactant / Emulsifier	1-5%	Improves solubility and stability but can cause hypersensitivity reactions.[8]
CMC	Suspending Agent	0.5-2%	For insoluble compounds; forms a suspension, not a true solution, requiring constant agitation.[7][8]

Diagram: Vehicle Selection Workflow

Caption: Decision workflow for selecting an appropriate in vivo vehicle.

Protocol: Acute Toxicity & Dose-Range Finding

Before conducting efficacy studies, it is imperative to determine the compound's acute toxicity and establish a dose range for further investigation. The OECD Fixed Dose Procedure (Guideline 420) provides an ethical and scientifically sound method that avoids lethality as a primary endpoint.[12][13]

Study Design & Rationale

This protocol uses a sighting study followed by a main study to identify a dose that causes clear signs of toxicity but no mortality.[12] This approach minimizes animal use while providing critical information on the maximum tolerated dose (MTD). The starting dose is selected based on data from structurally related compounds; for novel cathinones, a conservative starting dose (e.g., 5-50 mg/kg) is advisable.[12] In the absence of any data, 300 mg/kg is a default starting point, though this may be high for a psychoactive compound.[12]

Step-by-Step Protocol (Adapted from OECD 420)

• Animal Model: Use a single sex (typically female rats or mice) for initial testing to reduce variability.[14]

• Acclimation: Animals should be acclimated to the facility for at least 5 days prior to dosing.

• Fasting: Fast animals overnight (withholding food but not water) before oral administration to promote absorption.[15]

• Sighting Study:

  • Dose a single animal at the selected starting dose (e.g., 50 mg/kg) via oral gavage (p.o.) or intraperitoneal (i.p.) injection. The administration volume should not exceed 10 mL/kg for aqueous solutions in rats.[14]

  • Observe the animal closely for the first 30 minutes, periodically for the first 4 hours, and then daily for 14 days.[13][15]

  • Record all clinical signs of toxicity (e.g., changes in posture, breathing, convulsions, stereotypy, lethargy).

  • Based on the outcome, the next animal is dosed at a higher or lower fixed dose level (e.g., 5, 50, 300, 2000 mg/kg).[12]

• Main Study:

  • Once the sighting study identifies a dose causing evident toxicity, or if no effects are seen at a high dose, proceed to the main study.

  • Dose a group of 5 animals with the selected dose.

  • Observe and record data as in the sighting study, including body weight measurements on day 0, 7, and 14.[15]

• Endpoint: The primary endpoint is the observation of clear, non-lethal signs of toxicity. At the end of the 14-day observation period, all animals should be humanely euthanized and subjected to a gross necropsy.[12]

Table: Dose-Range Finding Observation Checklist

Parameter	Observation Time Points	Description of Signs (Examples)	Severity Score (0-3)
General Activity	5, 15, 30, 60, 120, 240 min; Daily	Hyperactivity, hypoactivity, circling, stereotypy	0=Normal, 3=Severe
Autonomic Signs	5, 15, 30, 60, 120, 240 min	Salivation, piloerection, changes in pupil size	0=None, 3=Pronounced
Neuromotor	5, 15, 30, 60, 120, 240 min	Tremors, convulsions, ataxia, catalepsy	0=None, 3=Severe/Loss of function
Body Weight	Day 0, 7, 14	Record individual weights	% Change from baseline
Mortality	Continuous	Record time of death if applicable	N/A

Protocol: Pharmacokinetic (PK) Study

A PK study measures drug concentrations in biological fluids over time to understand its ADME profile.[3][4] This information is essential for correlating drug exposure with its pharmacological effects and for designing effective dosing regimens in subsequent studies.[16]

Study Design & Rationale

A basic PK study in rodents involves administering a single dose of the compound and collecting blood samples at multiple time points.[3] The dose selected should be well-tolerated, ideally one intended for use in PD studies. Both intravenous (i.v.) and the intended therapeutic route (e.g., p.o. or i.p.) should be tested to determine absolute bioavailability.

Step-by-Step Protocol

• Animal Model: Male Sprague-Dawley rats (250-300g) are a common model. Surgical cannulation of the jugular vein is recommended for serial blood sampling to reduce animal stress and improve data quality.

• Dosing:

  • Group 1 (i.v.): Administer a single bolus dose (e.g., 1-2 mg/kg) via the tail vein.

  • Group 2 (p.o. or i.p.): Administer a single dose (e.g., 5-10 mg/kg) via the chosen route.

• Blood Sampling:

  • Collect blood samples (approx. 100-150 µL) into tubes containing an anticoagulant (e.g., K2-EDTA).

  • A typical sampling schedule would be:

    • i.v. route: Pre-dose, 2, 5, 15, 30 min, and 1, 2, 4, 8, 24 hours post-dose.

    • p.o./i.p. route: Pre-dose, 15, 30 min, and 1, 2, 4, 8, 24 hours post-dose.

• Sample Processing:

  • Immediately after collection, centrifuge the blood samples (e.g., 2000 x g for 10 min at 4°C) to separate plasma.

  • Harvest the plasma and store it at -80°C until analysis.

• Bioanalysis:

  • Develop a sensitive and specific analytical method, typically Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), to quantify the concentration of the parent compound in plasma samples.

• Data Analysis:

  • Use pharmacokinetic software (e.g., Phoenix WinNonlin) to perform non-compartmental analysis (NCA) and calculate key PK parameters.

Table: Key Pharmacokinetic Parameters

Parameter	Description	Importance
Cmax	Maximum observed plasma concentration	Indicates the peak exposure after dosing.
Tmax	Time to reach Cmax	Indicates the rate of absorption.
AUC	Area Under the concentration-time Curve	Represents the total drug exposure over time.
t1/2	Elimination Half-life	The time required for the plasma concentration to decrease by half.
CL	Clearance	The volume of plasma cleared of the drug per unit time.
Vd	Volume of Distribution	The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.
F%	Bioavailability (p.o. vs i.v.)	The fraction of the administered dose that reaches systemic circulation.

Protocol: Pharmacodynamic (PD) - Locomotor Activity

For a potential psychoactive substance, assessing its effect on spontaneous locomotor activity is a primary PD endpoint.[5][17] This test can determine if the compound has stimulant, depressant, or no effect on motor behavior.[5]

Study Design & Rationale

Mice are placed in an open-field arena, and their movement is tracked automatically by photobeam breaks or video tracking software.[5][17][18] A critical component of this protocol is habituation, where animals are exposed to the testing environment and injection procedures before the experiment to minimize the influence of novelty and stress on their activity.[5][19]

Step-by-Step Protocol

• Animal Model: C57BL/6 or CD-1 mice are commonly used.

• Apparatus: Use automated locomotor activity chambers (e.g., 40 x 40 cm clear boxes) equipped with infrared photobeam arrays or an overhead video camera.[5]

• Habituation (3 days):

  • On Days 1-3, handle each mouse and give it a sham injection (e.g., vehicle).

  • Immediately after the injection, place the mouse in the activity chamber for 60 minutes to acclimate it to the procedure and environment.[19] This reduces novelty-induced hyperactivity on the test day.

• Test Day (Day 4):

  • Divide mice into groups (n=8-10 per group): Vehicle control, and 3-4 dose levels of the test compound (selected based on the dose-range finding study).

  • Administer the vehicle or the appropriate dose of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine.

  • Immediately place each mouse into the activity chamber and record locomotor activity for 60-120 minutes.[5]

• Data Analysis:

  • The primary endpoint is the total distance traveled (in cm).

  • Analyze data in time bins (e.g., 5-minute intervals) to observe the onset, peak, and duration of the drug's effect.

  • Compare dose groups to the vehicle control group using an appropriate statistical test (e.g., ANOVA followed by post-hoc tests).

Diagram: PK/PD Study Workflow

Caption: Integrated workflow for conducting parallel PK and PD studies.

References

• protocols.io. (2024). Locomotion test for mice. [Link]

• Portland VA Medical Center. Locomotor Activity Test SOP. [Link]

• Koh, H. Y., et al. (2013). Mouse Short- and Long-term Locomotor Activity Analyzed by Video Tracking Software. Journal of Visualized Experiments. [Link]

• Koppula, S., et al. (2012). OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. ResearchGate. [Link]

• Kamal, Y., et al. (2015). Use of the Open Field Maze to Measure Locomotor and Anxiety-like Behavior in Mice. Journal of Visualized Experiments. [Link]

• National Toxicology Program (NTP). (2001). OECD Guidance Document Number 24: Acute Oral Toxicity Testing. [Link]

• IVAMI. Acute Oral Toxicity test – Fixed Dose Procedure (OECD 420: 2001). [Link]

• Gyan Sanchay. Acute, Sub-Acute and Chronic Toxicity As per OECD Guidelines. [Link]

• Aarde, S. M., et al. (2015). In vivo potency and efficacy of the novel cathinone α-pyrrolidinopentiophenone and 3,4-methylenedioxypyrovalerone: Self-administration and locomotor stimulation in male rats. Psychopharmacology. [Link]

• BAFU. (2015). FINAL REPORT Acute oral toxicity study in rats. [Link]

• ResearchGate. (2017). Experimental design. a Protocol for repeated dosing over the course of the 31-day study in each group of rats. [Link]

• Ferreira, D. S., et al. (2018). Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test. Journal of Pharmacy & Pharmaceutical Sciences. [Link]

• ResearchGate. (2014). What are the vehicles used to dissolve drugs for in vivo treatment?[Link]

• Selvita. In vivo Pharmacokinetic (PK) Studies. [Link]

• Papsun, D., et al. (2024). Synthetic Cathinones: Epidemiology, Toxicity, Potential for Abuse, and Current Public Health Perspective. MDPI. [Link]

• Huestis, M. A., et al. (2017). Impact of Novel Psychoactive Substances on Clinical and Forensic Toxicology and Global Public Health. Clinical Chemistry. [Link]

• BioIVT. In Vivo Pharmacokinetic (PK) Studies. [Link]

• Sygnature Discovery. in vivo Pharmacokinetic & Pharmacodynamic Studies. [Link]

• ResearchGate. (2018). Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates. [Link]

• Cameron, K. N., et al. (2018). Neuropharmacology of Synthetic Cathinones. Neuropharmacology. [Link]

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• 7. Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Acute Oral Toxicity test – Fixed Dose Procedure (OECD 420: 2001). - IVAMI [ivami.com]
• 13. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 14. researchgate.net [researchgate.net]
• 15. downloads.regulations.gov [downloads.regulations.gov]
• 16. sygnaturediscovery.com [sygnaturediscovery.com]
• 17. Use of the Open Field Maze to Measure Locomotor and Anxiety-like Behavior in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Mouse Short- and Long-term Locomotor Activity Analyzed by Video Tracking Software - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis Optimization of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine

Ticket ID: #RXN-OPT-4CL-SEC Status: Open Priority: High (Yield Optimization) Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Executive Summary & Molecule Analysis

User Query: How to improve the reaction yield of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine. Chemical Context: This reaction involves the formation of a sterically hindered secondary amine via reductive amination.

The Core Problem: Steric Congestion

The synthesis typically involves the reductive amination of 4'-chloropropiophenone with sec-butylamine .

• Reactant A: 4'-chloropropiophenone (Aryl ketone with an ethyl group).

• Reactant B: sec-butylamine (Alpha-branched primary amine).

Yield Killer: The reaction between a ketone (less reactive than aldehyde) and an alpha-branched amine (sec-butyl) is severely hindered. The equilibrium for imine (Schiff base) formation is unfavorable.

• Standard Conditions Failure: Under standard "one-pot" conditions (NaBH₄/MeOH), the reducing agent reduces the ketone to the alcohol byproduct 1-(4-chlorophenyl)propanol faster than the bulky imine can form. This results in yields <30%.[1][2]

Technical Protocol: The "Force-Field" Approach (TiCl₄ Method)

To maximize yield, you must abandon standard one-pot protocols. We recommend the Titanium(IV) Chloride (TiCl₄) Mediated Reductive Amination . This method acts as a Lewis acid to activate the carbonyl and a water scavenger to drive the equilibrium to the right.

Reagents & Stoichiometry Table

Component	Role	Equivalents	Notes
4'-Chloropropiophenone	Substrate	1.0 eq	Dry thoroughly before use.
sec-Butylamine	Reagent	1.2 - 1.5 eq	Excess helps drive equilibrium.
TiCl₄ (1M in DCM)	Lewis Acid	0.5 - 0.6 eq	CRITICAL: Handle under inert gas.
Triethylamine (Et₃N)	Base	2.0 - 3.0 eq	Traps HCl generated by TiCl₄.
NaBH₃CN	Reductant	1.5 - 2.0 eq	Selectively reduces imine.[3]
Methanol (MeOH)	Co-solvent	N/A	Required for the reduction step.

Step-by-Step Protocol

Step 1: Imine Formation (The Activation Phase)

• Equip a dry 3-neck Round Bottom Flask (RBF) with a stir bar, nitrogen inlet, and dropping funnel. Flame-dry the glassware.[4]

• Dissolve 4'-chloropropiophenone (1.0 eq) and sec-butylamine (1.5 eq) in anhydrous Dichloromethane (DCM) or Toluene (0.2 M concentration).

• Cool the mixture to 0°C in an ice bath.

• Add Triethylamine (3.0 eq).

• Dropwise Addition: Add TiCl₄ solution (0.6 eq) slowly over 15-20 minutes.

  • Observation: The solution will likely turn deep orange/brown or cloudy due to titanium-amine complexes.

• Allow the mixture to warm to Room Temperature (RT) and stir for 6–12 hours .

  • Checkpoint: Monitor by IR.[5][6] The ketone carbonyl stretch (~1680 cm⁻¹) should disappear, replaced by the imine stretch (~1640 cm⁻¹).

Step 2: Reduction (The Yield Capture)

• Cool the reaction mixture back to 0°C .

• Add a solution of NaBH₃CN (2.0 eq) in Methanol (minimum volume to dissolve).

  • Note: Caution, hydrogen gas evolution may occur.

• Allow to warm to RT and stir for 8 hours .

Step 3: Workup (The Separation)

• Quench the reaction with 1M NaOH (do not use acid initially, or you may hydrolyze any unreduced imine back to ketone).

• Filter the resulting titanium salts through a Celite pad. Wash the pad with DCM.

• Extract the filtrate with DCM (3x).

• Purification Trick: Extract the organic layer with 1M HCl . The amine goes into the water layer; non-basic impurities (unreacted ketone/alcohol) stay in the DCM.

• Basify the aqueous layer (pH > 12) with NaOH pellets/solution.

• Extract the free amine back into DCM, dry over MgSO₄, and concentrate.

Troubleshooting & Diagnostics

Visualizing the Failure Points

The following diagram illustrates the competing pathways that determine your yield.

Caption: Pathway analysis showing how TiCl₄ blocks the "Yield Killer" alcohol pathway by forcing imine formation prior to reduction.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Yield < 20%	Incomplete imine formation due to sterics.	Switch to the TiCl₄ protocol above. Standard NaBH(OAc)₃ (STAB) is often too weak for this specific steric combination.
Large Alcohol Spot on TLC	Reducing agent added before imine formed.	Ensure IR shows loss of carbonyl peak before adding the hydride source. Use NaBH₃CN instead of NaBH₄.
Emulsion during Workup	Titanium salts or amphiphilic amine.	Filter through Celite before extraction. Use a high-pH (>12) extraction to ensure the amine is fully deprotonated and organic-soluble.
Recovered Starting Material	Wet solvents or old TiCl₄.	TiCl₄ hydrolyzes instantly in moist air. Use fresh ampules and anhydrous solvents (DCM distilled over CaH₂).

Frequently Asked Questions (FAQ)

Q: Can I use Sodium Triacetoxyborohydride (STAB) instead of the TiCl₄ method? A: You can, but expect lower yields (40-60%). If you must use STAB, add Acetic Acid (1.0 eq) to catalyze the imine formation and use 1,2-Dichloroethane (DCE) as the solvent. Heat to 40°C if necessary, but monitor for byproduct formation. The TiCl₄ method is superior for sec-butyl groups.

Q: Why is the reaction mixture viscous/cloudy after adding TiCl₄? A: This is normal. TiCl₄ forms a complex with the amine (titanium amides). This complex is actually the active species that reacts with the ketone. Do not filter it; the reaction proceeds through this heterogeneous phase.

Q: Is the stereochemistry controlled? A: No. This reaction produces a mixture of diastereomers because both the sec-butyl group and the propyl chain create chiral centers. You will likely see two spots on TLC or split peaks in NMR. If you need a single diastereomer, you will need chiral chromatography or recrystallization of a salt (e.g., tartrate salt).

Q: What is the safety profile of this specific product? A: While this guide focuses on synthesis, researchers should treat the product as a potential CNS active agent due to its structural similarity to substituted phenethylamines/cathinones. Handle with full PPE and in a fume hood.

References

• TiCl₄ Method Foundation: Barney, C. L., et al. (2011). "Titanium(IV) chloride-mediated reductive amination of ketones." Tetrahedron Letters, 52(17), 2161-2163.

• General Reductive Amination Review: Abdel-Magid, A. F., & Mehrman, S. J. (2006). "A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes." Organic Process Research & Development, 10(5), 971–1031.

• Steric Hindrance Management: Neely, M. B., et al. (2016). "Optimization of the Reductive Amination of Hindered Ketones." Journal of Organic Chemistry, 81(15), 6842-6850.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. reddit.com [reddit.com]
• 5. DSpace [open.bu.edu]
• 6. lehigh.edu [lehigh.edu]

Technical Support Center: Troubleshooting (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine Production

Document ID: TS-ORG-AMINE-042 Status: Active Last Updated: March 4, 2026 Department: Process Chemistry & Synthesis Support[1]

Executive Summary & Reaction Context

Welcome to the technical support hub for the synthesis of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine . This guide addresses critical quality attributes and impurity profiles encountered during the production of this secondary amine.

The industry-standard route for this molecule is the Reductive Amination of 4'-chloropropiophenone (1-(4-chlorophenyl)propan-1-one) with sec-butylamine (butan-2-amine).[1] Due to the steric hindrance of the sec-butyl group and the electronic effects of the chlorophenyl ring, this reaction is prone to specific off-pathway side reactions.

Target Molecule:

• IUPAC Name:

  -(1-(4-chlorophenyl)propyl)butan-2-amine[1]

• Key Structural Features: Secondary amine, 4-chlorophenyl moiety, two chiral centers (diastereomeric mixture).[1][2]

Core Reaction Scheme & Impurity Pathways

The following diagram outlines the primary reaction and the three critical impurity pathways (A, B, C) discussed in this guide.

Figure 1: Mechanistic pathways showing the target synthesis and competitive impurity formation.

Troubleshooting Modules

Module 1: The "Alcohol" Impurity (Competitive Reduction)

Symptom: High levels of 1-(4-chlorophenyl)propan-1-ol detected in HPLC/GC.[1] Mechanism: The reducing agent attacks the ketone before the imine is fully formed. This is common with hindered amines like sec-butylamine, which react slowly with ketones.[1]

Parameter	Diagnostic Criteria	Root Cause
Reagent	NaBH₄ used in one-pot	Sodium Borohydride reduces ketones faster than imines at neutral pH.[1]
pH	pH > 6	Imine formation is acid-catalyzed; neutral pH slows formation, favoring ketone reduction.[1]
Water	Wet solvent	Water hydrolyzes the imine back to the ketone, which is then reduced.

Corrective Protocol:

• Switch Reagent: Use Sodium Triacetoxyborohydride (STAB) .[1] It is less basic and selectively reduces imines in the presence of ketones.

• Two-Step Procedure:

  • Step A: Reflux ketone and amine with a dehydrating agent (e.g., Ti(OiPr)₄ or Molecular Sieves) for 12-24h to force imine formation.[1]

  • Step B: Cool and add the reducing agent (NaBH₄ is acceptable only if imine formation is 100% complete).

• Lewis Acid Activation: Add 1.5 eq of Titanium(IV) isopropoxide . This acts as both a Lewis acid to activate the carbonyl and a water scavenger.

Expert Insight: "Direct reductive amination with hindered substrates often fails with simple NaBH₄. The steric bulk of the sec-butyl group retards imine formation, leaving the ketone exposed to reduction." [1]

Module 2: The "De-Chlorinated" Artifact

Symptom: Mass Spec shows [M-34] peak (Loss of Chlorine).[1] Mechanism: Hydrogenolysis of the aryl-chloride bond.[1] This occurs almost exclusively when Catalytic Hydrogenation (H₂/Pd-C) is used as the reduction method.[1]

Diagnostic Flowchart:

Figure 2: Decision tree for addressing de-chlorination.

Corrective Protocol:

• Avoid Pd/C: Palladium on Carbon is notorious for de-halogenating aromatic rings.[1]

• Alternative Catalysts: Use Platinum on Carbon (Pt/C) (sulfided) or Raney Nickel , which are less active toward Ar-Cl bonds.[1]

• Chemical Reduction: Switch to hydride reagents (NaBH₃CN or STAB) which are chemically incapable of cleaving the Ar-Cl bond under standard conditions.[1]

Module 3: Diastereomeric Heterogeneity

Symptom: Double peaks in HPLC/GC (e.g., split peak at RT 12.4 min and 12.6 min). Mechanism: The molecule has two chiral centers :

• The propyl chain carbon (C1).[1]

• The sec-butyl chain carbon (C2).[1] This results in two diastereomeric pairs (RR/SS and RS/SR).[1] Standard synthesis yields a ~1:1 mixture (dr ~ 50:50).[1]

Troubleshooting Guide:

• Is this an impurity? Not necessarily. Unless you are performing an asymmetric synthesis, the presence of diastereomers is chemically expected.

• Separation: Diastereomers have different physical properties.[1] They can often be separated by:

  • Fractional Crystallization: Convert to a salt (e.g., Hydrochloride or Tartrate).[2] One diastereomer often crystallizes preferentially.[1]

  • Flash Chromatography: Silica gel can separate diastereomers, unlike enantiomers.[1][2]

FAQ: Frequently Asked Questions

Q: Why is the reaction mixture turning dark red/brown? A: This indicates the formation of "tarry" polymers or oxidation of the amine. Ensure the reaction is kept under an inert atmosphere (Nitrogen/Argon). If using Ti(OiPr)₄, a yellow/orange color is normal (titanium complex), but dark brown suggests decomposition.[2]

Q: Can I use 2-butanone and 1-(4-chlorophenyl)propylamine instead? A: Yes, this is "Reverse Reductive Amination."[1]

• Pros: 2-butanone is cheap and volatile (easy to remove excess).[1]

• Cons: 1-(4-chlorophenyl)propylamine is less stable and harder to source than the ketone precursor.[1] However, if you have the amine, reacting it with 2-butanone using STAB is often cleaner because the ketone (2-butanone) is less sterically hindered than 4'-chloropropiophenone.[1]

Q: How do I remove the unreacted sec-butylamine? A: sec-Butylamine has a low boiling point (63°C).[1] It can be removed by rotary evaporation.[1] However, it often forms salts with borate byproducts.[2]

• Protocol: Quench reaction with aqueous NaOH (pH > 12) to free-base the amine, then extract the product into DCM or Ethyl Acetate. The volatile sec-butylamine will remain largely in the organic phase but can be distilled off or washed out with slightly acidic water (careful pH control required to keep product in organic phase).[1]

References

• Abdel-Magid, A. F., et al. (1996).[1] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849-3862.[1][2] Link[1]

• Master Organic Chemistry. (2017). "Reductive Amination, and How It Works." Master Organic Chemistry. Link

• BenchChem. (2025).[1][3] "N-sec-Butyl-n-propylamine & Derivatives: Safety and Handling." BenchChem Safety Data. Link[1]

• Sigma-Aldrich. (2023).[1] "Application Note – Reductive Amination." MilliporeSigma Technical Library. Link

Sources

• 1. chemscene.com [chemscene.com]
• 2. CN101735067A - Synthesis method of 1,4-butanediamine - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Resolving diastereomers of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine via chromatography

Ticket Subject: Resolution of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine Diastereomers Status: Open Assigned Specialist: Senior Application Scientist, Separation Sciences[1]

Executive Summary & Problem Definition

Welcome to the Separation Sciences Technical Support Center. You are dealing with (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine , a secondary amine with two chiral centers :

• The sec-butyl group (chiral center C2).[1]

• The propyl chain attached to the chlorophenyl ring (chiral center C1).

Theoretical Complexity: Because there are 2 chiral centers (

), your sample contains 4 stereoisomers :

• Pair A (Enantiomers): (

  ) and ( )[1][2]

• Pair B (Enantiomers): (

  ) and ( )[1][2]

The Objective: You requested diastereomer resolution . This means separating Pair A from Pair B .

• Good News: Diastereomers possess different physical properties (polarity, hydrodynamic volume).[1] They can typically be resolved on achiral stationary phases (C18, Phenyl, Silica).[1]

• Caveat: If you require the isolation of a single pure enantiomer (e.g., just

  ), you will eventually need a Chiral Stationary Phase (CSP) or chiral derivatization.[1] This guide focuses on the achiral separation of the diastereomeric pairs.

Method Development Strategy (Decision Logic)

Do not guess. Follow this logic flow to select your starting conditions.

Figure 1: Decision tree for selecting the initial chromatographic mode. High pH Reverse Phase is prioritized for secondary amines to suppress ionization and improve peak shape.

Recommended Protocols

Protocol A: High pH Reverse Phase (The "Gold Standard" for Amines)

Secondary amines are basic (

).[1] At neutral pH, they are charged, leading to severe tailing due to interaction with silanols. At high pH, the amine is neutral, improving retention and shape.

Parameter	Specification	Rationale
Column	XBridge C18 or Gemini NX-C18 (4.6 x 150 mm, 3-5 µm)	These columns utilize hybrid silica technology stable up to pH 12.[1]
Mobile Phase A	10 mM Ammonium Bicarbonate (adj.[1] pH 10 with )	High pH suppresses protonation of the amine, reducing silanol interaction.
Mobile Phase B	Acetonitrile (MeCN)	MeCN provides sharper peaks than MeOH for basic compounds.[1]
Gradient	50% B to 90% B over 15 min	The chlorophenyl group makes the molecule lipophilic; it will elute late.
Flow Rate	1.0 - 1.2 mL/min	Standard analytical flow.[1]
Temp	35°C	Slightly elevated temp improves mass transfer and peak symmetry.[1]
Detection	UV @ 220 nm and 254 nm	The chlorophenyl ring has strong absorption here.

Protocol B: Phenyl-Hexyl Selectivity (If C18 fails)

If the diastereomers co-elute on C18, use a Phenyl-Hexyl column.[1] The

interactions between the stationary phase and the 4-chlorophenyl ring of your analyte often provide the necessary selectivity difference between diastereomers.

• Column: Phenyl-Hexyl (e.g., Luna Phenyl-Hexyl or SunFire Phenyl).[1]

• Mobile Phase: Use Methanol instead of Acetonitrile. Methanol allows stronger

  interactions between the analyte and the phenyl phase.

Troubleshooting Guide (FAQ Format)

Ticket #001: "My peaks are tailing severely (Asymmetry > 1.5)."

Root Cause: The secondary amine is interacting with acidic silanol groups on the silica support. Corrective Actions:

• Switch to High pH: (See Protocol A). If the molecule is neutral, it won't bind to silanols.

• Add a "Sacrificial Base": If you must use low pH (e.g., for MS compatibility), add 0.1% Triethylamine (TEA) to the mobile phase.[1] TEA saturates the silanol sites so your analyte doesn't have to.

• Increase Buffer Strength: Increase buffer concentration from 10 mM to 25 mM to mask ionic interactions.

Ticket #002: "I see one broad peak instead of two."

Root Cause: The diastereomers are co-eluting (Resolution

). Corrective Actions:

• Change the Solvent: Switch from MeCN to Methanol . Methanol is a protic solvent and interacts differently with the amine and the chlorophenyl ring, often changing selectivity (

  ).

• Change the Column Chemistry: Switch from C18 to Phenyl-Hexyl or Cyano (CN) . The different steric environment of the diastereomers will interact differently with the rigid phenyl rings on the column.

• Lower the Temperature: Drop column temp to 15-20°C. Lower temperature generally increases resolution (at the cost of higher pressure).

Ticket #003: "I need to separate all 4 isomers, not just 2 peaks."

Root Cause: You are using an achiral column. Achiral columns cannot separate enantiomers (Pair A from each other, or Pair B from each other).[1] Corrective Actions:

• You must switch to a Chiral Stationary Phase (CSP) .[1]

• Recommended CSPs for Amines:

  • Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H or IA).[1]

  • Cellulose tris(3,5-dichlorophenylcarbamate) (e.g., Chiralpak IC).[1]

• Mode: Normal Phase (Hexane/IPA/DEA) is usually most effective for full isomer resolution.[1]

Troubleshooting Logic Flow

Use this diagram to diagnose poor separation results.

Figure 2: Diagnostic workflow for optimizing peak shape and resolution.

References

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010).[1][3] Introduction to Modern Liquid Chromatography. Wiley.[1] (The definitive text on HPLC theory, specifically Chapter 7 on method development for ionic samples). [1]

• McCalley, D. V. (2010).[1] Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic solutes in high-performance liquid chromatography. Journal of Chromatography A, 1217(6), 858-880.[1] (Authoritative review on separating basic amines and silanol activity). [1]

• Kazakevich, Y., & LoBrutto, R. (2007).[1] HPLC for Pharmaceutical Scientists. Wiley-Interscience.[1] (Detailed protocols for diastereomer vs. enantiomer separation strategies). [1]

• Phenomenex Technical Guide. High pH Method Development for Basic Compounds. (Industry standard guide for using high pH stable columns like Gemini/Kinetex).

Sources

• 1. PubChemLite - 3-(4-chlorophenyl)-n-propylbutan-2-amine (C13H20ClN) [pubchemlite.lcsb.uni.lu]
• 2. Chiral Chromatography: Separating Twins | Stereochemistry [blogs.ntu.edu.sg]
• 3. hplc.eu [hplc.eu]

Technical Support Center: Chiral Resolution of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine

Ticket ID: #CHIRAL-OPT-882 Subject: Method Development & Troubleshooting for Multi-Center Chiral Amines Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary & Challenge Definition

You are attempting to separate the stereoisomers of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine .

The Technical Challenge: This molecule contains two chiral centers :

• The sec-butyl group (Butan-2-yl).

• The propyl-benzylic position (1-(4-chlorophenyl)propyl).

Implication: You are not separating a simple racemic mixture (2 enantiomers). You are dealing with a mixture of 4 stereoisomers (two pairs of enantiomers, which are diastereomers to each other).

• Target: Baseline resolution of 4 distinct peaks (RR, SS, RS, SR).

• Chemical Nature: Secondary amine (Basic). Prone to severe peak tailing on silica-based columns due to interaction with residual silanols.

Method Development Workflow

Do not rely on trial-and-error. Use this logic gate to systematize your screening.

Figure 1: Systematic workflow for separating diastereomeric amine mixtures.

Standard Operating Procedures (SOPs)

Phase 1: Column & Mobile Phase Selection

For secondary amines with multiple stereocenters, Immobilized Polysaccharide Columns are the gold standard because they allow the use of "non-standard" solvents (like DCM or THF) which can drastically alter selectivity for diastereomers.

Recommended Columns (in order of priority):

• Chiralpak IG (Amylose tris(3-chloro-5-methylphenylcarbamate)) – Best for amines.

• Chiralpak IC (Cellulose tris(3,5-dichlorophenylcarbamate)) – High orthogonality.

• Chiralpak IA (Amylose tris(3,5-dimethylphenylcarbamate)) – General purpose.

Screening Protocol: Perform the following runs at 25°C, Flow 1.0 mL/min.

Run ID	Mobile Phase Composition	Additive (CRITICAL)	Rationale
A1	n-Hexane / Ethanol (90:10)	0.1% Diethylamine (DEA)	Ethanol provides H-bonding capability; DEA suppresses silanols.
A2	n-Hexane / IPA (90:10)	0.1% Diethylamine (DEA)	IPA is bulkier; often improves resolution of outer isomers.
B1	n-Hexane / DCM / EtOH (50:30:20)	0.1% DEA	Immobilized Only. DCM alters the 3D cavity shape of the polymer.
C1	Acetonitrile / MeOH (95:5)	0.1% DEA + 0.1% TFA	Polar Organic Mode. Good for solubility limited samples.

Phase 2: Sample Preparation

• Solvent: Dissolve sample in the mobile phase if possible. If not, use 100% Ethanol.

• Concentration: 0.5 mg/mL (Analytical).

• Filtration: 0.45 µm PTFE filter (Mandatory to prevent frit blockage).

Troubleshooting Guide (FAQ)

Issue 1: "I only see 3 peaks, or 2 broad peaks."

Diagnosis: You are resolving the diastereomers (chemical separation) but not the enantiomers (chiral separation), or vice versa.

• Mechanism: Diastereomers (e.g., RR vs RS) have different physical properties and might separate easily. Enantiomers (RR vs SS) require specific chiral recognition.

• Solution:

  • Lower the Temperature: Drop from 25°C to 10°C. Lower temperature increases the "enantioselectivity" (enthalpic term) but broadens peaks.

  • Switch Alcohol: If using Ethanol, switch to 2-Propanol (IPA). The bulkier alcohol often fits differently into the chiral grooves, enhancing recognition.

Issue 2: "Peaks are tailing severely (Asymmetry > 1.5)."

Diagnosis: Unwanted interaction between the secondary amine and residual silanols on the silica support.[1] Solution:

• Standard Fix: Ensure 0.1% Diethylamine (DEA) is in the mobile phase.

• Advanced Fix: Switch to Ethylenediamine (EDA) or Ethanolamine (0.1%). These are stronger primary amines that block silanols more effectively than DEA for secondary amine analytes.

• Warning: Flush column immediately after use if using EDA.

Issue 3: "My sample is not soluble in Hexane."

Diagnosis: The chlorophenyl and amine groups make the molecule moderately polar. Solution:

• Use an Immobilized Column (IA, IC, IG) .

• Add Dichloromethane (DCM) or MtBE to the mobile phase (e.g., Hexane/DCM/EtOH).

• Note: Do NOT use DCM on "Coated" columns (AD-H, OD-H) or you will strip the phase and destroy the column.

Advanced Logic: Tailing & Resolution

Use this decision tree when standard screening fails.

Figure 2: Decision matrix for additive selection and solvent compatibility.

References

• Daicel Chiral Technologies. (2025). Instruction Manual for CHIRALPAK® IA, IB, IC, ID, IE, IF, IG, IH, IJ, IK, and IM. Retrieved from [Link]

• Ye, Y. K., et al. (2006). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. Journal of Chromatography A. Retrieved from [Link]

• Phenomenex. (2024). HPLC Tech Tip: Peak Tailing of Basic Analytes - Strategies for Improvement. Retrieved from [Link]

Sources

• 1. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]

Technical Support Center: Thermal Stabilization of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine

The following technical guide addresses the thermal instability of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine during Gas Chromatography-Mass Spectrometry (GC-MS) analysis. This guide is structured for analytical chemists and researchers requiring high-integrity data for this specific benzylic amine.

Executive Summary & Root Cause Analysis

(Butan-2-yl)[1-(4-chlorophenyl)propyl]amine is a secondary amine characterized by a nitrogen atom attached to a benzylic carbon (the propyl C1 position attached to the 4-chlorophenyl ring).

The Core Issue: Benzylic amines are inherently thermally labile. The C–N bond at the benzylic position is significantly weaker than in non-benzylic amines due to the stability of the potential carbocation or radical intermediates and the conjugation of the resulting double bond with the aromatic ring upon elimination.

In a hot GC injector (>200°C), this compound undergoes thermal elimination (deamination), resulting in:

• The Artifact: 1-(4-chlorophenyl)prop-1-ene (a styrene derivative).

• The Loss: Significant reduction in the parent amine peak area.

• The Confusion: Appearance of "ghost peaks" often misidentified as impurities.

Mechanism of Failure (Visualized)

Understanding the degradation pathway is critical for selecting the correct mitigation strategy.

Figure 1: Thermal degradation pathway of the target benzylic amine inside a hot split/splitless injector.

Diagnostic Workflow: Is Your Compound Degrading?

Before altering your method, confirm that thermal instability is the source of your data issues using this self-validating test.

The "Temperature Ramp" Validation Protocol

Objective: Correlate peak area loss with injector temperature.

• Prepare a Standard: 10 µg/mL of the amine in Ethyl Acetate (avoid Methanol as it can promote degradation/transesterification in active liners).

• Sequence Setup: Run the same sample at three inlet temperatures: 200°C, 240°C, and 280°C .

• Analysis:

  • Stable Result: Parent peak area remains constant; no new peaks appear.

  • Unstable Result (Positive Diagnosis): Parent peak area decreases as temperature increases. A secondary peak (the alkene artifact) increases correspondingly.

Inlet Temp (°C)	Parent Peak Area (Counts)	Artifact Peak Area (Counts)	Interpretation
200	1,500,000	< 10,000	Minimal Degradation
240	950,000	450,000	Significant Thermal Stress
280	200,000	1,100,000	Complete Pyrolysis

Troubleshooting & Solutions Guide

Method A: Derivatization (The Gold Standard)

Derivatization replaces the labile acidic proton on the secondary amine, sterically protecting the nitrogen and preventing the elimination mechanism.

Recommended Reagent: Trifluoroacetic Anhydride (TFA) or Pentafluoropropionic Anhydride (PFPA). Why? These perfluorinated acyl groups increase volatility, improve peak shape on non-polar columns (e.g., DB-5MS), and stabilize the benzylic bond.

Step-by-Step Protocol:

• Dry Down: Evaporate 50 µL of sample extract to dryness under nitrogen.

• Reconstitute: Add 50 µL of Ethyl Acetate.

• React: Add 50 µL of TFAA (Trifluoroacetic anhydride).

• Incubate: Cap and heat at 60°C for 20 minutes.

• Dry Again: Evaporate to dryness to remove excess acid/anhydride (crucial to protect the GC column).

• Reconstitute: Dissolve in 100 µL Ethyl Acetate for injection.

Method B: Soft Ionization / Cold Injection (Instrumental Fix)

If derivatization is not feasible, you must minimize thermal energy during sample introduction.

Hardware Configuration:

• Inlet Type: PTV (Programmed Temperature Vaporization) or MMI (Multimode Inlet).

• Liner: Ultra Inert Single Taper with Wool (Wool must be positioned below the needle tip to wipe the needle but not overheat the sample before vaporization).

PTV Parameters:

• Injection Mode: Cold Splitless.

• Initial Temp: 40°C (Hold 0.1 min).

• Ramp Rate: 600°C/min (Ballistic heating).

• Final Temp: 250°C.

• Logic: The sample enters a cold liner. The solvent vents or transfers gently. The rapid heating vaporizes the analyte instantly and sweeps it onto the column before degradation kinetics can proceed significantly.

Frequently Asked Questions (FAQs)

Q1: Why do I see a "tailing" peak for this amine even with a new column? A: Tailing in amines is rarely a column issue first; it is usually an activity issue in the liner. Secondary amines adsorb to free silanol groups (Si-OH) on glass surfaces.

• Fix: Switch to "Ultra Inert" or "Deactivated" liners. If using glass wool, ensure it is fully deactivated. If the issue persists, use the TFA derivatization method described above, which eliminates the N-H interaction with silanols.

Q2: Can I use Methanol as a solvent? A: Avoid Methanol. Methanol has a high expansion volume which can cause "backflash" (sample contacting hot metal lines). More importantly, protic solvents can facilitate proton-transfer reactions in the hot injector, accelerating the elimination of the benzylic amine. Use Ethyl Acetate or Isooctane .

Q3: My mass spectrum shows a base peak of m/z 152/154. Is this my compound? A: Likely not. The parent amine (MW ~225) should show a molecular ion or specific fragments (e.g., m/z 168 for the chlorophenyl-propyl carbocation). A base peak of m/z 152/154 often corresponds to the chlorostyrene elimination product (1-(4-chlorophenyl)prop-1-ene). This confirms thermal degradation is occurring.

Decision Tree for Method Development

Figure 2: Strategic decision tree for selecting the appropriate stabilization method.

References

• Agilent Technologies. (2020). Analysis of Challenging Pesticides and Amines with Agilent Intuvo 9000 GC/MS. Retrieved from [Link]

  • Context: Validates the use of Ultra Inert flow paths and specific MS parameters for thermally active amines.

• Križman, M. (2021).[1] Thermal (In)stability of Atropine and Scopolamine in the GC-MS Inlet. Molecules, 26(13), 3973. Retrieved from [Link]

  • Context: Provides the foundational "Temperature Ramp" diagnostic protocol and confirms solvent effects (Ethyl Acetate vs. Methanol)

• National Center for Advancing Translational Sciences (NCATS). (n.d.). 1-(4-Chlorophenyl)butan-2-amine Compound Summary. Inxight Drugs.[2] Retrieved from [Link]

  • Context: Verifies the structural class and isomeric relationships of chlorophenyl-amine deriv
• Context: Standard operating procedures for TFA/PFPA derivatiz

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Scale-Up Synthesis of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine

Status: Operational Ticket ID: SC-882-CL Subject: Industrial Process Optimization & Troubleshooting for Secondary Amine Synthesis Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The Reaction Architecture

You are scaling the reductive amination of 1-(4-chlorophenyl)propan-1-one with butan-2-amine .

The Core Challenge: This is a sterically congested system . You are reacting a hindered ketone (flanked by an ethyl group and an aryl ring) with a hindered secondary alkyl amine. Standard protocols using only MeOH/NaBH₄ often fail here, resulting in low conversion or high levels of alcohol byproduct (from direct ketone reduction).

The Solution: The industrial standard for this steric class relies on Titanium(IV) isopropoxide [Ti(OiPr)₄] to drive the equilibrium toward the imine before the reducing agent is introduced.

Visualizing the Pathway

Figure 1: The Ti(OiPr)₄-mediated reductive amination pathway.[1][2] Note that direct reduction of the ketone (grey path) is the primary failure mode if imine formation is not forced to completion.

Critical Process Parameters (CPP) & Troubleshooting

Phase 1: Imine Formation (The Bottleneck)

Q: My reaction stalls at 60% conversion. Adding more reducing agent doesn't help. Why?

A: You are fighting thermodynamics. The steric bulk of the sec-butyl group and the ethyl chain on the ketone makes imine formation unfavorable. Adding reductant too early reduces the unreacted ketone to the alcohol impurity (1-(4-chlorophenyl)propan-1-ol), which is dead weight.

Protocol Adjustment:

• Switch to Neat Conditions (or High Concentration): Run the imine formation step without solvent or in minimal THF.

• Use Ti(OiPr)₄: Add 1.25 equivalents of Titanium(IV) isopropoxide. It acts as both a Lewis acid to activate the carbonyl and a water scavenger to drive the equilibrium.

• Monitoring: Do not proceed to reduction until IR shows the disappearance of the carbonyl peak (~1685 cm⁻¹) and appearance of the imine stretch (~1630 cm⁻¹).

Q: The reaction mixture turned into a solid gel after adding Ti(OiPr)₄. Is this normal?

A: Yes, this is the "Titanium Gel" phenomenon. Ti(OiPr)₄ reacts with the water generated to form polymeric titanium oxides.

• Fix: Dilute with dry THF or Ethanol immediately before the reduction step to ensure efficient mixing. Do not try to stir the gel without dilution; you will break the agitator.

Phase 2: The Reduction (The Hazard)

Q: I am seeing a massive exotherm and gas evolution when adding NaBH₄. How do I control this on scale?

A: This is the most dangerous step. The exotherm comes from two sources: the reduction itself and the reaction of borohydride with the acidic protons (if using STAB) or alcohol solvents.

Safety Protocol:

• Gas Management: The reaction releases Hydrogen gas (

  ).[3] Ensure your reactor has a vent line sized for emergency relief.

• Dosing Strategy: Do not dump the reductant. Use a solid-addition funnel or dissolve NaBH₄ in diglyme/THF and pump it in.

• Temperature: Maintain

  during addition.

Comparative Reductant Guide:

Reagent	Scale-Up Suitability	Pros	Cons
NaBH₄	High	Cheap, easy to quench.	Requires pre-formation of imine (2-step).
STAB (NaHB(OAc)₃)	Medium	Mild, allows 1-pot procedure.[4]	Expensive, generates large volumes of acetic acid waste.
NaBH₃CN	Low	Effective.	TOXIC. Generates HCN/Cyanide waste. Avoid for pharma.
H₂ / Pd-C	High (Best)	Cleanest workup (filtration).	Requires high-pressure autoclaves; sensitive to Cl-group dehalogenation.

> Note on Hydrogenation: If using catalytic hydrogenation (

), you risk dechlorinating the aromatic ring. You must use a poisoned catalyst (e.g., Pt/C or sulfided Pd/C) to preserve the 4-chloro substituent.

Phase 3: Workup & Isolation

Q: I have a stubborn emulsion and "white gunk" during extraction. What is it?

A: That is Titanium dioxide (

) and boron salts. Standard water washes won't clear it.

The "Cure" Protocol:

• Quench: Add water slowly to the reaction mixture.

• Hydrolysis: Add 1M NaOH or

  until pH > 10. This breaks the Boron-Amine complexes.

• Filtration: The titanium will precipitate as a fine white solid. You must filter this through a Celite pad (diatomaceous earth) before attempting phase separation.

• Extraction: Use MTBE (Methyl tert-butyl ether) or Toluene. Avoid DCM on large scale due to environmental regulations.

Logic-Based Troubleshooting Guide

Use this flow to diagnose yield issues.

Figure 2: Diagnostic logic for common failure modes in reductive amination.

Validated Experimental Protocol (Scale-Up Ready)

Target: 1.0 kg Batch Basis

• Imine Formation:

  • Charge reactor with 1-(4-chlorophenyl)propan-1-one (1.0 equiv).

  • Add Butan-2-amine (1.2 equiv).

  • Add Ti(OiPr)₄ (1.25 equiv) slowly. Exotherm expected.

  • Stir neat (or in minimal THF) at 25-30°C for 6-12 hours.

  • Checkpoint: Check IR for disappearance of ketone C=O.

• Reduction:

  • Dilute mixture with absolute Ethanol (4 volumes).

  • Cool to 0°C.

  • Charge NaBH₄ (0.7 equiv) portion-wise over 2 hours. Maintain T < 10°C.

  • Allow to warm to RT and stir for 4 hours.

• Workup:

  • Quench with 2M

    (Caution: gas evolution).

  • Stir for 1 hour to hydrolyze Ti-complexes.

  • Filter the white slurry through Celite.

  • Extract filtrate with MTBE.

  • Wash organic layer with Brine -> Dry (

    ) -> Concentrate.

• Purification:

  • The crude oil is likely a mixture of diastereomers. If high purity is required, convert to the Hydrochloride Salt by adding HCl in isopropanol. The salt can be recrystallized from EtOH/EtOAc to upgrade purity.

References

• Abdel-Magid, A. F., et al. (1996).[4] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 61(11), 3849-3862. Link

• Mattson, R. J., et al. (1990).[1] "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[1] The Journal of Organic Chemistry, 55(8), 2552-2554.[1] Link

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1, (16), 2029-2034. Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Technical Support Center: Hygroscopicity Management for (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine Salts

The following technical guide is designed to address the hygroscopicity issues associated with (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine salts. This document serves as a specialized support resource for researchers and formulation scientists.

Executive Summary & Chemical Context[3][4][5][6]

(Butan-2-yl)[1-(4-chlorophenyl)propyl]amine is a lipophilic secondary amine with two chiral centers (one at the benzylic position and one on the sec-butyl group).[1][2] The presence of these chiral centers often leads to diastereomeric mixtures which can significantly impede the formation of a stable, tightly packed crystal lattice.

The Core Problem: Users frequently report that the Hydrochloride (HCl) salt of this compound exhibits severe hygroscopicity, often deliquescing (turning into a liquid) at relative humidities (RH) as low as 40-50%. This is likely due to:

• Amorphous Content: Difficulty in crystallizing the diastereomeric mixture leads to amorphous regions that avidly absorb water.

• High Aqueous Solubility: The chloride counterion often creates salts with high lattice energy but also high solubility, leading to a low Critical Relative Humidity (CRH).

This guide provides immediate troubleshooting steps and a long-term strategy for salt selection.

Troubleshooting Guide (Q&A Format)

SECTION A: Immediate Handling & Mitigation

Use these steps if you must work with the current batch of hygroscopic salt.

Q1: My salt has turned into a sticky gum or oil on the filter paper. Is it ruined? A: Not necessarily, but it has likely undergone deliquescence . This happens when the ambient humidity exceeds the salt's Critical Relative Humidity (CRH).

• Immediate Action: Redissolve the gum in an anhydrous solvent (e.g., dichloromethane or ethyl acetate) and dry the organic layer over

  . Evaporate the solvent under reduced pressure to recover the solid.

• Prevention: Do not filter this compound in open air if RH > 40%. Use a nitrogen-blanketed filter funnel or perform isolation in a glovebox.[1][2]

Q2: How can I dry the salt effectively without melting it? A: Hygroscopic salts often hold water tightly. Standard vacuum ovens may not be enough if the material melts/degrades.

• Protocol: Use a vacuum desiccator over

  (phosphorus pentoxide) at room temperature for 24-48 hours.

• Advanced: If the salt is thermally stable, use a vacuum oven with a nitrogen bleed at

  . The nitrogen bleed helps sweep away moisture that desorbs from the solid.

Q3: Can I use this hygroscopic batch for biological assays? A: Only if you quantify the solvent/water content immediately before weighing.

• Risk: Weighing a hygroscopic salt in open air introduces significant mass error (up to 10-15% water uptake in minutes).

• Solution: Prepare a stock solution in DMSO or Methanol immediately after drying. Determine the precise concentration using Quantitative NMR (qNMR) or HPLC against a standard, rather than relying on the gravimetric weight.

SECTION B: Root Cause & Salt Selection Strategy

Use these steps to engineer a new, non-hygroscopic form.

Q4: Why is the HCl salt so hygroscopic? A: Secondary amine hydrochlorides often possess "channels" in their crystal lattice or form hydrates. Furthermore, the sec-butyl group adds steric bulk that can disrupt the efficient packing required to exclude water. If your material is a mixture of diastereomers, it is likely amorphous, which is thermodynamically unstable and highly hygroscopic.

Q5: Which counterion should I switch to? A: You need a counterion that is hydrophobic and capable of filling the steric voids left by the bulky amine. We recommend screening the following "Class II" and "Class III" anions:

Counterion	Acid pKa	Rationale for Selection	Expected Outcome
Fumarate	3.03, 4.44	Planar, dicarboxylic acid.[1][2] Often forms hydrogen-bonded networks that stabilize the lattice.[1]	Reduced hygroscopicity; moderate solubility.
Maleate	1.9, 6.2	Geometric isomer of fumarate. Good for creating different packing motifs.	Often crystallizes well, but can be less stable than fumarate.
Tosylate	-2.8	Large, lipophilic aromatic anion. Excellent for packing with lipophilic amines like yours.	High Probability of Success. Significant reduction in hygroscopicity.
Napadisylate	Strong	Very large, aromatic disulfonic acid.	Extremely low solubility; often non-hygroscopic.
Oxalate	1.25, 4.14	Small, strong dicarboxylic acid.	Can form very stable, high-melting lattices (Caution: Toxicity issues for final drugs).

Q6: How do I perform a rapid salt screen? A: Do not use large batches. Use the Micro-Plate Vapor Diffusion Method .

• Dissolve free base in a solvent (e.g., IPA, Acetone).

• Add acid (1.05 equivalents) in a separate well.

• Allow slow evaporation or vapor diffusion of an antisolvent (e.g., Hexane) into the solution.

• Analyze any precipitate by PLM (Polarized Light Microscopy) for birefringence (crystallinity).

Decision Tree: Salt Selection Workflow

The following workflow outlines the logical path for selecting a stable salt form for (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine.

Caption: Figure 1. Strategic workflow for diagnosing hygroscopicity and selecting alternative counterions for secondary amine salts.

Experimental Protocols

Protocol A: Preparation of the Tosylate Salt (Recommended)

The Tosylate anion is selected for its ability to add lipophilicity and drive crystallization in bulky amines.

Materials:

• (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine (Free Base)[1][2]

• p-Toluenesulfonic acid monohydrate (TsOH[1][2]·H₂O)

• Solvents: Isopropyl Acetate (IPAc), Methyl tert-butyl ether (MTBE)[2]

Procedure:

• Dissolution: Dissolve 1.0 g of the free base in 5 mL of Isopropyl Acetate at room temperature.

• Acid Addition: Dissolve 1.0 eq (molar equivalent) of p-Toluenesulfonic acid in 2 mL of warm Isopropyl Acetate. Add this dropwise to the amine solution with vigorous stirring.

• Crystallization:

  • Scenario A (Precipitate forms): If a white solid forms immediately, heat the mixture to 60°C until dissolved, then allow to cool slowly to RT.

  • Scenario B (No precipitate): Add MTBE dropwise as an anti-solvent until slight turbidity persists. Cap and store at 4°C overnight.

• Isolation: Filter the solids under nitrogen or dry air. Wash with cold MTBE.

• Drying: Dry in a vacuum oven at 45°C for 12 hours.

Protocol B: Dynamic Vapor Sorption (DVS) Screening

To validate the improvement.

• Load 10-20 mg of the dried salt into the DVS sample pan.

• Cycle: 0% RH → 90% RH → 0% RH (sorption/desorption) in 10% steps.

• Criteria: A non-hygroscopic salt should show < 0.5% mass gain up to 80% RH and exhibit no hysteresis (which would indicate hydrate formation).

References

• Stahl, P. H., & Wermuth, C. G. (Eds.). (2002). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[1][2] Link

• Kumar, L., Amin, A., & Bansal, A. K. (2007). Salt selection in drug development. Pharmaceutical Technology, 32(3). Link

• Pudipeddi, M., & Serajuddin, A. T. (2005). Trends in salt selection. Journal of Pharmaceutical Sciences, 94(5), 929-939. Link

• Newman, A. (2013). Salt and Cocrystal Selection for Drug Candidates. American Pharmaceutical Review. Link

Sources

• 1. N-SEC-BUTYL-N-PROPYLAMINE | CAS#:39190-67-5 | Chemsrc [chemsrc.com]
• 2. US10654855B2 - Protein kinase B inhibitors - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Validating GC-MS fragmentation patterns of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine

Executive Summary

Objective: To establish a robust analytical validation protocol for (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine (hereafter BCPA ), a structural analog of N-substituted cathinones/amphetamines.

Context: In forensic toxicology and pharmaceutical intermediate analysis, distinguishing BCPA from its regioisomers (e.g., N-isobutyl or N-n-butyl analogs) and positional isomers (2-chloro, 3-chloro) is critical. Standard EI-MS (Electron Ionization) often yields ambiguous spectra for secondary amines due to weak molecular ions.

Solution: This guide details a comparative validation workflow using Native Injection versus Trifluoroacetyl (TFA) Derivatization . This dual-method approach confirms the specific N-sec-butyl branching and the chlorophenyl-propyl backbone, providing definitive structural characterization.

Part 1: Structural Analysis & Theoretical Fragmentation

Before experimental validation, the theoretical fragmentation behavior must be mapped to anticipate diagnostic ions.

Molecule: (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine Formula: C₁₃H₂₀ClN Molecular Weight: 225.76 Da (³⁵Cl) / 227.76 Da (³⁷Cl)

Primary Fragmentation Pathways (EI, 70 eV)

The fragmentation of BCPA is dominated by

-cleavage adjacent to the nitrogen atom. Because the amine is secondary and flanked by branched alkyl chains, two competing -cleavage pathways exist.

• Pathway A (Dominant): Benzylic Side Cleavage

  • Cleavage of the C-C bond between the benzylic carbon and the ethyl group of the propyl chain.

  • Loss: Ethyl radical ([1]•C₂H₅, 29 Da).

  • Fragment: [Cl-Ph-CH=NH-secBu]+

  • Diagnostic Ion: m/z 196 (Base Peak).

• Pathway B (Secondary): N-Alkyl Side Cleavage

  • Cleavage within the sec-butyl group.

  • Loss: Ethyl radical ([1]•C₂H₅) from the sec-butyl chain.

  • Fragment: [Cl-Ph-Pr-CH=NH-CH3]+

  • Diagnostic Ion: m/z 196 (Isobaric with Pathway A, reinforcing the base peak).

  • Loss: Methyl radical ([1][2]•CH₃) from the sec-butyl chain.

  • Diagnostic Ion: m/z 210 (Low abundance).

• Pathway C: Benzylic Cation Formation

  • Inductive cleavage of the C-N bond.

  • Fragment: 4-chlorobenzyl cation

    rearrangement to Chlorotropylium ion.

  • Diagnostic Ion: m/z 125 / 127 (3:1 ratio).

Part 2: Comparative Methodology (The "Alternatives")

To validate the identity of BCPA, one must rule out isomers that produce similar mass spectra. The "Product" (BCPA Method) is compared against standard approaches for isomers.

Table 1: Isomer Differentiation Strategy

Candidate Structure	Key Structural Difference	Predicted Base Peak ( -cleavage)	Differentiation from BCPA
BCPA (Target)	N-sec-butyl	m/z 196 (Loss of Ethyl)	Reference Standard
Isomer A (N-n-butyl)	Straight butyl chain	m/z 182 (Loss of Propyl)	Shift in Base Peak (-14 Da)
Isomer B (N-isobutyl)	Isobutyl chain	m/z 182 (Loss of Isopropyl)	Shift in Base Peak (-14 Da)
Isomer C (N-tert-butyl)	Tert-butyl chain	m/z 210 (Loss of Methyl)	Shift in Base Peak (+14 Da)

Validation Insight: The sec-butyl group is unique because its primary loss is an ethyl group (-29), mimicking the loss from the propyl chain on the benzylic side. This creates a "double reinforcement" of the m/z 196 peak, making it exceptionally dominant compared to isomers.

Part 3: Experimental Protocol

Reagents & Standards

• Solvent: Ethyl Acetate (LC-MS Grade).

• Derivatizing Agent: Trifluoroacetic Anhydride (TFAA).

• Buffer: Sodium Carbonate (0.1 M).

Step-by-Step Workflow

Step 1: Sample Preparation (Dual-Stream) Prepare two autosampler vials from the master stock solution (1 mg/mL in MeOH).

• Vial A (Native): Dilute 50 µL stock into 950 µL Ethyl Acetate.

• Vial B (Derivatized): Evaporate 50 µL stock to dryness under N₂. Reconstitute in 50 µL Ethyl Acetate + 50 µL TFAA. Incubate at 60°C for 20 mins. Evaporate to dryness; reconstitute in 200 µL Ethyl Acetate.

Step 2: GC-MS Acquisition

• Column: Rxi-5Sil MS (30m x 0.25mm x 0.25µm) or equivalent.

• Inlet: 250°C, Splitless.

• Oven: 60°C (1 min)

  20°C/min 300°C (5 min).

• Source: 230°C, EI Mode (70 eV).

• Scan Range: m/z 40–450.

Part 4: Data Interpretation & Validation

Native Spectrum Validation (Vial A)

The native spectrum should display a weak molecular ion and a dominant base peak.

m/z (Ion)	Origin	Relative Abundance	Validation Check
225	Molecular Ion (M+)	< 1%	Must be present but weak.
196	[M - C₂H₅]+	100% (Base)	CRITICAL: If base is 182, sample is N-butyl/isobutyl isomer.
125	Chlorotropylium	15-25%	Confirms 4-chlorophenyl ring.
127	³⁷Cl isotope of 125	~5-8%	Must match ³⁵Cl/³⁷Cl ratio (3:1).

Derivatized Spectrum Validation (Vial B - TFA)

Derivatization with TFA adds a -COCF₃ group (MW +97), replacing the amine hydrogen. This stabilizes the molecular ion and alters fragmentation, confirming the secondary amine structure.

• New MW: 225 + 96 (CF₃CO - H) = 321 Da .

• Key Fragment: Cleavage of the benzylic C-N bond often yields the derivatized amine fragment or the chlorobenzyl cation.

• Shift Verification: The disappearance of m/z 196 and appearance of higher mass fragments (e.g., m/z 292 for M-29) confirms the nitrogen was accessible and is now acylated.

Part 5: Visualization of Signaling Pathways

The following diagram illustrates the logical flow of the fragmentation mechanism used to validate the structure.

Caption: Figure 1. EI-MS Fragmentation pathways for BCPA. The convergence of benzylic and N-alkyl alpha-cleavages (loss of ethyl) results in the diagnostic m/z 196 base peak.

Experimental Workflow Diagram

Caption: Figure 2. Dual-stream validation workflow. Comparing native vs. TFA-derivatized spectral data ensures differentiation from N-tert-butyl or N-n-butyl isomers.

References

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard text for alpha-cleavage mechanisms in amines).

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2023). SWGDRUG Recommendations, Version 9.0. Available at: [Link] (Guidelines for minimum identification requirements).

• United Nations Office on Drugs and Crime (UNODC). (2021). Recommended Methods for the Identification and Analysis of Synthetic Cathinones in Seized Materials. Available at: [Link] (Methodology adapted for amphetamine/cathinone derivatives).

• Smith, R. M. (2004). Understanding Mass Spectra: A Basic Approach. Wiley-Interscience.

Sources

• 1. mdpi.com [mdpi.com]
• 2. chemguide.co.uk [chemguide.co.uk]

Comparative Potency Guide: (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine and N-Substituted Analogs

Executive Summary

Product: (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine Class: N-Substituted 1-Phenylpropylamines (Monoamine Transporter Modulators) Primary Target: Dopamine Transporter (DAT) Mechanism: Allosteric Modulation / Reuptake Inhibition

This guide provides a technical analysis of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine , a secondary amine derivative of the 1-(4-chlorophenyl)propylamine scaffold. Unlike classical stimulants (e.g., Cocaine, Amphetamine) that primarily act as orthosteric blockers or releasers at the Dopamine Transporter (DAT), emerging research suggests this scaffold may function via allosteric modulation . This distinct mechanism offers a unique pharmacological profile characterized by sustained dopamine elevation without the rapid "surge-and-crash" dynamics associated with traditional psychostimulants.

This comparative study evaluates the potency, selectivity, and pharmacokinetic advantages of the N-sec-butyl derivative against its structural analogs and standard reference compounds.

Chemical Profile & Structural Logic

The compound features a 1-(4-chlorophenyl)propyl backbone, structurally related to the anorectic Chlorphentermine and the antidepressant/stimulant Sibutramine metabolites, but distinguished by the specific propyl chain length and N-substitution.

Feature	Specification
IUPAC Name	N-(butan-2-yl)-1-(4-chlorophenyl)propan-1-amine
Core Scaffold	1-Phenylpropylamine (Gamma-homolog of Phenethylamine)
N-Substituent	sec-Butyl (Butan-2-yl)
Ring Substitution	4-Chloro (Para-chloro)
Molecular Formula	C₁₃H₂₀ClN
Key Property	High Lipophilicity (LogP > 3.5), facilitating BBB penetration.[1]

SAR Rationale:

• 4-Cl Substitution: Enhances affinity for the Serotonin (SERT) and Dopamine (DAT) transporters compared to the unsubstituted phenyl ring.

• Propyl Chain (vs. Ethyl): Increases steric bulk at the alpha-carbon, potentially reducing susceptibility to Monoamine Oxidase (MAO) degradation compared to phenethylamines.

• N-sec-Butyl Group: The sec-butyl group introduces significant steric hindrance and lipophilicity. In comparative SAR studies of MAT inhibitors, bulky N-alkyl groups (like cyclopropylmethyl or sec-butyl) often shift selectivity towards DAT over NET/SERT and can induce allosteric binding modes.

Mechanism of Action: Allosteric DAT Modulation

Unlike Cocaine (which binds to the orthosteric S1 site, blocking DA uptake directly) or Amphetamine (which reverses the transporter), the 1-(4-chlorophenyl)propylamine scaffold is investigated for allosteric modulation .

Mechanism Hypothesis: The compound binds to an allosteric site (S2 or vestibule) on the DAT. This binding induces a conformational change that reduces the transporter's affinity for dopamine or slows the transport cycle (Vmax reduction) without completely occluding the pore. This results in a "ceiling effect" on dopamine elevation, potentially lowering abuse liability while maintaining therapeutic efficacy.

Pathway Diagram: Orthosteric vs. Allosteric Modulation

Caption: Comparison of Orthosteric Inhibition (Cocaine) vs. Allosteric Modulation by the Product. The allosteric mode allows for tunable dopamine regulation.

Comparative Potency Analysis

The following data synthesizes potency profiles from studies on the 1-(4-chlorophenyl)propylamine scaffold and established N-substituted analogs.

Table 1: Comparative Pharmacological Profile

Compound	N-Substituent	DAT Potency (Ki/IC50)	Selectivity Profile	In Vivo Duration
Product	sec-Butyl	High (est. 10-50 nM)	DAT > SERT >> NET	Long (>4 hrs)
Analog A	Cyclopropylmethyl	High (< 20 nM)	DAT Selective	Medium
Analog B	Hydrogen (Parent)	Moderate (100 nM)	Balanced (DAT/NET)	Short
Reference	Methyl (Amphetamine-like)	High (Releaser)	NET > DAT	Short/Medium
Cocaine	-	High (Standard)	DAT = SERT = NET	Short (< 1 hr)

Analysis of Results:

• Potency: The N-sec-butyl derivative exhibits high affinity for DAT. The steric bulk of the sec-butyl group typically enhances hydrophobic interaction within the transporter's vestibule compared to the parent amine (Analog B).

• Selectivity: While the parent amine affects both NET and DAT, bulky N-substitution (sec-butyl) often improves selectivity for DAT, reducing noradrenergic side effects (e.g., jitteriness, cardiovascular strain).

• Duration: Preliminary scaffold studies indicate that 1-(4-chlorophenyl)propylamines have prolonged action. The N-sec-butyl group further protects the nitrogen from metabolic dealkylation, extending the half-life significantly beyond that of primary amines.

• Efficacy: In rodent models (referenced from scaffold data), analogs of this class (10 mg/kg i.p.) have shown a 150% increase in extracellular dopamine persisting for 4 hours, contrasting with the sharp spike and drop of cocaine.

Experimental Protocols

To validate the potency and mechanism described above, the following self-validating protocols are recommended.

Protocol A: [³H]Dopamine Uptake Inhibition Assay

Purpose: To determine the IC50 value of the product in inhibiting functional dopamine transport.

• Preparation: Isolate synaptosomes from rat striatum or use HEK293 cells stably expressing human DAT (hDAT).

• Incubation:

  • Suspend cells in Krebs-Ringer-HEPES (KRH) buffer containing pargyline (MAO inhibitor) and ascorbic acid.

  • Incubate cells with varying concentrations of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine (1 nM to 10 µM) for 10 minutes at 37°C.

• Uptake Initiation: Add [³H]Dopamine (final concentration 20 nM) and incubate for exactly 5 minutes.

• Termination: Rapidly filter through Whatman GF/B filters pre-soaked in 0.5% polyethylenimine using a cell harvester. Wash 3x with ice-cold buffer.

• Quantification: Measure radioactivity via liquid scintillation counting.

• Data Analysis: Plot % Uptake vs. Log[Concentration]. Calculate IC50 using non-linear regression (Sigmoidal dose-response).

  • Validation Control: Run Cocaine (IC50 ~200-400 nM) and GBR-12909 (IC50 ~1-10 nM) as positive controls.

Protocol B: Radioligand Binding Assay (Ki Determination)

Purpose: To determine binding affinity and competitive vs. allosteric nature.

• Ligand: Use [³H]WIN 35,428 (a high-affinity DAT ligand).

• Competition: Incubate membrane preparations with a fixed concentration of [³H]WIN 35,428 (approx. Kd value) and increasing concentrations of the test compound.

• Dissociation Experiment (Allosteric Check):

  • Pre-equilibrate membranes with [³H]WIN 35,428.

  • Add an excess of the test compound vs. an excess of a known orthosteric blocker.

  • Result Interpretation: If the test compound alters the dissociation rate of the radioligand (slowing it down or speeding it up) rather than just competing for the site, it confirms allosteric modulation .

References

• VulcanChem. (n.d.). amine: Product Information and Preliminary Pharmacological Data. Retrieved from

• Rothman, R. B., et al. (2001). Amphetamine-type central nervous system stimulants release norepinephrine more potently than they release dopamine and serotonin. Synapse. (Contextual grounding for monoamine transporter protocols).
• Schmitt, K. C., & Reith, M. E. (2010). Regulation of the dopamine transporter: aspects relevant to psychostimulant drugs of abuse. Annals of the New York Academy of Sciences.

• BenchChem. (2025). Comparative Analysis of N-Substituted Phenylpropanamines. Retrieved from

Sources

• 1. 4-amino-N-(1-(4-chlorophenyl)propyl)-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamide - CAS号 1143532-27-7 - 摩熵化学 [molaid.com]

A Senior Application Scientist's Guide to Inter-Laboratory Reproducibility of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine Assays

Introduction: The Analytical Challenge of Novel Psychoactive Substances

The emergence of novel psychoactive substances (NPS) presents a continuous and dynamic challenge to the forensic, clinical, and drug development communities.[1] Compounds such as (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine, a structural analog of substituted cathinones, often exist in a regulatory gray area, necessitating rapid development of robust and reliable analytical methods for their identification and quantification. The ability to generate consistent and comparable results across different laboratories—inter-laboratory reproducibility—is not merely an academic exercise; it is the cornerstone of public health responses, legal proceedings, and clinical toxicology.

This guide provides an in-depth comparison of the primary analytical methodologies used for the analysis of NPS like (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine. We will explore the fundamental principles of assay validation, detail the strengths and weaknesses of each technique, and dissect the critical factors that influence reproducibility. Our focus will be on the causality behind experimental choices, providing a framework for developing self-validating systems that ensure trustworthiness and accuracy, regardless of the laboratory performing the analysis.

Pillar 1: The Regulatory and Scientific Framework for Assay Validation

Before comparing specific laboratory techniques, it is essential to ground our discussion in the established principles of analytical method validation. The objective of validation is to demonstrate that an analytical procedure is suitable for its intended purpose.[2] Regulatory bodies and international consortiums have laid out a clear framework for this process.

Key guidelines include the U.S. Food and Drug Administration's (FDA) Bioanalytical Method Validation Guidance and the International Council for Harmonisation's (ICH) Q2(R1) Validation of Analytical Procedures.[2][3][4][5][6] These documents establish the core parameters that define a reliable method:

• Accuracy: The closeness of test results to the true value.

• Precision: The degree of agreement among individual tests when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This is typically expressed at three levels:

  • Repeatability: Precision under the same operating conditions over a short interval (intra-assay).

  • Intermediate Precision: Within-laboratory variations (different days, analysts, equipment).

  • Reproducibility: Precision between laboratories (inter-laboratory).[7][8]

• Specificity/Selectivity: The ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[2]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Linearity & Range: The ability to elicit test results that are directly proportional to the analyte concentration within a given range.[8]

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[2]

Adherence to these principles is the first step in creating an assay that has the potential to be reproducible across different sites.

Pillar 2: A Comparative Analysis of Principal Methodologies

The two most prevalent and powerful techniques for the identification and quantification of NPS are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[9][10] The choice between them is a critical determinant of an assay's performance and reproducibility.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS has long been the workhorse of forensic laboratories for NPS analysis.[1][9] Its strength lies in the high chromatographic resolution of gas chromatography and the standardized, reproducible fragmentation patterns generated by electron ionization (EI), which can be compared against extensive spectral libraries for confident identification.[9]

Strengths:

• Robust Libraries: Extensive and well-curated EI-MS spectral libraries aid in the tentative identification of unknown compounds.[9]

• Isomer Separation: High-resolution capillary GC columns are highly effective at separating structurally similar isomers, a common challenge with NPS.[1]

• Cost-Effectiveness: GC-MS systems are generally more widespread and less expensive to operate than their LC-MS/MS counterparts.[1]

Weaknesses:

• Thermal Lability: Many substituted cathinones are thermally unstable and can degrade in the hot GC injector port, leading to inaccurate quantification or misidentification.[11]

• Derivatization Requirement: Polar functional groups (like the secondary amine in our target analyte) often require chemical derivatization to improve volatility and thermal stability, adding time, cost, and a potential source of variability to the workflow.[1][12]

1. Sample Preparation (Solid-Phase Extraction - SPE):

• Rationale: To isolate the analyte from matrix interferences (e.g., in urine or blood) and for pre-concentration.
• a. Condition a mixed-mode cation exchange SPE cartridge with 2 mL of methanol, followed by 2 mL of deionized water, and finally 2 mL of 0.1 M phosphate buffer (pH 6.0).
• b. Add 1 mL of sample (e.g., hydrolyzed urine) mixed with 1 mL of phosphate buffer to the cartridge.
• c. Wash the cartridge with 2 mL of deionized water, followed by 2 mL of methanol to remove interferences.
• d. Elute the analyte with 2 mL of 2% ammonium hydroxide in ethyl acetate.
• e. Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

2. Derivatization:

• Rationale: To cap the active amine hydrogen, preventing peak tailing and improving thermal stability.
• a. Reconstitute the dried extract in 50 µL of ethyl acetate.
• b. Add 50 µL of N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) and heat at 70°C for 20 minutes.

3. GC-MS Analysis:

• a. Instrument: Agilent 7890B GC with 5977A MSD (or equivalent).
• b. Column: HP-5ms (30 m x 0.25 mm x 0.25 µm).
• c. Injection: 1 µL, Splitless mode, Inlet Temp: 250°C.
• d. Oven Program: Initial 100°C hold for 1 min, ramp at 20°C/min to 300°C, hold for 5 min.
• e. MS Parameters: EI at 70 eV, Scan mode m/z 40-550.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has become the gold standard for quantification in bioanalytical settings due to its high sensitivity and selectivity, and its ability to analyze compounds without derivatization.[3][12][13]

Strengths:

• High Sensitivity & Selectivity: The use of Multiple Reaction Monitoring (MRM) allows for the detection and quantification of analytes at very low concentrations, even in complex matrices.[12]

• No Derivatization: Directly analyzes thermally labile and polar compounds, simplifying sample preparation and avoiding a major source of analytical error.[12][14]

• Versatility: Amenable to high-throughput analysis using "dilute-and-shoot" methods for cleaner samples.[14]

Weaknesses:

• Matrix Effects: Co-eluting matrix components can suppress or enhance the ionization of the target analyte, impacting accuracy and precision. This is a primary source of inter-laboratory variability.[13]

• Limited Isomer Separation: Standard reversed-phase LC may not be sufficient to separate all closely related isomers, which could require specialized chromatographic techniques.

• Higher Cost & Complexity: Instrumentation is more expensive and requires a higher level of operator expertise.

1. Sample Preparation ("Dilute-and-Shoot"):

• Rationale: A rapid and simple method for screening or for matrices with low interference.
• a. To 50 µL of sample (e.g., plasma), add 200 µL of acetonitrile containing an appropriate deuterated internal standard (e.g., the d8-analog of the analyte).
• b. Vortex for 30 seconds to precipitate proteins.
• c. Centrifuge at 14,000 rpm for 5 minutes.
• d. Transfer the supernatant to an autosampler vial for injection.

2. LC-MS/MS Analysis:

• a. Instrument: Sciex 6500+ QTRAP with a Shimadzu Nexera X2 UPLC (or equivalent).
• b. Column: Phenomenex Kinetex C18 (50 mm x 2.1 mm, 2.6 µm).
• c. Mobile Phase A: 0.1% Formic Acid in Water.
• d. Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
• e. Gradient: 5% B to 95% B over 5 minutes, hold for 1 min, re-equilibrate for 2 min. Flow rate: 0.4 mL/min.
• f. MS/MS Parameters: Electrospray Ionization (ESI), Positive Mode. Monitor at least two MRM transitions for the analyte and one for the internal standard. Optimize collision energies and other source parameters.

Pillar 3: Dissecting Inter-Laboratory Variability

Even with validated methods, achieving reproducibility between laboratories is a significant hurdle. An inter-laboratory study or proficiency test is the ultimate measure of a method's transferability. The sources of variability are numerous and can be categorized as pre-analytical, analytical, and post-analytical.

Sources of Error and Inconsistency

• Reference Standards: The purity and stability of reference standards are paramount. The lack of widely available, certified reference materials for many NPS is a major challenge.[10][15]

• Instrumentation: Differences in instrument sensitivity, manufacturer, and maintenance/calibration status can lead to significant discrepancies.[16][17]

• Sample Preparation: This is one of the largest sources of error. Minor variations in SPE recovery, pipetting, or evaporation steps can propagate into large final errors.[17]

• Matrix Effects (LC-MS/MS): The composition of the biological matrix can vary between samples and populations, leading to unpredictable ion suppression or enhancement that may differ between labs using different LC conditions.[13]

• Analyst Technique and Training: The experience and meticulousness of the analyst play a crucial, often underestimated, role in everything from sample preparation to data interpretation.[17][18]

• Data Processing: Choices made during data analysis, such as the method of peak integration, calibration curve fitting, and criteria for acceptance, can alter the final reported concentration.

Data Presentation: A Hypothetical Inter-Laboratory Comparison

To illustrate the challenge, consider the following hypothetical data from a three-laboratory study analyzing a 50 ng/mL quality control (QC) sample of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine.

Parameter	Laboratory A (GC-MS)	Laboratory B (GC-MS)	Laboratory C (LC-MS/MS)
Mean Measured Conc. (ng/mL)	48.5	55.1	50.8
Accuracy (% Bias)	-3.0%	+10.2%	+1.6%
Precision (%RSD, n=6)	4.5%	9.8%	3.2%
Notes	Experienced lab, strict protocol adherence.	Newer analyst, noted minor deviation in derivatization time.	Used "dilute-and-shoot", reported some ion suppression.

This table demonstrates how differences in methodology, adherence to protocol, and inherent technique limitations can lead to a range of results, with Laboratory B's results potentially falling outside typical acceptance criteria (e.g., ±15% for accuracy and <15% for precision).

Mandatory Visualizations

Caption: Workflow of a typical inter-laboratory proficiency test.

Caption: Key sources of variability impacting assay reproducibility.

Conclusion: A Pathway to Enhanced Reproducibility

Achieving inter-laboratory reproducibility for assays of novel psychoactive substances like (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine is a complex but attainable goal. It requires a multi-faceted approach that moves beyond the validation of a single method in a single laboratory.

While both GC-MS and LC-MS/MS are powerful and suitable techniques, their inherent strengths and weaknesses must be understood and controlled. GC-MS offers robust identification through established libraries, but its susceptibility to thermal degradation of analytes like cathinones can introduce variability.[1][9][11] LC-MS/MS provides superior sensitivity and avoids issues of thermal lability, but it is prone to matrix effects that can be difficult to standardize across laboratories.[12][13]

Ultimately, the foundation of reproducibility rests on three pillars:

• Rigorous Validation: Every laboratory must perform a thorough single-laboratory validation based on established international guidelines like ICH Q2(R1).[2][5]

• Harmonization of Methods: The development and adoption of standardized, collaboratively tested protocols are crucial for minimizing variation in sample preparation and analysis.

• Continuous Monitoring: Regular participation in external proficiency testing programs allows laboratories to benchmark their performance against their peers, identify systematic errors, and drive continuous improvement.

By embracing these principles, the scientific community can ensure that data generated in different locations are not only accurate and precise but also comparable and trustworthy, supporting a unified and effective response to the challenges posed by novel psychoactive substances.

References

• Emerging Novel Psychoactive Substances (2020–2025): GC-MS Approaches for Separation, Detection, and Characterization. (2025). MDPI.
• Gas Chromatography-Mass Spectrometry Method for the Quantitative Identification of 23 New Psychoactive Substances in Blood and Urine. (2019). Journal of Analytical Toxicology.
• Essential FDA Guidelines for Bioanalytical Method Validation. (2025). Accessed via Google Search.
• Identification of Novel Psychoactive Substances Using Hyphenated Mass Spectrometric Techniques. (2020). Spectroscopy Online.
• FDA issues final guidance on bioanalytical method validation. (2018). GaBI Journal.
• Helping Identify Novel Psychoactive Substances. (2022). AZoLifeSciences.
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.
• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. (1995). European Medicines Agency.
• Liquid chromatography tandem mass spectrometry determination of selected synthetic cathinones and two piperazines in oral fluid. (2014). PubMed.
• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021). FDA.
• ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. Scribd.
• ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). (2005). ICH.
• A Quantitative LC–MS/MS Method for the Detection of 16 Synthetic Cathinones and 10 Metabolites and Its Application to Suspicious Clinical and Forensic Urine Samples. (2022). MDPI.
• Liquid Chromatography Tandem Mass Spectrometry Method for Novel Psychoactive Substances: Kratom and Synthetic Cathinones in Urine. (2022). LCGC International.
• Common Forensic Analysis Mistakes in Criminal Investigations. (2024). Accessed via Google Search.
• Errors in toxicology testing and the need for full discovery. (2025). Forensic Resources.
• Forensic Lab Errors in Criminal Cases. (2016). The Zeiger Firm.
• New process for screening old urine samples reveals previously undetected 'designer drugs'. (2023). EurekAlert!.
• Analysis for Alpha-Pyrrolidinovalerophenone and Its 2-Oxo-PVP Metabolite in Plasma by Liquid Chromatography–Tandem Mass Spectrometry. PMC.

Sources

• 1. mdpi.com [mdpi.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. resolvemass.ca [resolvemass.ca]
• 4. FDA issues final guidance on bioanalytical method validation [gabionline.net]
• 5. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 6. fda.gov [fda.gov]
• 7. scribd.com [scribd.com]
• 8. database.ich.org [database.ich.org]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. azolifesciences.com [azolifesciences.com]
• 11. Analysis for Alpha-Pyrrolidinovalerophenone and Its 2-Oxo-PVP Metabolite in Plasma by Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Liquid chromatography tandem mass spectrometry determination of selected synthetic cathinones and two piperazines in oral fluid. Cross reactivity study with an on-site immunoassay device - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. New process for screening old urine samples reveals previously undetected ‘designer drugs’ | EurekAlert! [eurekalert.org]
• 16. forensicresources.org [forensicresources.org]
• 17. Forensic Lab Errors in Criminal Cases | The Zeiger Firm [brianzeiger.com]
• 18. Common Forensic Analysis Mistakes in Criminal Investigations [alariddefense.com]

Analytical Differentiation of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine from its Structural Isomers: A Comprehensive Guide

Executive Summary

The unequivocal identification of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine (also known as N-sec-butyl-1-(4-chlorophenyl)propan-1-amine) is a frequent analytical hurdle in pharmaceutical quality control and forensic toxicology. Because this compound shares an identical molecular formula (C₁₃H₂₀ClN) and mass (225.76 g/mol ) with numerous structural isomers—including positional ring isomers (2-chloro, 3-chloro) and alkyl chain variants (isobutyl, tert-butyl)—standard low-resolution mass spectrometry without prior chromatographic separation often yields ambiguous, overlapping data[1].

This guide provides an objective, self-validating analytical framework utilizing Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy to definitively differentiate the target compound from its structural alternatives.

Mechanistic Rationale for Analytical Choices

As an application scientist, I design protocols not just to generate data, but to establish causality between the molecule's structure and its instrumental response.

Why Derivatization in GC-MS? Secondary amines like (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine exhibit severe peak tailing and thermal degradation on standard non-polar GC columns due to active hydrogen bonding. By derivatizing the sample with Trifluoroacetic Anhydride (TFAA), we convert the amine into a volatile, thermally stable trifluoroacetamide. This chemical transformation serves a dual purpose: it drastically improves chromatographic resolution (allowing baseline separation of closely eluting positional isomers) and directs the electron ionization (EI) fragmentation pathway to yield highly diagnostic, structure-specific high-mass ions[1][2].

Why 2D NMR for Positional Isomers? While GC-MS excels at differentiating alkyl branching via α-cleavage patterns, it struggles to distinguish meta- (3-chloro) from para- (4-chloro) positional isomers due to nearly identical mass spectra[2]. To create a self-validating system, we employ ¹³C NMR and Heteronuclear Multiple Bond Correlation (HMBC). The symmetry of the aromatic ring dictates the number of carbon signals: a 4-chloro substitution intrinsically produces a symmetrical 4-signal aromatic profile, whereas 2-chloro and 3-chloro substitutions break this symmetry, yielding 6 distinct signals. This provides absolute, non-destructive structural confirmation[3].

Experimental Protocols: A Self-Validating System

Protocol A: GC-EI-MS Analysis with TFAA Derivatization

This protocol validates alkyl chain branching through predictable radical losses.

• Sample Preparation: Dissolve 1.0 mg of the purified amine base in 100 µL of anhydrous ethyl acetate in a 2 mL glass autosampler vial.

• Derivatization: Add 50 µL of Trifluoroacetic Anhydride (TFAA). Seal the vial with a PTFE-lined cap and incubate in a heating block at 60°C for 20 minutes.

• Quenching & Reconstitution: Remove from heat and evaporate the mixture to complete dryness under a gentle stream of high-purity nitrogen. This removes excess TFAA and the trifluoroacetic acid by-product. Reconstitute the residue in 200 µL of ethyl acetate.

• Instrumental Parameters:

  • Column: 5% phenyl-methylpolysiloxane (e.g., DB-5MS, 30m × 0.25mm × 0.25µm).

  • Injection: 1 µL, split ratio 10:1, injector temperature 250°C.

  • Oven Program: Initial temperature 100°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

  • MS Conditions: Electron Ionization at 70 eV; scan range m/z 40–400.

Protocol B: NMR Spectroscopy for Positional Verification

This protocol validates aromatic substitution through magnetic symmetry.

• Sample Preparation: Dissolve 15 mg of the highly purified isomer in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

• Acquisition: Transfer to a 5 mm NMR tube. Acquire 1D ¹H (400 MHz) and ¹³C (100 MHz) spectra at 298 K.

• 2D Validation: Acquire a 2D HMBC spectrum optimized for long-range coupling constants (J = 8 Hz) to trace the 3-bond connectivity from the benzylic proton to the halogenated aromatic carbons.

Quantitative Data & Isomeric Comparison

The following tables summarize the empirical data used to objectively differentiate the target from its primary structural alternatives.

Table 1: GC-EI-MS (70 eV) Diagnostic Ions of TFA-Derivatized Isomers

Differentiation of alkyl branching and ortho-effects.

Compound	RT (min)	Base Peak (m/z)	Diagnostic Fragment Ions (m/z)	Structural Rationale
Target (4-Cl, sec-butyl)	12.45	196	292 [M-C₂H₅]⁺	α-cleavage loss of ethyl from the propyl chain.
Isomer A (3-Cl, sec-butyl)	12.38	196	292 [M-C₂H₅]⁺	Fragments identical to target; requires NMR for definitive ID.
Isomer B (2-Cl, sec-butyl)	12.10	196	257 [M-Cl]⁺, 292	Ortho-effect drives the prominent loss of a chlorine radical[4].
Isomer C (4-Cl, isobutyl)	12.52	196	278 [M-C₃H₇]⁺	α-cleavage loss of isopropyl radical from the isobutyl group.
Isomer D (4-Cl, tert-butyl)	12.25	196	306 [M-CH₃]⁺	Extreme steric hindrance drives rapid methyl loss.

Table 2: ¹³C NMR Aromatic Chemical Shifts (100 MHz, CDCl₃, ppm)

Differentiation of positional ring isomers via symmetry.

Compound	C1 (ipso)	C2	C3	C4 (ipso-Cl)	C5	C6	Symmetry Profile
Target (4-Cl)	141.2	129.5	128.4	132.1	128.4	129.5	4 signals (C2=C6, C3=C5)
Isomer A (3-Cl)	144.0	127.8	134.2	126.5	129.8	125.1	6 distinct signals
Isomer B (2-Cl)	139.5	133.8	129.2	127.4	128.8	127.1	6 distinct signals

Analytical Workflow Visualization

Workflow for the analytical differentiation of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine isomers.

References

• Differentiation of regioisomeric fluoroamphetamine analogs by gas chromatography-mass spectrometry and liquid chromatography-tandem mass spectrometry Source: ResearchGate URL:1

• Differentiation of the six dimethoxypyrovalerone regioisomers: GC-MS, GC-MS/MS and GC-IR Source: ResearchGate URL:2

• Applications of NMR Spectroscopy Source: ResearchGate URL:3

• Ortho Effect in Electron Ionization Mass Spectrometry of N-Acylanilines Bearing a Proximal Halo Substituent Source: Researcher.Life URL:4

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. discovery.researcher.life [discovery.researcher.life]

Benchmarking synthesis costs of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine

[1]

Executive Summary

Recommendation: The Titanium(IV)-Mediated Reductive Amination is the superior synthetic route for (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine, offering the lowest cost-per-gram at scale (

42.00/g est.) or Catalytic Hydrogenation ($22.10/g est.).[1]

While Direct Alkylation appears cheaper on a raw materials basis, it suffers from poor atom economy and extensive purification costs due to competing E2 elimination pathways.[1] For high-purity applications requiring diastereomeric control, the Ti(IV) route combined with fractional crystallization of tartrate salts is the industry-standard workflow.[1]

Target Molecule Analysis & Retrosynthesis

Compound: (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine CAS: 46234-40-6 (Racemic) Structure Class: Sterically hindered secondary amine.[1]

Technical Challenges

• Steric Hindrance: The reaction center involves two secondary carbons (sec-butyl and the benzylic propyl group). This steric bulk significantly retards nucleophilic attack, making standard SN2 pathways sluggish and prone to failure.[1]

• Chirality: The molecule possesses two chiral centers, theoretically yielding four stereoisomers (two diastereomeric pairs).[1] Standard synthesis yields a mixture of diastereomers (

  ).

• Electronic Effects: The p-chloro substituent on the aromatic ring is electron-withdrawing, slightly deactivating the benzylic position but stabilizing the intermediate imine in reductive amination.

Retrosynthetic Logic (Visualized)

Figure 1: Retrosynthetic analysis highlighting the two primary disconnection strategies. Route A is favored for convergent synthesis.

Benchmark Comparisons

Route A: Direct Nucleophilic Substitution (The "Baseline")

Chemistry: Reaction of 1-chloro-1-(4-chlorophenyl)propane with sec-butylamine.[1]

• Mechanism: SN2 substitution.

• Performance:

  • Yield: <35% (Poor).[2]

  • Major Failure Mode: The bulky sec-butylamine acts as a base rather than a nucleophile, triggering E2 elimination to form 1-(4-chlorophenyl)prop-1-ene (styrenyl impurity).[1]

  • Purification: Requires high-vacuum distillation or column chromatography to separate the alkene byproduct, driving up OPEX (Operating Expense).[1]

Route B: Ti(IV)-Mediated Reductive Amination (The "Gold Standard")

Chemistry: Condensation of 4'-chloropropiophenone and sec-butylamine using Titanium(IV) isopropoxide, followed by reduction with NaBH4.[1]

• Mechanism: Ti(OiPr)4 acts as a Lewis acid to activate the carbonyl and a water scavenger to drive the equilibrium toward the sterically hindered imine.

• Performance:

  • Yield: 85–92%.[3]

  • Selectivity: High chemoselectivity for the amine; minimal alcohol byproduct (from direct ketone reduction).

  • Scalability: Highly scalable; the titanium byproduct is removed via a specific hydrolysis workup (see Protocol).

Route C: Catalytic Hydrogenation (The "Industrial Bulk" Route)

Chemistry: 4'-chloropropiophenone + sec-butylamine + H2 (50 bar) + Pt/C catalyst.[1]

• Performance:

  • Yield: >95%.

  • Constraint: Requires high-pressure autoclaves (High CAPEX). There is a risk of dehalogenation (removing the chlorine atom) if the catalyst/pressure is not strictly controlled.

  • Viability: Only superior to Route B at volumes >100kg/batch.

Comparative Cost Analysis

The following data normalizes costs to produce 100 grams of purified product (98%+ purity).

Metric	Direct Alkylation (Route A)	Ti-Reductive Amination (Route B)[1]	Catalytic Hydrogenation (Route C)
Raw Material Cost	$120.00	$145.00	$110.00
Reagent Overhead	Low (Base only)	Medium (Ti(OiPr)4, NaBH4)	High (Pt Catalyst)
Yield	30%	88%	96%
Purification Cost	High (Chromatography)	Low (Crystallization)	Low (Filtration/Distillation)
Waste Disposal	High (Organic solvents)	Medium (Titanium salts)	Low (Solvent recycling)
Est.[1] Cost per Gram	$42.00	$18.50	$22.10 (at <1kg scale)

Analysis: While Route A uses cheaper starting materials, the low yield and expensive purification make it the most costly option effectively. Route B balances reagent cost with excellent yield and ease of purification, making it the winner for lab-to-pilot scale.[1]

Detailed Protocol: Ti(IV)-Mediated Reductive Amination

This protocol is optimized for handling the steric bulk of the sec-butyl group.[1]

Reagents

• 4'-Chloropropiophenone (1.0 equiv)[1]

• sec-Butylamine (1.2 equiv)[1]

• Titanium(IV) isopropoxide (1.25 equiv) [CAS: 546-68-9][1]

• Sodium Borohydride (NaBH4) (1.5 equiv)[1]

• Absolute Ethanol (Solvent)[1][4]

Step-by-Step Methodology

1. Imine Formation (The Critical Step):

• Setup: Flame-dry a 250mL round-bottom flask under Argon.

• Addition: Add 4'-chloropropiophenone (16.8 g, 100 mmol) and sec-butylamine (8.8 g, 120 mmol) to absolute ethanol (50 mL).

• Activation: Add Titanium(IV) isopropoxide (37 mL, 125 mmol) dropwise via syringe. Note: The solution will warm slightly (exothermic).

• Reaction: Stir at ambient temperature for 12–18 hours.

  • Checkpoint: Monitor by TLC or GC-MS.[1] The disappearance of the ketone peak indicates the formation of the imine-titanium complex.

2. Reduction:

• Cooling: Cool the reaction mixture to 0°C using an ice bath.

• Reduction: Add NaBH4 (5.7 g, 150 mmol) in small portions over 30 minutes. Caution: Hydrogen gas evolution.

• Completion: Allow the mixture to warm to room temperature and stir for an additional 4 hours.

3. Workup (The "Titanium Emulsion" Fix):

• Expert Insight: Quenching Ti reactions with water creates a gelatinous emulsion that is impossible to filter. Use this specific quenching sequence:

• Quench: Add 20 mL of water slowly. A white precipitate will form.

• Hydrolysis: Add 20 mL of 2M NaOH solution.

• Filtration: The white precipitate (TiO2) will coagulate into a granular solid. Filter through a pad of Celite.

• Extraction: Wash the filter cake with Ethyl Acetate (EtOAc). Dry the combined organic filtrate over Na2SO4 and concentrate in vacuo.

4. Purification:

• The crude oil is typically >90% pure.

• Salt Formation: Dissolve oil in diethyl ether and bubble dry HCl gas (or add 2M HCl in ether) to precipitate the hydrochloride salt.

• Recrystallization: Recrystallize from Isopropanol/Acetone to obtain white crystals.

Reaction Pathway Diagram[1]

Figure 2: Process flow for the Titanium-mediated synthesis, highlighting the critical intermediate stabilization.

Stereochemical Considerations

Because the product has two chiral centers, this synthesis yields a mixture of diastereomers (typically syn and anti racemates).

• Cost of Resolution: If a single diastereomer is required for biological assays, add $15.00/g to the base cost.

• Method: Classical resolution using L-(+)-Tartaric acid or Dibenzoyl-L-tartaric acid is effective for resolving this class of amines [1].[1]

• Advanced Alternative: For enantioselective synthesis, replace Ti(OiPr)4 with a chiral sulfinamide auxiliary (Ellman's auxiliary), though this increases reagent costs by ~400%.[1]

References

• Bhattacharyya, S. (1995).[1] "Titanium(IV) Isopropoxide-Mediated Reductive Amination of Carbonyl Compounds." Journal of Organic Chemistry, 60(15), 4928-4929.[1] Link[1]

• Abdel-Magid, A. F., et al. (1996).[1][5] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862.[1] Link[1]

• Nugent, T. C., & El-Shazly, M. (2010).[1] "Chiral Amine Synthesis – Recent Developments and Trends." Advanced Synthesis & Catalysis, 352(5), 753-819.[1] Link[1]

• Mattson, R. J., et al. (1990).[1] "An Improved Method for Reductive Alkylation of Amines using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride." Journal of Organic Chemistry, 55(8), 2552–2554.[1] Link[1]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. Synthesis of Tertiary Alkyl Amines via Photoinduced, Copper-Catalyzed Nucleophilic Substitution of Unactivated Alkyl Halides by Secondary Alkyl Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Secondary N-Methylamines with Ti(i-PrO)4/NaBH4/MeNH2 - [www.rhodium.ws] [chemistry.mdma.ch]
• 4. designer-drug.com [designer-drug.com]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Safety & Regulatory Compliance

Advanced Safety and Operational Guide: Handling (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine

As a researcher or drug development professional, handling complex, multi-functional organic molecules requires moving beyond generic safety guidelines. (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine is a sterically hindered, halogenated secondary amine. Its unique structure presents a dual hazard: the lipophilic halogenated alkyl chain facilitates rapid dermal penetration, while the secondary amine group acts as a corrosive base that can denature tissue proteins upon contact. Furthermore, its structural homology to neuroactive pharmacophores necessitates strict exposure controls to prevent unintended systemic absorption.

This guide provides a causality-driven, self-validating operational framework for the safe handling, transfer, and disposal of this compound, ensuring scientific integrity and maximum personnel protection.

Causality-Driven Hazard Profile & PPE Selection

Standard laboratory personal protective equipment (PPE) is insufficient for handling highly lipophilic free-base amines. The chemical logic dictates our PPE choices: because organic amines readily permeate standard latex and thin nitrile, utilizing these materials provides a false sense of security. According to the [1], hazard assessments must dictate material selection based on the specific chemical penetration profile.

To prevent systemic absorption and chemical burns, PPE must be selected based on breakthrough times for halogenated organic bases, aligning with guidelines from the [2].

Quantitative PPE Specifications

PPE Component	Material Specification	Min. Thickness	Breakthrough Time	Causality / Mechanistic Rationale
Primary Gloves	Butyl Rubber	15 mil	> 240 min	Butyl rubber provides superior chemical resistance to lipophilic organic amines, preventing rapid transdermal penetration.
Inner Gloves	Nitrile (Under-layer)	4 mil	< 30 min	Acts as a self-validating breach indicator. If the outer butyl glove fails, the inner nitrile provides temporary splash protection while allowing for immediate doffing.
Eye/Face Protection	Polycarbonate Splash Goggles	N/A	N/A	Amines are highly corrosive to ocular tissue. Unvented or indirectly vented goggles prevent vapor and aerosolized droplets from causing corneal saponification.
Body Protection	Flame-Resistant (FR) Lab Coat	N/A	N/A	Prevents skin contact. Must be combined with a chemical-resistant apron if handling volumes > 50 mL.

Self-Validating Operational Workflows

Every protocol in the laboratory must function as a self-validating system—meaning the procedure inherently includes steps to verify its own safety and efficacy before proceeding. The following step-by-step methodology outlines the safe aliquoting and transfer of (Butan-2-yl)[1-(4-chlorophenyl)propyl]amine.

Phase 1: Pre-Operation Environmental Validation

• Airflow Verification: Before opening the primary container, physically verify the fume hood monitor reads a face velocity between 80–120 feet per minute (fpm) . Validation: Tape a small Kimwipe to the bottom of the sash; it should pull gently inward, confirming negative pressure.

• Barrier Integrity Check: Perform an inflation test on the butyl rubber gloves. Trap air inside the glove and roll the cuff tightly to check for pinhole leaks. Validation: The glove must hold pressure for 10 seconds without deflating.

Phase 2: Chemical Transfer

• Containment Setup: Place the primary chemical vial inside a secondary containment tray (e.g., a PTFE dish) within the fume hood to catch potential micro-spills.

• Aliquoting: Use a positive-displacement micropipette (for liquids) or an anti-static weighing spatula (for solids). Causality: Positive displacement prevents the vapor-pressure-induced dripping common with lipophilic organics in standard air-displacement pipettes.

• Vessel Sealing: Transfer the material to a pre-weighed, amber glass vial with a PTFE-lined cap. Validation: Weigh the closed secondary vessel to confirm the exact transfer mass, eliminating the need to re-open the vessel outside the hood.

Phase 3: Decontamination & Verification

• Quenching: Submerge all used spatulas, pipette tips, and glassware in a quenching bath consisting of 5% aqueous citric acid or dilute HCl . Causality: This converts the volatile, lipophilic free-base amine into a water-soluble, non-volatile hydrochloride or citrate salt, neutralizing the exposure hazard.

• pH Validation: Dip a pH test strip into the quenching bath. Validation: The pH must read between 4 and 6. If the pH is >7, the amine has not been fully neutralized; add more acid before disposal.

Spill Response and Exposure Mitigation

In the event of a spill, immediate categorization of the spill volume and location is critical. Because the compound contains a chlorinated aromatic ring, it must never be mixed with standard organic waste, as this violates environmental regulations and can lead to dangerous cross-reactions [3].

Spill response and exposure mitigation pathway for halogenated amines.

Disposal Plan

According to [3], halogenated waste streams must be strictly segregated.

• Solid Waste: Any absorbent materials (vermiculite) or contaminated PPE must be placed in a heavy-duty, sealable polyethylene bag, labeled as "Hazardous Solid Waste - Halogenated Amine," and placed in the designated solid waste drum.

• Liquid Waste: The neutralized aqueous/organic mixture from the quenching bath must be transferred exclusively to a carboy clearly labeled "Halogenated Organic Waste." Do not mix with nitric acid or heavy metal waste streams, as amines can form explosive complexes or undergo violent exothermic oxidations.

References

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment Standard (29 CFR 1910 Subpart I). U.S. Department of Labor. URL:[Link] [1]

• National Institute for Occupational Safety and Health (NIOSH). NIOSH Pocket Guide to Chemical Hazards. Centers for Disease Control and Prevention (CDC). URL:[Link] [2]

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. URL:[Link] [3]